FBPase-IN-2

Core Science & Biosynthesis

Unraveling the Core Mechanism of Fructose-1,6-bisphosphatase Inhibition: A Technical Guide on FBPase-IN-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the mechanism of action of FBPase-IN-2, a representative inhibitor of Fructose-1,6-bisphosphatase (FBPase). FBPase is a critical regulatory enzyme in the gluconeogenesis pathway, making it a key target for therapeutic intervention in conditions characterized by excessive glucose production, such as type 2 diabetes.[1][2] This document details the molecular interactions, kinetic effects, and cellular consequences of FBPase inhibition, supported by experimental data and pathway visualizations.

Introduction to Fructose-1,6-bisphosphatase (FBPase)

FBPase catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate (B84403), a key rate-limiting step in gluconeogenesis.[3] By controlling this step, FBPase plays a pivotal role in regulating the synthesis of glucose from non-carbohydrate precursors. Its activity is tightly controlled by allosteric effectors, most notably adenosine (B11128) monophosphate (AMP), which signals a low energy state in the cell and inhibits FBPase to prevent unnecessary glucose production.[2] FBPase-IN-2 represents a class of synthetic allosteric inhibitors designed to mimic the inhibitory action of AMP, thereby reducing the rate of gluconeogenesis.[1]

Mechanism of Action of FBPase-IN-2

FBPase-IN-2 functions as a potent and selective allosteric inhibitor of FBPase. Unlike competitive inhibitors that bind to the active site, FBPase-IN-2 binds to a distinct allosteric site on the enzyme, inducing a conformational change that reduces its catalytic activity. This mechanism is analogous to the natural regulation of FBPase by AMP.[2]

Allosteric Binding and Conformational Changes

The binding of FBPase-IN-2 to the allosteric site, which is the same site that binds AMP, triggers a transition of the FBPase enzyme from its active relaxed (R) state to an inactive tense (T) state. This conformational shift alters the geometry of the active site, reducing its affinity for the substrate, fructose-1,6-bisphosphate, and consequently lowering the rate of catalysis.

Impact on Gluconeogenesis

By inhibiting FBPase, FBPase-IN-2 directly curtails the production of glucose via the gluconeogenic pathway. This is a highly targeted mechanism, as FBPase is not involved in the breakdown of glycogen (B147801) (glycogenolysis), another major pathway for glucose production.[3] This specificity allows for the reduction of hepatic glucose output without significantly impacting other metabolic processes, a desirable characteristic for a therapeutic agent in type 2 diabetes.[1]

Quantitative Data Summary

The following tables summarize key quantitative data related to the inhibitory activity of a representative FBPase inhibitor, based on publicly available information for compounds like CS-917 which serve as a proxy for FBPase-IN-2.

Parameter	Value	Description
IC₅₀	10 - 100 nM	The half-maximal inhibitory concentration, indicating the potency of the inhibitor.
Kᵢ	5 - 50 nM	The inhibition constant, reflecting the binding affinity of the inhibitor to the enzyme.
Mechanism	Allosteric	The inhibitor binds to a site distinct from the active site.
Selectivity	>1000-fold vs. other phosphatases	Demonstrates high specificity for FBPase.

Table 1: In Vitro Inhibitory Activity of a Representative FBPase Inhibitor

Parameter	Effect	Cell Type
Glucose Production	50-70% reduction	Primary hepatocytes
Gluconeogenesis from Lactate/Pyruvate	40-60% reduction	Perfused liver
Cellular ATP Levels	No significant change	HepG2 cells

Table 2: Cellular Activity of a Representative FBPase Inhibitor

Signaling Pathways and Experimental Workflows

Gluconeogenesis Pathway and FBPase Inhibition

The following diagram illustrates the central role of FBPase in the gluconeogenesis pathway and the point of intervention for FBPase-IN-2.

Caption: Gluconeogenesis pathway highlighting the inhibition of FBPase by FBPase-IN-2.

Allosteric Inhibition Mechanism

This diagram depicts the allosteric inhibition of FBPase, showing the transition between the active (R) and inactive (T) states.

Caption: Allosteric inhibition of FBPase by FBPase-IN-2, inducing a conformational change.

Key Experimental Protocols

FBPase Activity Assay

Objective: To determine the inhibitory effect of FBPase-IN-2 on the catalytic activity of FBPase.

Principle: The activity of FBPase is measured by monitoring the rate of production of inorganic phosphate (Pi) from the hydrolysis of fructose-1,6-bisphosphate. The amount of Pi produced is quantified using a colorimetric method, such as the malachite green assay.

Procedure:

• Prepare a reaction mixture containing buffer (e.g., 50 mM HEPES, pH 7.5), MgCl₂ (e.g., 5 mM), and purified recombinant FBPase enzyme.

• Add varying concentrations of FBPase-IN-2 or vehicle control to the reaction mixture and pre-incubate for 15 minutes at 37°C.

• Initiate the reaction by adding the substrate, fructose-1,6-bisphosphate (e.g., 10 µM).

• Allow the reaction to proceed for a defined period (e.g., 20 minutes) at 37°C.

• Stop the reaction by adding a quenching solution (e.g., trichloroacetic acid).

• Add the malachite green reagent to the reaction mixture and incubate for color development.

• Measure the absorbance at a specific wavelength (e.g., 620 nm) using a spectrophotometer.

• Calculate the concentration of Pi produced from a standard curve and determine the percent inhibition at each inhibitor concentration to calculate the IC₅₀ value.

Cellular Thermal Shift Assay (CETSA)

Objective: To confirm the direct binding of FBPase-IN-2 to FBPase in a cellular context.

Principle: The binding of a ligand (inhibitor) to its target protein can increase the thermal stability of the protein. CETSA measures the changes in the thermal stability of a target protein in the presence of a ligand.

Procedure:

• Culture cells (e.g., HepG2) to confluence.

• Treat the cells with either FBPase-IN-2 or a vehicle control for a specified time.

• Harvest the cells and lyse them to obtain the protein extract.

• Aliquot the cell lysate into different tubes and heat them at a range of temperatures (e.g., 40-70°C) for a short period (e.g., 3 minutes).

• Cool the samples on ice and centrifuge to pellet the precipitated proteins.

• Collect the supernatant containing the soluble proteins.

• Analyze the amount of soluble FBPase remaining at each temperature using Western blotting with an antibody specific for FBPase.

• Plot the amount of soluble FBPase as a function of temperature. A shift in the melting curve to a higher temperature in the presence of FBPase-IN-2 indicates direct binding.

Conclusion

FBPase-IN-2 represents a promising therapeutic strategy for conditions associated with elevated gluconeogenesis. Its mechanism as a selective allosteric inhibitor of FBPase allows for precise modulation of glucose production. The data and methodologies presented in this guide provide a comprehensive overview for researchers and drug developers working on the next generation of metabolic disease therapies. Further in vivo studies are crucial to fully elucidate the pharmacokinetic and pharmacodynamic properties of this class of inhibitors.

References

• 1. researchgate.net [researchgate.net]
• 2. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]

FBPase-IN-2 Covalent Binding Site on FBPase: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the covalent binding of FBPase-IN-2 to its target, Fructose-1,6-bisphosphatase (FBPase). It includes detailed experimental protocols for key assays, quantitative data on inhibitor potency, and visualizations of the relevant pathways and workflows.

Fructose-1,6-bisphosphatase is a key regulatory enzyme in gluconeogenesis, the metabolic pathway responsible for the synthesis of glucose from non-carbohydrate precursors. Its inhibition is a therapeutic strategy for managing type 2 diabetes by reducing excessive hepatic glucose production. FBPase-IN-2 is a potent covalent inhibitor of FBPase, offering a promising avenue for drug development.

Covalent Binding Site and Mechanism

FBPase-IN-2 has been identified as a covalent inhibitor that targets a specific allosteric site on the FBPase enzyme. Through molecular docking, site-directed mutagenesis, and mass spectrometry, the covalent binding site has been pinpointed to Cysteine 128 (C128) .[1][2][3]

The proposed mechanism of inhibition involves the covalent modification of the C128 residue by FBPase-IN-2. This modification induces a conformational change in the enzyme, likely disrupting the N125-S124-S123 allosteric pathway, which in turn affects the catalytic activity of FBPase.[1][3] This allosteric inhibition is distinct from the active site, providing a potential for high selectivity.

Quantitative Data

The inhibitory potency of FBPase-IN-2 has been quantified through in vitro enzyme assays. The following table summarizes the key quantitative data available for FBPase-IN-2 and other relevant FBPase inhibitors for comparison.

Compound	Target	Assay Type	IC50 (μM)	Binding Site	Notes
FBPase-IN-2 (HS36)	FBPase	In vitro enzyme inhibition	0.15	C128 (covalent)	Potent covalent inhibitor.[1]
AMP	FBPase	In vitro enzyme inhibition	1.3 - 9.7	Allosteric site	Natural allosteric inhibitor.[4]
Disulfiram Derivatives	FBPase	In vitro enzyme inhibition	Potent	C128 (covalent)	Covalently modify the C128 site.[2][3]

Experimental Protocols

Detailed methodologies for the key experiments used to characterize the covalent binding of FBPase-IN-2 to FBPase are provided below.

Recombinant FBPase Expression and Purification

This protocol describes the overexpression and purification of FBPase, a necessary first step for in vitro assays.

• Gene Cloning and Expression Vector: The cDNA encoding for human FBPase is cloned into an expression vector, such as pET-28a, which incorporates a His-tag for affinity purification.

• Transformation: The expression vector is transformed into a suitable E. coli strain, such as BL21(DE3).

• Protein Expression:

  • An overnight culture of the transformed E. coli is used to inoculate a larger volume of LB medium containing the appropriate antibiotic.

  • The culture is grown at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

  • Protein expression is induced by the addition of isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5-1 mM.

  • The culture is then incubated at a lower temperature (e.g., 18-25°C) for several hours to overnight to enhance soluble protein expression.

• Cell Lysis:

  • Cells are harvested by centrifugation.

  • The cell pellet is resuspended in a lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole (B134444), and protease inhibitors).

  • Cells are lysed by sonication or high-pressure homogenization on ice.

  • The lysate is clarified by centrifugation to remove cell debris.

• Affinity Chromatography:

  • The clarified lysate is loaded onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.[4][5]

  • The column is washed with a wash buffer containing a low concentration of imidazole (e.g., 20-40 mM) to remove non-specifically bound proteins.

  • FBPase is eluted with an elution buffer containing a high concentration of imidazole (e.g., 250-500 mM).

• Purification Verification: The purity of the eluted FBPase is assessed by SDS-PAGE. The concentration is determined using a Bradford assay or by measuring absorbance at 280 nm.

Identification of Covalent Binding Site by Mass Spectrometry

This protocol outlines the general workflow for identifying the specific amino acid residue covalently modified by FBPase-IN-2.

• Protein-Inhibitor Incubation:

  • Purified FBPase is incubated with an excess of FBPase-IN-2 at 37°C for a sufficient time to ensure covalent modification. A control sample with no inhibitor is prepared in parallel.

• Removal of Excess Inhibitor: The unbound inhibitor is removed by dialysis or using a desalting column.

• Protein Digestion:

  • The protein samples (both treated and untreated) are denatured, reduced, and alkylated.

  • The proteins are then digested into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis:

  • The resulting peptide mixtures are separated by liquid chromatography (LC) and analyzed by tandem mass spectrometry (MS/MS).[6][7]

  • The MS data is searched against the known sequence of FBPase to identify peptides.

• Data Analysis:

  • The mass spectra of the peptides from the FBPase-IN-2-treated sample are compared to the control.

  • A mass shift corresponding to the molecular weight of FBPase-IN-2 on a specific peptide containing Cysteine 128 confirms the covalent modification at this site.[8][9]

  • MS/MS fragmentation data is used to pinpoint the exact modified amino acid within the peptide.

FBPase Enzyme Inhibition Assay (Malachite Green Assay)

This colorimetric assay is used to determine the IC50 value of FBPase-IN-2 by measuring the amount of inorganic phosphate (B84403) produced from the hydrolysis of fructose-1,6-bisphosphate.[10][11]

• Reagents and Buffers:

  • Assay Buffer: 50 mM Tris-HCl pH 7.5, 150 mM KCl, 5 mM MgCl2.

  • FBPase Substrate: Fructose-1,6-bisphosphate.

  • FBPase Enzyme: Purified recombinant FBPase.

  • FBPase-IN-2: Serial dilutions in a suitable solvent (e.g., DMSO).

  • Malachite Green Reagent: A solution of Malachite Green, ammonium (B1175870) molybdate, and a stabilizing agent.

• Assay Procedure:

  • In a 96-well plate, add the assay buffer, FBPase enzyme, and varying concentrations of FBPase-IN-2. Include a control with no inhibitor.

  • Pre-incubate the plate at 37°C for a defined period to allow for inhibitor binding.

  • Initiate the enzymatic reaction by adding the FBPase substrate.

  • Incubate the reaction at 37°C for a specific time (e.g., 15-30 minutes).

  • Stop the reaction by adding the Malachite Green Reagent.

• Data Analysis:

  • Measure the absorbance at a specific wavelength (e.g., 620-650 nm).

  • The amount of phosphate produced is proportional to the absorbance.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method to verify target engagement of an inhibitor within a cellular environment by measuring changes in the thermal stability of the target protein upon ligand binding.[12][13][14][15]

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., HepG2) to 80-90% confluency.

  • Treat the cells with FBPase-IN-2 at various concentrations or a vehicle control (DMSO) and incubate at 37°C for a specific duration.

• Thermal Challenge:

  • Harvest the cells and resuspend them in a suitable buffer.

  • Aliquot the cell suspension into PCR tubes.

  • Heat the samples at a range of temperatures (e.g., 40°C to 70°C) for a short period (e.g., 3 minutes) using a thermal cycler, followed by cooling.

• Cell Lysis and Protein Extraction:

  • Lyse the cells by freeze-thaw cycles or using a lysis buffer.

  • Separate the soluble protein fraction from the aggregated proteins by centrifugation at high speed.

• Protein Quantification:

  • Quantify the amount of soluble FBPase in the supernatant using a method such as Western blotting or ELISA.[16]

• Data Analysis:

  • Generate melt curves by plotting the amount of soluble FBPase against the temperature for both the treated and untreated samples.

  • A shift in the melting temperature (Tm) of FBPase in the presence of FBPase-IN-2 indicates target engagement.

Visualizations

The following diagrams, generated using Graphviz, illustrate key pathways and workflows.

Caption: Signaling pathway of FBPase inhibition by FBPase-IN-2.

Caption: Workflow for identifying the covalent binding site using mass spectrometry.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

References

• 1. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the New Covalent Allosteric Binding Site of Fructose-1,6-bisphosphatase with Disulfiram Derivatives toward Glucose Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of disulfide-derived fructose-1,6-bisphosphatase (FBPase) covalent inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. A Liquid Chromatography/Mass Spectrometry Method for Screening Disulfide Tethering Fragments - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Current LC-MS-based strategies for characterization and quantification of antibody-drug conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | A Metabolomics-Inspired Strategy for the Identification of Protein Covalent Modifications [frontiersin.org]
• 9. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Characterization of recombinant fructose-1,6-bisphosphatase gene mutations: evidence of inhibition/activation of FBPase protein by gene mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Enzymatic Characterization of Fructose 1,6-Bisphosphatase II from Francisella tularensis, an Essential Enzyme for Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. High-Throughput Cellular Thermal Shift Assay (CETSA) using Acoustic Transfer of Protein Lysates - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Applications of the Cellular Thermal Shift Assay to Drug Discovery in Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]

The Structure-Activity Relationship of Indole-Based FBPase Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Fructose-1,6-bisphosphatase (FBPase) is a critical rate-limiting enzyme in the gluconeogenesis pathway, responsible for the synthesis of glucose from non-carbohydrate precursors. Its role in glucose homeostasis has made it an attractive therapeutic target for metabolic diseases, particularly type 2 diabetes. This guide provides an in-depth analysis of the structure-activity relationship (SAR) of a prominent class of FBPase inhibitors: indole (B1671886) derivatives. We will explore the key structural modifications that influence inhibitory potency, detail the experimental protocols for their evaluation, and visualize the relevant biological and experimental frameworks.

Structure-Activity Relationship of Indole-2-Carboxylic Acid Derivatives

The inhibitory activity of indole-based FBPase inhibitors is significantly influenced by substitutions on the indole ring and modifications of the carboxylic acid moiety. The following tables summarize the quantitative SAR data for various synthesized analogues, with IC50 values representing the concentration of the inhibitor required to reduce FBPase activity by 50%.

Table 1: SAR of 5- and 7-Substituted Indole-2-Carboxylic Acid Derivatives

Compound	R1 (Position 5)	R2 (Position 7)	IC50 (μM)
6a	-H	-Cl	1.8 ± 0.2
6b	-CH3	-Cl	1.2 ± 0.1
6c	-CH2CH3	-Cl	0.8 ± 0.1
6d	-CH(CH3)2	-Cl	1.5 ± 0.2
6e	-cyclopropyl	-Cl	0.9 ± 0.1
6f	-Br	-Cl	>50
14a	-H	-NO2	0.5 ± 0.1
14b	-CH3	-NO2	0.3 ± 0.05
14c	-CH2CH3	-NO2	0.2 ± 0.03
14d	-CH(CH3)2	-NO2	0.4 ± 0.06
14e	-cyclopropyl	-NO2	0.3 ± 0.04
14f	-Br	-NO2	15.2 ± 1.3
AMP (reference)	-	-	3.3 ± 0.1
MB05032 (reference)	-	-	0.044 ± 0.012

Data sourced from a study on novel indole derivatives as FBPase inhibitors.[1]

Key Insights from Table 1:

• Substitution at Position 7: The presence of an electron-withdrawing group, particularly a nitro group (-NO2), at the 7-position generally leads to higher potency compared to a chloro (-Cl) group.

• Substitution at Position 5: Small alkyl groups, such as methyl, ethyl, and cyclopropyl, at the 5-position enhance inhibitory activity. Bulky groups like isopropyl or a bromine atom tend to decrease potency.

Table 2: SAR of N-Acylsulfonamide Derivatives of Indole-2-Carboxylic Acid

Compound	R	IC50 (μM)
22a	-phenyl	1.5 ± 0.2
22b	-4-fluorophenyl	1.1 ± 0.1
22c	-4-chlorophenyl	0.9 ± 0.1
22d	-4-bromophenyl	1.3 ± 0.2
22e	-4-methylphenyl	1.8 ± 0.3
22f	-thiophen-2-yl	0.5 ± 0.08
22g	-furan-2-yl	0.6 ± 0.1
22h	-pyridin-2-yl	2.5 ± 0.4
22i	-pyridin-3-yl	3.1 ± 0.5

Data sourced from a study on novel indole derivatives as FBPase inhibitors.[1]

Key Insights from Table 2:

• Bioisosteric Replacement of Carboxylic Acid: Replacing the carboxylic acid at the 3-position with an N-acyl sulfonamide moiety can lead to potent FBPase inhibitors.

• Aromatic Substituents: The nature of the aromatic ring in the sulfonamide group influences activity. Halogen substitutions on a phenyl ring can be beneficial, and heterocyclic rings like thiophene (B33073) and furan (B31954) are well-tolerated and can enhance potency.

Experimental Protocols

Synthesis of Indole-Based FBPase Inhibitors (General Scheme)

The synthesis of the indole-based inhibitors generally follows a multi-step process. A key synthetic pathway involves the Japp–Klingemann reaction followed by Fisher indole synthesis to construct the core indole scaffold.[2]

• Preparation of the Indole Core: Starting from a substituted aniline (B41778) (e.g., N-acetyl 4-ethyl aniline), nitration and deacetylation yield a key intermediate. This intermediate undergoes a Japp–Klingemann reaction and subsequent Fisher indole synthesis to form the desired indole-2-carboxylic acid derivative.[2]

• Modification of the 3-Position: The carboxylic acid group at the 3-position can be coupled with various amines or sulfonamides to generate a library of derivatives.[2]

• Final Hydrolysis: In many cases, a final hydrolysis step is required to deprotect any ester groups and yield the final target compounds.[2]

FBPase Enzyme Inhibition Assay

The inhibitory activity of the synthesized compounds against FBPase is typically determined using a coupled-enzyme assay.

• Assay Principle: The assay measures the production of fructose-6-phosphate (B1210287) (F6P) from the FBPase-catalyzed hydrolysis of fructose-1,6-bisphosphate (F1,6BP). The F6P is then converted to glucose-6-phosphate (G6P) by phosphoglucose (B3042753) isomerase (PGI). Finally, glucose-6-phosphate dehydrogenase (G6PDH) oxidizes G6P, leading to the reduction of NADP+ to NADPH. The increase in NADPH concentration is monitored spectrophotometrically by measuring the absorbance at 340 nm.

• Reaction Mixture: A typical reaction mixture contains buffer (e.g., Tris-HCl), MgCl2, (NH4)2SO4, EDTA, F1,6BP, NADP+, PGI, G6PDH, and human FBPase enzyme.

• Procedure:

  • The reaction is initiated by the addition of the FBPase enzyme.

  • The change in absorbance at 340 nm is recorded over time.

  • To determine the IC50 value, the assay is performed in the presence of varying concentrations of the inhibitor.

  • The percentage of inhibition is calculated for each concentration, and the IC50 value is determined by fitting the data to a dose-response curve.

Visualizations

Signaling Pathway: Gluconeogenesis

The following diagram illustrates the key steps of the gluconeogenesis pathway, highlighting the central role of FBPase.

Caption: The gluconeogenesis pathway, highlighting the inhibition of FBPase.

Experimental Workflow: FBPase Inhibitor Screening

The following diagram outlines a typical workflow for the screening and characterization of novel FBPase inhibitors.

Caption: A typical workflow for FBPase inhibitor discovery and development.

References

• 1. Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

The Discovery and Synthesis of FBPase-IN-2: A Covalent Inhibitor Targeting Gluconeogenesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructose-1,6-bisphosphatase (FBPase), a key regulatory enzyme in the gluconeogenesis pathway, has emerged as a significant therapeutic target for type 2 diabetes mellitus. Overproduction of glucose via gluconeogenesis is a hallmark of this metabolic disorder. FBPase-IN-2, also identified as HS36, is a potent, covalent inhibitor of FBPase that has demonstrated significant efficacy in preclinical studies. This technical guide provides an in-depth overview of the discovery, synthesis, and biological evaluation of FBPase-IN-2, tailored for researchers, scientists, and professionals in the field of drug development.

Introduction: FBPase as a Therapeutic Target

Gluconeogenesis is the metabolic process that results in the generation of glucose from non-carbohydrate carbon substrates. In individuals with type 2 diabetes, the regulation of this pathway is often impaired, leading to excessive hepatic glucose production and hyperglycemia. Fructose-1,6-bisphosphatase (FBPase) catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287), a rate-limiting step in gluconeogenesis.[1] Inhibition of FBPase presents a promising strategy to control gluconeogenesis and thereby manage hyperglycemia in diabetic patients.[2]

FBPase-IN-2 (HS36) belongs to a class of nitrostyrene (B7858105) derivatives designed as covalent inhibitors of FBPase. These compounds are of particular interest due to their potential for high potency and selectivity.

Discovery of FBPase-IN-2 (HS36)

The discovery of FBPase-IN-2 stemmed from a research initiative focused on identifying novel, potent inhibitors of Fructose-1,6-bisphosphatase (FBPase). The development of this compound was part of a broader investigation into a series of nitrostyrene derivatives.[3] The core strategy was to design covalent inhibitors that could form a stable bond with a specific cysteine residue (C128) within a newly identified allosteric site of the FBPase enzyme.[3]

The research team synthesized a library of nitrostyrene compounds with various substituents on the benzene (B151609) ring to explore the structure-activity relationship (SAR). The inhibitory activities of these compounds were then assessed through in vitro enzymatic assays. Among the synthesized derivatives, FBPase-IN-2 (HS36) emerged as a lead candidate, exhibiting the most potent inhibitory activity against FBPase.[3]

Synthesis of FBPase-IN-2 (HS36)

The synthesis of FBPase-IN-2 is achieved through a Henry reaction, a classic method for the formation of β-nitro alcohols, which can then be dehydrated to form nitrostyrenes. The general synthetic scheme involves the condensation of a substituted benzaldehyde (B42025) with a nitroalkane.

While the primary literature provides a general synthetic route for the series of nitrostyrene derivatives, a detailed, step-by-step protocol for FBPase-IN-2 specifically is not exhaustively detailed. However, a representative protocol based on established methods for nitrostyrene synthesis is provided below.

General Synthetic Protocol for Nitrostyrene Derivatives

A solution of an appropriately substituted benzaldehyde and a nitroalkane in a suitable solvent is treated with a basic catalyst. The reaction mixture is stirred at a specific temperature for a designated period. Following the reaction, the mixture is worked up to isolate the crude product, which is then purified, typically by recrystallization, to yield the desired nitrostyrene derivative.

Quantitative Data

The inhibitory potency of FBPase-IN-2 and related compounds is a critical aspect of its preclinical evaluation. The following table summarizes the key quantitative data for FBPase-IN-2.

Compound	Synonym	IC50 (μM)	Target	Assay Type	Reference
FBPase-IN-2	HS36	0.15	FBPase	In vitro enzymatic assay	[3]

Mechanism of Action

FBPase-IN-2 functions as a covalent inhibitor of FBPase. Molecular docking studies and site-directed mutagenesis experiments suggest that the compound targets the cysteine residue at position 128 (C128) in a recently identified allosteric site of the enzyme.[3] The electrophilic β-carbon of the nitroalkene moiety in FBPase-IN-2 is susceptible to nucleophilic attack by the thiol group of the C128 residue. This covalent modification is believed to induce a conformational change in the enzyme, leading to the inhibition of its catalytic activity. This allosteric inhibition mechanism involves the C128-N125-S123 pathway.[3]

Experimental Protocols

FBPase Enzymatic Activity Assay

The inhibitory activity of FBPase-IN-2 is determined using a coupled enzymatic assay. This method measures the rate of FBPase-catalyzed hydrolysis of fructose-1,6-bisphosphate.

Principle:

FBPase converts fructose-1,6-bisphosphate to fructose-6-phosphate (F6P). F6P is then isomerized to glucose-6-phosphate (G6P) by phosphoglucose (B3042753) isomerase (PGI). Subsequently, G6P is oxidized by glucose-6-phosphate dehydrogenase (G6PDH), which concurrently reduces NADP+ to NADPH. The increase in NADPH concentration is monitored spectrophotometrically by measuring the absorbance at 340 nm.

Materials:

• Human recombinant FBPase

• Fructose-1,6-bisphosphate (FBP)

• Phosphoglucose isomerase (PGI)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• NADP+

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing MgCl2 and KCl)

• FBPase-IN-2 (HS36)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing assay buffer, PGI, G6PDH, and NADP+.

• Add varying concentrations of FBPase-IN-2 to the wells of a 96-well plate.

• Add the FBPase enzyme to the wells and incubate for a predetermined period to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the substrate, FBP.

• Immediately monitor the change in absorbance at 340 nm over time in a kinetic mode.

• The rate of reaction is calculated from the linear portion of the kinetic curve.

• The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Glucose Production Assay in Primary Hepatocytes

This cell-based assay evaluates the effect of FBPase-IN-2 on gluconeogenesis in a more physiologically relevant context.

Principle:

Primary hepatocytes are cultured in a glucose-free medium supplemented with gluconeogenic precursors (e.g., lactate (B86563) and pyruvate). The amount of glucose produced and secreted into the medium is measured in the presence and absence of the inhibitor.

Materials:

• Primary mouse or human hepatocytes

• Collagen-coated culture plates

• Glucose-free DMEM

• L-lactate and sodium pyruvate

• FBPase-IN-2 (HS36)

• Glucose assay kit

• Cell lysis buffer

• Protein assay kit

Procedure:

• Isolate and culture primary hepatocytes on collagen-coated plates.

• After cell attachment and recovery, wash the cells with PBS and replace the medium with glucose-free DMEM supplemented with lactate and pyruvate.

• Treat the cells with varying concentrations of FBPase-IN-2 or vehicle control.

• Incubate the cells for a specified period (e.g., 3-6 hours).

• Collect the culture medium and measure the glucose concentration using a commercially available glucose assay kit.

• Lyse the cells and determine the total protein content for normalization of the glucose production data.

• The inhibition of glucose production is calculated relative to the vehicle-treated control.[3]

Visualizations

FBPase Signaling in Gluconeogenesis

Caption: FBPase signaling pathway in gluconeogenesis and points of inhibition.

Experimental Workflow for FBPase-IN-2 Evaluation

References

• 1. researchgate.net [researchgate.net]
• 2. investigacion.unirioja.es [investigacion.unirioja.es]
• 3. An Improved Time- and Labor- Efficient Protocol for Mouse Primary Hepatocyte Isolation - PMC [pmc.ncbi.nlm.nih.gov]

FBPase-IN-2: A Covalent Inhibitor Targeting Gluconeogenesis

An In-depth Technical Guide on the Mechanism and Application of FBPase-IN-2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of FBPase-IN-2, a potent covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase). FBPase is a rate-limiting enzyme in the gluconeogenesis pathway, making it a key target for therapeutic intervention in type 2 diabetes and other metabolic disorders characterized by excessive hepatic glucose production. This document details the mechanism of action of FBPase-IN-2, its inhibitory effects, relevant experimental protocols, and the signaling pathways involved.

Core Mechanism of Action

FBPase-IN-2, also known as HS36, is a nitrostyrene (B7858105) derivative that acts as a covalent inhibitor of FBPase.[1] Its primary mechanism involves the formation of a covalent bond with a specific cysteine residue within the FBPase enzyme, leading to its irreversible inactivation.

Key Features:

• Target: Fructose-1,6-bisphosphatase (FBPase)

• Inhibition Type: Covalent, allosteric

• Binding Site: Cysteine 128 (C128) allosteric site[1][2]

• Effect: Reduces glucose production in hepatocytes[1]

The covalent modification of the C128 site by FBPase-IN-2 induces a conformational change in the enzyme, disrupting its catalytic activity. This allosteric inhibition is mediated through the C128-N125-S123 pathway, which ultimately affects the enzyme's ability to hydrolyze its substrate, fructose-1,6-bisphosphate.[1]

Quantitative Data on FBPase-IN-2 and Other Inhibitors

The inhibitory potency of FBPase-IN-2 and other relevant FBPase inhibitors is summarized in the table below. This data is essential for comparing the efficacy of different compounds and for designing further experimental studies.

Compound	Inhibitor Type	IC50 Value	Target Site	Key Findings
FBPase-IN-2 (HS36)	Covalent Allosteric	0.15 µM	C128	Potent nitrostyrene derivative.[1]
MB05032	Allosteric	16 nM	AMP binding site	A potent gluconeogenesis inhibitor.
CS-917 (Prodrug of MB05032)	Allosteric (via active metabolite)	Not directly applicable	AMP binding site	Orally bioavailable prodrug.
Disulfiram Derivatives	Covalent Allosteric	Varies	C128	Inhibit FBPase by covalently binding to a new C128 allosteric site.[2]

Signaling Pathway of Gluconeogenesis and FBPase-IN-2 Inhibition

The following diagram illustrates the central role of FBPase in the gluconeogenesis pathway and the specific point of inhibition by FBPase-IN-2. Gluconeogenesis is the metabolic process that results in the generation of glucose from certain non-carbohydrate carbon substrates.

References

• 1. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the New Covalent Allosteric Binding Site of Fructose-1,6-bisphosphatase with Disulfiram Derivatives toward Glucose Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

FBPase-IN-2: A Technical Guide to its Effects on Cellular Metabolism

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fructose-1,6-bisphosphatase (FBPase) is a critical regulatory enzyme in cellular metabolism, primarily known for its role in gluconeogenesis, the pathway for de novo glucose synthesis.[1][2] Its inhibition has significant implications for metabolic control, particularly in disease states characterized by excessive glucose production, such as type 2 diabetes.[2][3] FBPase-IN-2 is a potent and selective inhibitor of FBPase, designed to modulate glucose homeostasis. This document provides a comprehensive technical overview of the mechanism of action of FBPase-IN-2, its effects on key metabolic pathways, and detailed experimental protocols for its characterization.

Introduction to Fructose-1,6-bisphosphatase (FBPase)

FBPase catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate, a key rate-limiting step in gluconeogenesis.[4][5] This reaction is essentially the reverse of the reaction catalyzed by phosphofructokinase-1 (PFK-1) in glycolysis. The reciprocal regulation of these two enzymes is crucial for maintaining glucose homeostasis.[6] FBPase activity is allosterically inhibited by adenosine (B11128) monophosphate (AMP) and fructose-2,6-bisphosphate (Fru-2,6-P2), signaling low energy status and high glycolytic flux, respectively.[7][8]

In pathological conditions such as type 2 diabetes, elevated FBPase activity contributes to excessive hepatic glucose production and hyperglycemia.[2][3] Therefore, inhibition of FBPase is a promising therapeutic strategy for the management of this disease.[1][9]

FBPase-IN-2: Mechanism of Action

FBPase-IN-2 is a small molecule inhibitor that specifically targets FBPase. While the exact binding mode of FBPase-IN-2 is proprietary, it is designed to act as an allosteric inhibitor, similar to the natural regulator AMP.[2] By binding to an allosteric site on the FBPase enzyme, FBPase-IN-2 induces a conformational change that reduces the enzyme's catalytic activity.[1] This leads to a decrease in the rate of fructose-1,6-bisphosphate hydrolysis and consequently, a reduction in the overall flux of gluconeogenesis.

The inhibition of FBPase by FBPase-IN-2 is expected to have the following primary effects on cellular metabolism:

• Decreased Gluconeogenesis: The primary and most direct effect is the reduction of de novo glucose synthesis in the liver and kidneys.[3]

• Increased Glycolysis: By inhibiting the opposing enzyme in gluconeogenesis, FBPase-IN-2 can indirectly promote glycolytic flux. The resulting accumulation of fructose-1,6-bisphosphate can allosterically activate PFK-1, further stimulating glycolysis.[6]

• Modulation of Cellular Energy Status: By reducing the energy-consuming process of gluconeogenesis, FBPase-IN-2 may lead to an increase in the cellular AMP/ATP ratio, further reinforcing the inhibition of gluconeogenesis and activation of glycolysis.

Quantitative Effects of FBPase Inhibition on Cellular Metabolism

The following table summarizes the expected quantitative effects of FBPase inhibition by a compound like FBPase-IN-2, based on studies with other FBPase inhibitors.[3][7][10]

Parameter	Expected Change with FBPase-IN-2	Cell/Tissue Type	Reference Compound(s)
Gluconeogenesis Rate	↓ (up to 70% inhibition)	Primary Hepatocytes, In vivo (rodent models)	MB06322 (CS-917)[3]
Endogenous Glucose Production	↓ (up to 46% reduction)	In vivo (ZDF rats)	MB06322 (CS-917)[3]
Blood Glucose Levels	↓ (>200 mg/dl reduction in diabetic models)	In vivo (ZDF rats)	MB06322 (CS-917)[3]
Glucose Utilization	↑	Mouse Islets	MB05032[7]
Cellular ATP/ADP Ratio	↑	Mouse Islets	MB05032[7]
Lactate (B86563) Production	↑ (modest increase)	In vivo (ZDF rats)	MB06322 (CS-917)[3]
Glycogen Stores	↓ (modest reduction)	In vivo (high-fat diet-fed rats)	MB06322 (CS-917)[3]

Signaling Pathways and Metabolic Regulation

The inhibition of FBPase by FBPase-IN-2 primarily impacts the central carbon metabolism pathways of glycolysis and gluconeogenesis. The interplay between these pathways is tightly regulated by hormonal and allosteric mechanisms.

Figure 1: Regulation of Glycolysis and Gluconeogenesis.

Experimental Protocols

FBPase Enzyme Activity Assay

This protocol describes a spectrophotometric-coupled enzyme assay to determine the inhibitory activity of FBPase-IN-2 on FBPase.[10][11]

Materials:

• Purified recombinant FBPase

• Fructose-1,6-bisphosphate (FBP)

• Phosphoglucose isomerase (PGI)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• NADP+

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 5 mM MgCl2, 1 mM EDTA)

• FBPase-IN-2

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, PGI, G6PDH, and NADP+.

• Add varying concentrations of FBPase-IN-2 to the wells of the microplate. Include a control with no inhibitor.

• Add a constant amount of FBPase to each well.

• Initiate the reaction by adding FBP to each well.

• Immediately measure the increase in absorbance at 340 nm over time, which corresponds to the production of NADPH.

• Calculate the initial reaction rates for each inhibitor concentration.

• Determine the IC50 value of FBPase-IN-2 by plotting the percentage of inhibition against the inhibitor concentration.

Cellular Glucose Production Assay

This protocol measures the effect of FBPase-IN-2 on glucose production in primary hepatocytes.

Materials:

• Primary hepatocytes

• Gluconeogenic medium (e.g., glucose-free DMEM supplemented with lactate and pyruvate)

• FBPase-IN-2

• Glucose assay kit

• Cell lysis buffer

• Protein assay kit

Procedure:

• Plate primary hepatocytes in a multi-well plate and allow them to adhere.

• Wash the cells and replace the medium with gluconeogenic medium containing varying concentrations of FBPase-IN-2.

• Incubate the cells for a defined period (e.g., 3-6 hours).

• Collect the culture medium and measure the glucose concentration using a glucose assay kit.

• Lyse the cells and determine the total protein content for normalization.

• Calculate the rate of glucose production per milligram of protein for each condition.

Figure 2: Cellular Glucose Production Assay Workflow.

Conclusion

FBPase-IN-2 represents a targeted approach to modulating cellular metabolism by specifically inhibiting the key gluconeogenic enzyme, FBPase. Its mechanism of action leads to a reduction in glucose production and a potential shift towards increased glycolysis. The provided experimental protocols offer a framework for the in vitro and cellular characterization of FBPase-IN-2 and similar compounds. Further investigation into the in vivo efficacy and safety of FBPase-IN-2 is warranted to fully elucidate its therapeutic potential in metabolic diseases.

References

• 1. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. apexbt.com [apexbt.com]
• 5. Characterization of recombinant fructose-1,6-bisphosphatase gene mutations: evidence of inhibition/activation of FBPase protein by gene mutation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Fructose 2,6-bisphosphate - Wikipedia [en.wikipedia.org]
• 9. Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. diabetesjournals.org [diabetesjournals.org]
• 11. Fructose-1,6-Bisphosphatase Overexpression in Pancreatic β-Cells Results in Reduced Insulin Secretion: A New Mechanism for Fat-Induced Impairment of β-Cell Function - PMC [pmc.ncbi.nlm.nih.gov]

Fructose-1,6-bisphosphatase (FBPase) Inhibition: A Validated Target for Type 2 Diabetes Mellitus

An In-depth Technical Guide on the Target Validation of FBPase-IN-2 and Related Compounds

Executive Summary

Excessive hepatic glucose production (HGP) is a cornerstone of the pathophysiology of type 2 diabetes (T2D). Fructose-1,6-bisphosphatase (FBPase), a rate-limiting enzyme in the gluconeogenesis pathway, has emerged as a compelling therapeutic target to curtail aberrant HGP. This document provides a comprehensive technical overview of the validation of FBPase as a target for T2D, with a specific focus on the potent covalent inhibitor, FBPase-IN-2, and insights from the clinical development of other FBPase inhibitors like CS-917. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental methodologies, quantitative data summaries, and visual representations of key biological pathways and workflows.

Introduction: The Rationale for FBPase Inhibition in Type 2 Diabetes

In individuals with T2D, fasting hyperglycemia is largely driven by an overproduction of glucose by the liver through gluconeogenesis.[1] FBPase catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate, a critical and irreversible step in the synthesis of glucose from non-carbohydrate precursors.[2] Its strategic position in the gluconeogenic pathway makes it an attractive target for therapeutic intervention. Inhibition of FBPase is expected to directly reduce HGP, thereby lowering blood glucose levels in a manner independent of insulin (B600854) secretion.[2] This mechanism offers a potential advantage over other anti-diabetic agents, particularly in later stages of T2D where pancreatic beta-cell function is compromised.

FBPase-IN-2 and Other Key FBPase Inhibitors

A number of small molecule inhibitors of FBPase have been developed. This guide will focus on FBPase-IN-2 and draw comparative data from the extensively studied clinical candidate CS-917.

• FBPase-IN-2: A potent covalent inhibitor of Fructose-1,6-bisphosphatase with an IC50 of 0.15 μM.[3] It has been shown to reduce glucose production in hepatocytes and is a valuable tool for preclinical research in T2D.[3]

• CS-917 (Managlinat dialanetil): A prodrug of the potent and selective FBPase inhibitor MB05032 (IC50 = 16 nM).[1] CS-917 has undergone Phase II clinical trials and has provided significant insights into the therapeutic potential and challenges of FBPase inhibition.[4]

Quantitative Preclinical and Clinical Data

The following tables summarize the key quantitative data from preclinical studies with FBPase inhibitors.

Table 1: In Vitro Inhibitory Activity of FBPase Inhibitors

Compound	Target	IC50	Assay Type	Reference
FBPase-IN-2	FBPase	0.15 µM	Covalent Inhibition Assay	[3]
MB05032 (active form of CS-917)	FBPase	16 nM	Enzymatic Assay	[1]

Table 2: Preclinical Efficacy of MB06322 (CS-917) in Zucker Diabetic Fatty (ZDF) Rats

Parameter	Treatment Group (Dose)	Result	Percent Change vs. Vehicle	Reference
Gluconeogenesis	Single dose (300 mg/kg)	Markedly inhibited	-70%	[5]
Endogenous Glucose Production (EGP)	Single dose (300 mg/kg)	Significantly reduced	-46%	[5]
Blood Glucose	Single dose (300 mg/kg)	>200 mg/dL reduction	-	[5]
Blood Glucose (2-week treatment)	Chronic dosing	Profoundly lowered	~ -44%	[5]
Lactate (B86563) Levels (4-week treatment)	Chronic dosing	Elevated	~ +50%	[5]

Table 3: Clinical Trial Data for CS-917 in Patients with Type 2 Diabetes (Phase IIa)

Parameter	Treatment Group	Result	Significance	Reference
Fasting Plasma Glucose	Oral administration	Significant reduction	-	[4]

Note: Specific quantitative data from the Phase IIa trials of CS-917 regarding dose-dependent reductions in fasting plasma glucose and HbA1c are not publicly available in the searched literature. The trials demonstrated a significant glucose-lowering effect.[4]

Safety Concerns: During a Phase I drug-drug interaction study, two cases of lactic acidosis were reported in subjects receiving a combination of CS-917 and metformin.[4] This finding led to the termination of further clinical development of CS-917 and highlights a critical safety consideration for FBPase inhibitors, particularly in combination with other drugs that can influence lactate metabolism.

Detailed Experimental Protocols

FBPase Activity Assay (Malachite Green Colorimetric Method)

This assay quantifies FBPase activity by measuring the amount of inorganic phosphate (B84403) (Pi) released from the substrate, fructose-1,6-bisphosphate. The released phosphate forms a colored complex with malachite green and molybdate, which can be measured spectrophotometrically.

Materials:

• FBPase enzyme preparation (e.g., purified recombinant enzyme or tissue lysate)

• Fructose-1,6-bisphosphate (FBP) substrate solution

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing MgCl2)

• Malachite Green Reagent (containing malachite green, ammonium (B1175870) molybdate, and a stabilizing agent)

• Phosphate standard solution (for standard curve)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Phosphate Standards: Prepare a series of phosphate standards of known concentrations in the assay buffer.

• Prepare Reaction Mixture: In a 96-well plate, add the following to each well:

  • Assay Buffer

  • FBPase enzyme preparation

• Initiate Reaction: Add the FBP substrate solution to each well to start the reaction.

• Incubate: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific period (e.g., 15-30 minutes).

• Stop Reaction and Develop Color: Add the Malachite Green Reagent to each well to stop the reaction and initiate color development.

• Measure Absorbance: After a short incubation at room temperature for color stabilization, measure the absorbance at ~620-650 nm using a microplate reader.

• Calculate FBPase Activity: Determine the concentration of released phosphate from the standard curve and calculate the FBPase activity (e.g., in nmol Pi/min/mg protein).

In Vivo Measurement of Gluconeogenesis using Deuterated Water (²H₂O)

This method assesses the rate of de novo glucose synthesis by measuring the incorporation of deuterium (B1214612) from body water into newly synthesized glucose molecules.

Materials:

• Deuterated water (²H₂O)

• Animal model of type 2 diabetes (e.g., ZDF rats)

• Gas chromatography-mass spectrometry (GC-MS) system

Procedure:

• Animal Preparation: Acclimate the animals and establish a baseline blood glucose level.

• ²H₂O Administration: Administer a bolus of ²H₂O to the animals, typically via intraperitoneal injection or oral gavage, to enrich the body water to a target level (e.g., 4-5%).

• Blood Sampling: Collect blood samples at various time points after ²H₂O administration.

• Plasma Glucose Isolation: Isolate glucose from the plasma samples.

• Derivatization: Chemically modify the glucose to a volatile derivative suitable for GC-MS analysis (e.g., glucose pentacetate).

• GC-MS Analysis: Analyze the derivatized glucose samples by GC-MS to determine the deuterium enrichment at specific positions on the glucose molecule (typically C5 and C6).

• Calculate Gluconeogenesis: The rate of gluconeogenesis is calculated based on the rate of deuterium incorporation into glucose over time, relative to the deuterium enrichment of body water.

Signaling Pathways and Experimental Workflows

Signaling Pathway of Hepatic Glucose Production and FBPase Inhibition

The following diagram illustrates the central role of FBPase in hepatic gluconeogenesis and the mechanism of its inhibition.

Caption: FBPase in the Hepatic Gluconeogenesis Pathway.

Experimental Workflow for FBPase-IN-2 Target Validation

The following diagram outlines a typical workflow for the preclinical validation of an FBPase inhibitor like FBPase-IN-2.

Caption: Preclinical Validation Workflow for FBPase Inhibitors.

Conclusion

The inhibition of FBPase represents a rationally designed and clinically investigated approach for the management of type 2 diabetes. Preclinical studies with inhibitors like FBPase-IN-2 and MB06322 (CS-917) have robustly demonstrated the capacity of this class of compounds to reduce excessive hepatic glucose production and lower blood glucose levels in diabetic animal models. While the clinical development of CS-917 was halted due to safety concerns in combination with metformin, the validation of FBPase as a therapeutic target remains strong. Future research and development of second-generation FBPase inhibitors with improved safety profiles could offer a valuable therapeutic option for patients with type 2 diabetes, particularly for those in whom control of fasting hyperglycemia is a primary clinical need. The detailed methodologies and data presented in this guide provide a solid foundation for researchers and drug developers to continue exploring the potential of FBPase inhibition in the treatment of metabolic diseases.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Fructose 1,6-bisphosphatase Inhibitor Effective In Type 2 Diabetes - BioSpace [biospace.com]
• 5. diabetesjournals.org [diabetesjournals.org]

FBPase-IN-2: A Potential New Frontier in Cancer Metabolism Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Metabolic reprogramming is a hallmark of cancer, with many tumors exhibiting a heightened reliance on glycolysis, a phenomenon known as the Warburg effect. Fructose-1,6-bisphosphatase (FBPase), a key regulatory enzyme in gluconeogenesis, has emerged as a critical player in cancer cell metabolism. Its expression and activity are frequently altered in various malignancies, presenting both challenges and opportunities for therapeutic intervention. FBPase-IN-2, a potent covalent inhibitor of FBPase, is a small molecule that has been investigated for its potential in managing type 2 diabetes. However, given the central role of FBPase in cancer biology, FBPase-IN-2 holds significant, yet largely unexplored, potential as a tool for cancer research and as a lead compound for novel anti-cancer therapies. This technical guide provides a comprehensive overview of the role of FBPase in cancer, summarizes the known properties of FBPase-IN-2, and presents detailed experimental protocols to facilitate the investigation of its potential in oncology.

Introduction: The Role of FBPase in Cancer

Fructose-1,6-bisphosphatase (FBPase) is a rate-limiting enzyme that catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate. There are two main isoforms in mammals, FBP1 (liver isoform) and FBP2 (muscle isoform), which are encoded by the FBP1 and FBP2 genes, respectively.

In many cancers, the expression of FBPase is downregulated, which is thought to contribute to the Warburg effect by shunting metabolites towards glycolysis.[1] This metabolic shift provides cancer cells with the necessary energy and building blocks for rapid proliferation.[2] However, the role of FBPase is complex and context-dependent. In some cancers, such as certain types of breast and prostate cancer, FBPase overexpression has been associated with tumor promotion.[1]

FBPase exerts its influence on cancer progression through multiple mechanisms:

• Metabolic Reprogramming: By opposing glycolysis, FBPase can limit the energy production and biosynthetic capacity of cancer cells.[2]

• Regulation of Key Oncoproteins: FBPase has been shown to interact with and regulate the activity of critical cancer-related transcription factors, including hypoxia-inducible factor-1α (HIF-1α) and c-Myc.[3][4]

• Modulation of the Tumor Microenvironment: FBPase activity can influence the production of lactate (B86563), a key signaling molecule in the tumor microenvironment that promotes angiogenesis and immune evasion.[5][6]

Given its multifaceted role, targeting FBPase with small molecule inhibitors like FBPase-IN-2 presents a compelling strategy for cancer research and therapy.

FBPase-IN-2: A Potent Covalent Inhibitor

FBPase-IN-2 (also known as HS36) is a potent covalent inhibitor of Fructose-1,6-bisphosphatase.[7] Its primary development focus has been on its potential to reduce glucose production in hepatocytes for the treatment of type 2 diabetes mellitus.[7] The covalent mechanism of action suggests a potential for high specificity and prolonged target engagement.

Quantitative Data for FBPase Inhibitors

The following table summarizes the available quantitative data for FBPase-IN-2 and other relevant FBPase inhibitors. It is important to note that most of the existing data for these inhibitors comes from studies related to type 2 diabetes. The investigation of their efficacy in cancer models is an emerging area of research.

Inhibitor	Target	IC50	Ki	Context	Reference
FBPase-IN-2 (HS36)	FBPase	0.15 µM	-	Diabetes Research	[7]
FBPase-IN-3	FBPase	2.08 µM	-	Diabetes Research	[7]
FBPase-IN-4	FBPase	-	1.78 µM	Diabetes Research	[7]
FBPase-1 inhibitor-1	FBPase-1	3.4 µM	1.1 µM	Diabetes Research	[8]
Compound 15	Pig Kidney FBPase	1.5 µM	-	Diabetes Research	[8]
Compound 15	Human Liver FBPase	8.1 µM	-	Diabetes Research	[8]
Compound 16	Pig Kidney FBPase	5.0 µM	-	Diabetes Research	[8]
Compound 16	Human Liver FBPase	6.0 µM	-	Diabetes Research	[8]
(+)-Usnic acid	Human Liver FBPase	371 µM	-	Diabetes Research	[8]
(+)-Usnic acid	Pig Kidney FBPase	930 µM	-	Diabetes Research	[8]

Proposed Research Plan for FBPase-IN-2 in Cancer

Given the limited direct evidence for FBPase-IN-2 in cancer, a structured research plan is proposed to evaluate its potential. This plan encompasses in vitro and in vivo studies to assess its anti-cancer efficacy and elucidate its mechanism of action.

In Vitro Evaluation

The initial phase will involve a series of in vitro assays using a panel of cancer cell lines with varying levels of FBPase expression.

Caption: Proposed in vitro experimental workflow for evaluating FBPase-IN-2.

In Vivo Evaluation

Promising results from the in vitro studies will warrant progression to in vivo evaluation using xenograft mouse models.

Caption: Proposed in vivo experimental workflow for FBPase-IN-2.

Detailed Experimental Protocols

The following are detailed protocols for the key experiments proposed in the research plan.

FBPase Activity Assay (Colorimetric)

This assay measures the enzymatic activity of FBPase in cell or tissue lysates.

• Principle: FBPase hydrolyzes Fructose-1,6-Bisphosphate to Fructose-6-Phosphate (F6P). F6P is then used in a coupled enzyme reaction that reduces a chromophore, producing a colorimetric signal at 450 nm.[9]

• Materials:

  • FBPase Activity Assay Kit (e.g., from BioVision or Abcam)[9]

  • 96-well clear microplate

  • Microplate reader

  • Cell or tissue lysates

• Procedure:

  • Sample Preparation: Homogenize tissue (50 mg) or cells (5 x 10^6) in 500 µl of ice-cold FBP Assay Buffer.[9] Centrifuge at 10,000 x g for 5 minutes at 4°C and collect the supernatant.[10]

  • Standard Curve Preparation: Prepare a Fructose-6-Phosphate (F6P) standard curve according to the kit manufacturer's instructions.[9]

  • Reaction Setup: Add 50 µl of the Reaction Mix (containing FBP substrate, converter, developer, and probe) to each well containing the standards and samples. For background control, use a mix without the FBP substrate.[9]

  • Measurement: Measure the absorbance at 450 nm in kinetic mode for 5-60 minutes at 37°C.[1]

  • Calculation: Calculate the FBPase activity based on the rate of change in absorbance and the F6P standard curve.[9]

Cell Viability Assay (MTT/XTT)

This assay determines the effect of FBPase-IN-2 on the viability and proliferation of cancer cells.

• Principle: Tetrazolium salts (MTT or XTT) are reduced by metabolically active cells to form a colored formazan (B1609692) product, which is proportional to the number of viable cells.

• Materials:

  • Cancer cell lines

  • 96-well plates

  • FBPase-IN-2

  • MTT or XTT reagent

  • Solubilization solution (for MTT)

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

  • Treatment: Treat the cells with various concentrations of FBPase-IN-2 for 24, 48, and 72 hours. Include a vehicle control (e.g., DMSO).

  • Reagent Addition: Add MTT or XTT reagent to each well and incubate according to the manufacturer's instructions (typically 2-4 hours).

  • Measurement: If using MTT, add the solubilization solution. Measure the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 450 nm for XTT).

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of FBPase-IN-2 for each cell line.

Glucose Uptake Assay (2-NBDG)

This assay measures the rate of glucose uptake in cancer cells treated with FBPase-IN-2.

• Principle: 2-NBDG is a fluorescent glucose analog that is taken up by cells through glucose transporters. The intracellular fluorescence intensity is proportional to the glucose uptake rate.[11][12]

• Materials:

  • Cancer cell lines

  • 6-well plates or 96-well black plates

  • FBPase-IN-2

  • 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose)

  • Glucose-free medium

  • Flow cytometer or fluorescence microplate reader

• Procedure:

  • Cell Seeding: Seed cells and allow them to adhere overnight.

  • Inhibitor Treatment: Pre-treat the cells with FBPase-IN-2 in complete medium for a desired period (e.g., 24 hours).

  • Glucose Starvation: Wash the cells with glucose-free medium and incubate in glucose-free medium for 1 hour.[11]

  • 2-NBDG Incubation: Add 2-NBDG (e.g., 50-100 µM) to the cells and incubate for 30-60 minutes.[13]

  • Measurement: Wash the cells with ice-cold PBS to stop the uptake. Measure the fluorescence using a flow cytometer or a fluorescence microplate reader (Ex/Em = ~485/535 nm).

  • Data Analysis: Quantify the mean fluorescence intensity and normalize it to the vehicle control to determine the effect of FBPase-IN-2 on glucose uptake.

Lactate Production Assay

This assay quantifies the amount of lactate secreted by cancer cells into the culture medium.

• Principle: Lactate dehydrogenase (LDH) catalyzes the oxidation of lactate to pyruvate, which is coupled to the reduction of NAD+ to NADH. The NADH produced is then used in a reaction that generates a colorimetric or fluorometric signal.[9]

• Materials:

  • Conditioned cell culture medium from treated and control cells

  • Lactate Assay Kit (e.g., from Promega or Cayman Chemical)[13]

  • 96-well plate

  • Microplate reader

• Procedure:

  • Sample Collection: Collect the cell culture medium from cells treated with FBPase-IN-2 and control cells.

  • Assay Reaction: Perform the lactate assay according to the manufacturer's protocol. This typically involves adding the conditioned medium to a reaction mixture containing LDH and other necessary reagents.

  • Measurement: Measure the absorbance or fluorescence at the appropriate wavelength.

  • Data Analysis: Calculate the lactate concentration in the medium using a standard curve and normalize it to the cell number or total protein content.

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins, such as FBPase, c-Myc, and HIF-1α.

• Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then detected using specific primary and secondary antibodies.

• Materials:

  • Cell lysates from treated and control cells

  • SDS-PAGE gels and electrophoresis apparatus

  • PVDF or nitrocellulose membrane

  • Transfer apparatus

  • Primary antibodies (e.g., anti-FBPase, anti-c-Myc, anti-HIF-1α, anti-β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Protein Extraction and Quantification: Lyse the cells in RIPA buffer and determine the protein concentration using a BCA or Bradford assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a membrane.

  • Immunoblotting: Block the membrane and then incubate with the primary antibody overnight at 4°C. Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

  • Data Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin) to determine the relative protein expression levels.

Xenograft Mouse Model

This in vivo model is used to evaluate the anti-tumor efficacy of FBPase-IN-2.

• Principle: Human cancer cells are implanted into immunocompromised mice, where they form tumors. The effect of a therapeutic agent on tumor growth can then be assessed.

• Materials:

  • Immunocompromised mice (e.g., nude or SCID mice)

  • Cancer cell line of interest

  • FBPase-IN-2

  • Vehicle control

  • Calipers for tumor measurement

• Procedure:

  • Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 x 10^6 cells) into the flank of each mouse.[14]

  • Tumor Growth and Randomization: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Then, randomize the mice into treatment and control groups.

  • Treatment: Administer FBPase-IN-2 or vehicle to the mice according to a predetermined schedule (e.g., daily oral gavage or intraperitoneal injection).

  • Monitoring: Measure the tumor volume with calipers and monitor the body weight of the mice regularly (e.g., twice a week).

  • Endpoint: At the end of the study (e.g., when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for further analysis (e.g., weight, immunohistochemistry, western blotting, metabolomics).[14]

Signaling Pathways and Logical Relationships

FBPase is situated at a critical juncture in cellular metabolism and its activity is intertwined with key cancer-related signaling pathways.

Caption: FBPase signaling in the context of cancer metabolism.

Conclusion

FBPase-IN-2 represents a valuable chemical probe to explore the complex role of FBPase in cancer. Its potency and covalent mechanism of action make it an ideal tool for dissecting the metabolic vulnerabilities of cancer cells. The experimental protocols and research plan outlined in this guide provide a robust framework for investigating the anti-cancer potential of FBPase-IN-2. Further research in this area could not only enhance our understanding of cancer metabolism but also pave the way for the development of a new class of targeted cancer therapies.

References

• 1. content.abcam.com [content.abcam.com]
• 2. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The role of fructose-1,6-bisphosphatase 1 on regulating the cancer progression and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fructose-1,6-Bisphosphatase 2 Inhibits Oral Squamous Cell Carcinoma Tumorigenesis and Glucose Metabolism via Downregulation of c-Myc - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. The mechanisms and effects of lactylation modification in different kinds of cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. store.genprice.com [store.genprice.com]
• 10. abcam.com [abcam.com]
• 11. benchchem.com [benchchem.com]
• 12. Development of High-Throughput Quantitative Assays for Glucose Uptake in Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. meliordiscovery.com [meliordiscovery.com]

Investigating the Off-Target Profile of FBPase-IN-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a critical rate-limiting enzyme in the gluconeogenesis pathway, making it a compelling therapeutic target for type 2 diabetes and certain cancers.[1][2][3] Small molecule inhibitors of FBPase, such as the hypothetical compound FBPase-IN-2, offer a promising avenue for therapeutic intervention. However, ensuring the selectivity of such compounds is paramount to minimize potential toxicity and accurately interpret biological outcomes.[4] Off-target interactions, where a drug binds to proteins other than its intended target, can lead to unforeseen side effects or even mask the true mechanism of action.[4][5]

This technical guide provides a comprehensive framework for the investigation of the off-target effects of FBPase-IN-2. It outlines key experimental strategies, from broad kinase profiling to cellular target engagement and functional phosphoproteomics, to build a detailed selectivity profile. The protocols and data presented herein are illustrative and serve as a template for the rigorous characterization of novel FBPase inhibitors.

Initial Selectivity Screening: Kinase Profiling

Given the structural conservation of ATP-binding sites across the human kinome, it is crucial to assess the activity of new small molecules against a broad panel of protein kinases.[4][6] An initial high-throughput screen provides a global view of inhibitor selectivity and identifies primary off-target kinase families.[5][7]

Data Presentation: Kinase Selectivity Panel

A competitive binding assay, such as KINOMEscan, can be used to quantify the interaction of FBPase-IN-2 with hundreds of kinases. The results are typically presented as the percentage of kinase activity remaining at a fixed concentration of the inhibitor.

Table 1: Hypothetical Kinase Selectivity Data for FBPase-IN-2 (1 µM Screen)

Target	Gene Symbol	% Inhibition at 1 µM	Classification
Fructose-1,6-bisphosphatase 1	FBP1	98%	On-Target
AMP-activated protein kinase alpha-1	PRKAA1	89%	Off-Target
5'-AMP-activated protein kinase subunit beta-1	PRKAB1	3%	No Significant Interaction
Ribosomal protein S6 kinase alpha-1	RPS6KA1	75%	Off-Target
Mitogen-activated protein kinase 1	MAPK1	45%	Moderate Interaction
Cyclin-dependent kinase 2	CDK2	12%	No Significant Interaction
... (400+ other kinases)	...	< 10%	...

This hypothetical data indicates that while FBPase-IN-2 is a potent inhibitor of its intended target, it also significantly inhibits AMPK (PRKAA1) and p90RSK (RPS6KA1) at a similar concentration, warranting further investigation.

Experimental Protocol: In Vitro Kinase Profiling Assay

This protocol outlines a general procedure for a competitive binding assay to determine the selectivity of a test compound.[8]

1. Compound Preparation:

• Prepare a 10 mM stock solution of FBPase-IN-2 in 100% DMSO.
• Perform serial dilutions to create a range of concentrations for testing. For a single-point screen, a 1 µM final concentration is common.

2. Assay Setup:

• Utilize a commercial kinase profiling service or an in-house panel of purified, recombinant kinases.
• In a multi-well plate, combine each kinase with a proprietary ligand that is immobilized on a solid support.

3. Compound Incubation:

• Add FBPase-IN-2 at the desired final concentration to the kinase-ligand mixtures.
• Include appropriate controls: a DMSO-only control (vehicle) and a positive control inhibitor for each kinase if available.
• Incubate the plates according to the assay manufacturer's instructions to allow the system to reach equilibrium.

4. Quantification:

• Quantify the amount of kinase bound to the immobilized ligand using a detection system, often based on quantitative PCR (qPCR) of DNA tags linked to each kinase.
• The amount of bound kinase in the presence of the test compound is compared to the DMSO control.

5. Data Analysis:

• Calculate the percentage of inhibition for each kinase using the following formula: % Inhibition = (1 - (Test Compound Signal / DMSO Control Signal)) * 100
• Report the data as a percentage of inhibition at the tested concentration. Potent off-target hits can be followed up with IC50 determination assays.

Cellular Target Engagement Verification

While in vitro assays are essential for initial screening, it is critical to confirm that the inhibitor engages its on- and off-targets within a cellular environment.[7] The Cellular Thermal Shift Assay (CETSA) is a powerful method for assessing target engagement in intact cells by measuring changes in the thermal stability of a protein upon ligand binding.[9][10][11]

Data Presentation: Isothermal Dose-Response (ITDR) CETSA

An ITDR-CETSA experiment is performed at a constant temperature to determine the potency (IC50) of target engagement in cells.

Table 2: Hypothetical Cellular Target Engagement IC50 of FBPase-IN-2

Target Protein	Cellular IC50 (µM)
FBP1	0.25
AMPK (PRKAA1)	1.5

This hypothetical data confirms that FBPase-IN-2 engages both its intended target FBP1 and the off-target AMPK in a cellular context, although with approximately 6-fold lower potency for the off-target.

Experimental Protocol: ITDR-CETSA with Western Blot Detection

This protocol describes how to determine the cellular IC50 of target engagement for FBPase-IN-2.[10][12]

1. Cell Treatment:

• Plate cells (e.g., HepG2) and grow to 80-90% confluency.
• Treat cells with a range of FBPase-IN-2 concentrations (e.g., 0.01 to 100 µM) and a vehicle control (DMSO) for 1-2 hours.

2. Heating Step:

• Harvest the cells and resuspend them in a buffered saline solution.
• Heat the cell suspensions at a specific temperature (e.g., 52°C for FBP1, determined from a prior melt-curve experiment) for 3 minutes, followed by immediate cooling on ice.

3. Lysis and Fractionation:

• Lyse the cells by freeze-thaw cycles (e.g., three cycles of liquid nitrogen and a 25°C water bath).
• Separate the soluble protein fraction from the precipitated aggregates by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

4. Protein Analysis:

• Collect the supernatant (soluble fraction) and determine the protein concentration using a BCA or Bradford assay.
• Normalize the protein concentrations for all samples.
• Analyze the levels of the target proteins (FBP1 and AMPK) in the soluble fraction by Western blotting using specific antibodies.

5. Data Analysis:

• Quantify the band intensities from the Western blots.
• Plot the band intensity for each target protein against the logarithm of the FBPase-IN-2 concentration.
• Fit the data to a sigmoidal dose-response curve to determine the IC50 value for target engagement.[10]

Functional Impact of Off-Target Inhibition

Identifying a direct binding interaction is the first step; understanding its functional consequence is the next. Quantitative phosphoproteomics can be used to map the downstream signaling effects of inhibiting an off-target kinase, providing a functional readout of the compound's activity in the cell.[6][13][14]

Data Presentation: Quantitative Phosphoproteomics

Using methods like Stable Isotope Labeling by Amino acids in Cell culture (SILAC), one can quantify changes in thousands of phosphorylation sites in response to inhibitor treatment.

Table 3: Hypothetical Phosphorylation Changes in Response to FBPase-IN-2 (1 µM, 4h)

Protein	Gene	Phosphosite	Fold Change (Treated/Control)	Known Upstream Kinase
Acetyl-CoA carboxylase 1	ACACA	Ser79	-3.2	AMPK
Raptor	RPTOR	Ser792	-2.8	AMPK
CREB-regulated transcription coactivator 2	CRTC2	Ser171	-4.1	AMPK
Ribosomal protein S6	RPS6	Ser235/236	-2.5	p90RSK

This hypothetical data shows a significant decrease in the phosphorylation of known downstream substrates of AMPK and p90RSK, providing strong functional evidence that the off-target binding observed in earlier experiments translates to inhibition of these kinase pathways in cells.

Experimental Protocol: SILAC-based Phosphoproteomics

This protocol provides a high-level workflow for a quantitative phosphoproteomics experiment to assess downstream signaling effects.[14][15]

1. Cell Culture and Labeling:

• Culture two populations of cells (e.g., HepG2) in SILAC media containing either "light" (standard) or "heavy" (¹³C₆, ¹⁵N₂-Lysine and ¹³C₆, ¹⁵N₄-Arginine) amino acids for at least five cell divisions to achieve complete labeling.

2. Treatment and Lysis:

• Treat the "heavy"-labeled cells with FBPase-IN-2 (e.g., 1 µM) and the "light"-labeled cells with vehicle (DMSO) for the desired duration.
• Harvest and combine the "light" and "heavy" cell populations at a 1:1 ratio.
• Lyse the combined cell pellet in a urea-based buffer and determine the protein concentration.

3. Protein Digestion and Phosphopeptide Enrichment:

• Reduce, alkylate, and digest the proteins into peptides using an enzyme like Trypsin.
• Enrich for phosphopeptides using Titanium Dioxide (TiO₂) or Immobilized Metal Affinity Chromatography (IMAC).

4. LC-MS/MS Analysis:

• Analyze the enriched phosphopeptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The mass spectrometer will acquire MS/MS spectra for peptide sequencing and phosphorylation site localization.

5. Data Analysis:

• Use a database search engine (e.g., MaxQuant) to identify peptides and phosphorylation sites.
• Quantify the relative abundance of each phosphopeptide by comparing the signal intensity of the "heavy" and "light" peptide pairs.
• Perform statistical analysis to identify phosphorylation sites that are significantly up- or down-regulated upon treatment with FBPase-IN-2.

Mandatory Visualizations

Experimental and Logical Workflows

Diagrams created using the DOT language provide a clear visual representation of complex processes and relationships.

Caption: Workflow for FBPase-IN-2 off-target investigation.

Signaling Pathway Diagram

Caption: Hypothetical signaling effects of FBPase-IN-2.

Conclusion

A thorough investigation of off-target effects is a cornerstone of modern drug development. For a novel agent like FBPase-IN-2, a multi-faceted approach is essential to build a comprehensive selectivity profile. By combining broad biochemical screens, cellular target engagement assays like CETSA, and functional readouts such as phosphoproteomics, researchers can gain a detailed understanding of a compound's mechanism of action and potential liabilities. The hypothetical data and protocols presented in this guide illustrate a rigorous pathway for de-risking FBPase-IN-2, ensuring that subsequent preclinical and clinical development is built on a solid foundation of molecular understanding. This systematic approach is critical for translating a promising molecule into a safe and effective therapeutic.

References

• 1. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Citrate targets FBPase and constitutes an emerging novel approach for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Motif-Targeting Phosphoproteome Analysis of Cancer Cells for Profiling Kinase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. reactionbiology.com [reactionbiology.com]
• 8. benchchem.com [benchchem.com]
• 9. Frontiers | Current Advances in CETSA [frontiersin.org]
• 10. tandfonline.com [tandfonline.com]
• 11. CETSA [cetsa.org]
• 12. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Illuminating phenotypic drug responses of sarcoma cells to kinase inhibitors by phosphoproteomics | Molecular Systems Biology [link.springer.com]
• 14. Global Effects of Kinase Inhibitors on Signaling Networks Revealed by Quantitative Phosphoproteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methods for Investigation of Targeted Kinase Inhibitor Therapy using Chemical Proteomics and Phosphorylation Profiling - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: FBPase-IN-2 In Vitro Enzyme Inhibition Assay

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a critical regulatory enzyme in the gluconeogenesis pathway, responsible for catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate.[1][2] As a rate-limiting step, FBPase plays a pivotal role in controlling glucose homeostasis.[2] Its inhibition is a key therapeutic strategy for managing type 2 diabetes mellitus by reducing excessive endogenous glucose production.[3][4] FBPase-IN-2 (also known as HS36) has been identified as a potent, covalent inhibitor of FBPase.[5][6] These application notes provide a detailed protocol for determining the in vitro inhibitory activity of FBPase-IN-2 against FBPase using a colorimetric, coupled-enzyme assay.

Mechanism of Action

FBPase-IN-2 acts as a covalent inhibitor, which allows it to form a stable bond with the enzyme, leading to potent and often irreversible inhibition.[5] This mechanism makes it a valuable tool for studying the physiological roles of FBPase and as a lead compound in the development of novel anti-diabetic agents.[6] The primary therapeutic application lies in its ability to reduce glucose production in hepatocytes.[2][5]

Quantitative Data: Comparative Inhibitor Activity

The inhibitory potency of FBPase-IN-2 can be compared with other known FBPase inhibitors. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's effectiveness.

Inhibitor	IC50 Value	Inhibitor Type	Reference
FBPase-IN-2	0.15 µM	Covalent	[5][6]
FBPase-IN-1	0.22 µM	Covalent	[2][6]
FBPase-IN-3	2.08 µM	Not Specified	[2][6]
MB05032	16 nM	Allosteric (AMP site)	[2][6]
AMP	~1.3 - 9.7 µM	Natural Allosteric	[7]

Signaling Pathway

The following diagram illustrates the role of FBPase in the gluconeogenesis pathway and the point of inhibition by FBPase-IN-2.

Caption: Role of FBPase in the gluconeogenesis pathway.

Experimental Protocol: In Vitro FBPase Inhibition Assay

This protocol outlines a method to determine the IC50 value of FBPase-IN-2 using a commercially available colorimetric FBPase activity assay kit as a basis.[8][9]

Principle

The activity of FBPase is measured through a coupled enzymatic reaction. FBPase first hydrolyzes its substrate, Fructose-1,6-bisphosphate (FBP), to produce Fructose-6-phosphate (F6P).[8] The F6P is then utilized by a developer enzyme mix to reduce a colorless probe into a colored product. The absorbance of this product, measured at 450 nm, is directly proportional to the FBPase activity.[8][9] The presence of an inhibitor like FBPase-IN-2 will decrease the rate of color development.

Materials and Reagents

• Recombinant Human FBPase

• FBPase Assay Buffer

• FBPase Substrate (Fructose-1,6-bisphosphate)

• FBPase Converter Enzyme

• FBPase Developer Enzyme

• FBPase Probe (e.g., WST-based)

• FBPase-IN-2

• Dimethyl Sulfoxide (DMSO, for inhibitor stock)

• 96-well clear, flat-bottom microplate

• Microplate reader capable of measuring absorbance at 450 nm

• 37°C Incubator

• Multichannel pipette

Procedure

1. Reagent Preparation:

• FBPase Assay Buffer: Prepare according to the kit manufacturer's instructions. Keep on ice.

• Enzyme Working Solution: Dilute the FBPase stock solution to a final concentration that yields a linear reaction rate for at least 30 minutes. The optimal concentration should be determined empirically.

• Inhibitor Stock Solution: Prepare a 10 mM stock solution of FBPase-IN-2 in 100% DMSO.

• Serial Dilutions of Inhibitor: Prepare a series of dilutions of FBPase-IN-2 in Assay Buffer. A typical 10-point, 3-fold serial dilution starting from 100 µM might be appropriate to span the expected IC50 of 0.15 µM. Ensure the final DMSO concentration in all wells is consistent and does not exceed 1%.

2. Assay Reaction Setup:

• Set up the 96-well plate as follows for each inhibitor concentration, including a no-inhibitor control (0 µM):

  • Test Wells [S]: 50 µL of Enzyme Working Solution + 10 µL of FBPase-IN-2 dilution.

  • Background Control Wells [BC]: 50 µL of Enzyme Working Solution + 10 µL of FBPase-IN-2 dilution.

• Add a positive control (enzyme, no inhibitor) and a negative control (no enzyme).

• Gently tap the plate to mix and pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to interact with the enzyme.

3. Reaction Mix Preparation:

• Prepare a Reaction Mix and a Background Control Mix according to the table below, making enough for all wells.[8]

Component	Reaction Mix	Background Control Mix
FBP Assay Buffer	39 µL	41 µL
FBP Converter	2 µL	2 µL
FBP Developer	2 µL	2 µL
FBP Probe	5 µL	5 µL
FBP Substrate	2 µL	---

4. Measurement:

• To initiate the reaction, add 50 µL of the Reaction Mix to the Test Wells [S].

• Add 50 µL of the Background Control Mix to the Background Control Wells [BC].

• Mix well.

• Immediately start measuring the absorbance at 450 nm (OD 450) in kinetic mode at 37°C for 30-60 minutes, taking readings every 1-2 minutes.[9]

Data Analysis

• Calculate Reaction Rate: For each well, choose two time points (t1 and t2) within the linear range of the reaction. Calculate the change in absorbance (ΔOD = A2 - A1). The rate is ΔOD / (t2 - t1).

• Correct for Background: Subtract the reaction rate of the Background Control [BC] from the corresponding Sample well [S].

• Calculate Percent Inhibition:

  • % Inhibition = (1 - (Rate_inhibitor / Rate_no-inhibitor_control)) * 100

• Determine IC50: Plot the Percent Inhibition against the logarithm of the inhibitor concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using appropriate software (e.g., GraphPad Prism) to determine the IC50 value.

Experimental Workflow

The following diagram provides a visual summary of the experimental protocol.

Caption: Workflow for the FBPase-IN-2 inhibition assay.

References

• 1. apexbt.com [apexbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. store.genprice.com [store.genprice.com]
• 9. abcam.com [abcam.com]

Application Notes and Protocols for FBPase-IN-2 in Cell-Based Gluconeogenesis Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a critical rate-limiting enzyme in the gluconeogenesis pathway, responsible for the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2] Its inhibition is a key therapeutic strategy for managing type 2 diabetes by reducing excessive hepatic glucose production.[2][3] FBPase-IN-2 is a potent, covalent inhibitor of FBPase with an IC50 value of 0.15 µM.[4][5] This document provides detailed protocols and application notes for utilizing FBPase-IN-2 in cell-based assays to study its effects on gluconeogenesis in hepatocytes.

Mechanism of Action

FBPase-IN-2 acts as a covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase), a key enzyme in the gluconeogenesis pathway. By inhibiting FBPase, FBPase-IN-2 effectively reduces the production of glucose in hepatocytes.[4][5] This makes it a valuable tool for research related to type 2 diabetes mellitus.[4]

Quantitative Data Summary

The following table summarizes the inhibitory activity of FBPase-IN-2 and a related inhibitor, MB05032. This data is essential for designing dose-response experiments.

Compound	Target	IC50 Value	Cell-Based Assay Concentration	Observed Effect
FBPase-IN-2	FBPase	0.15 µM	0.1 - 10 µM (suggested range)	Reduces glucose production in hepatocytes[4][5]
MB05032	FBPase	16 nM[6][7]	250 µM	Significantly elevated cellular ATP/ADP ratio and glucose utilization in mouse pancreatic islets[8]

Signaling Pathway

The diagram below illustrates the central role of FBPase in the gluconeogenesis pathway and the inhibitory action of FBPase-IN-2.

Caption: Gluconeogenesis pathway in hepatocytes and the inhibitory point of FBPase-IN-2.

Experimental Workflow

The following diagram outlines the general workflow for a cell-based gluconeogenesis assay using FBPase-IN-2.

Caption: General workflow for the FBPase-IN-2 cell-based gluconeogenesis assay.

Detailed Experimental Protocols

Protocol 1: Gluconeogenesis Assay in Primary Mouse Hepatocytes

This protocol is adapted from established methods for assessing hepatic glucose production.[4][5]

Materials:

• Primary mouse hepatocytes

• Collagen I-coated 6-well plates

• Medium 199 with 5% FBS, penicillin, and streptomycin

• Serum-free Medium 199

• PBS (Phosphate-Buffered Saline)

• Glucose Production Buffer: Glucose-free DMEM (pH 7.4) without phenol (B47542) red, supplemented with 20 mM sodium lactate, 2 mM sodium pyruvate, 2 mM L-glutamine, and 15 mM HEPES.

• FBPase-IN-2 (stock solution in DMSO)

• cAMP (10 µM) and Dexamethasone (B1670325) (50 nM) solution

• Colorimetric glucose assay kit

• BCA protein assay kit

• Lysis buffer

Procedure:

• Cell Plating: Culture primary mouse hepatocytes in Collagen I-coated 6-well plates at a density of 1 x 10^6 cells per well in Medium 199 supplemented with 5% FBS and antibiotics.

• Serum Starvation: After 6-48 hours of plating, wash the cells twice with warm PBS and then serum-starve them overnight in serum-free Medium 199.

• Pre-treatment with FBPase-IN-2:

  • Prepare serial dilutions of FBPase-IN-2 in serum-free, glucose-free DMEM. A suggested concentration range is 0.1 µM to 10 µM. Include a vehicle control (DMSO).

  • Aspirate the starvation medium and wash the cells twice with warm PBS.

  • Add 1 ml of the FBPase-IN-2 dilutions or vehicle control to the respective wells and pre-incubate for 1 hour at 37°C.

• Induction of Gluconeogenesis:

  • To induce gluconeogenesis, add cAMP (final concentration 10 µM) and dexamethasone (final concentration 50 nM) to the wells containing FBPase-IN-2 or vehicle.

  • Incubate the plates at 37°C for 2.5 to 6 hours.[9]

• Sample Collection: Collect 0.2 ml of the culture medium from each well for glucose measurement.

• Glucose Measurement: Measure the glucose concentration in the collected medium using a colorimetric glucose assay kit according to the manufacturer's instructions.

• Protein Quantification for Normalization:

  • Aspirate the remaining medium and wash the cells with cold PBS.

  • Lyse the cells in lysis buffer.

  • Determine the total protein content of the cell lysates using a BCA protein assay kit.

• Data Analysis: Normalize the measured glucose concentration to the total protein content for each well. Calculate the percentage inhibition of glucose production by FBPase-IN-2 at each concentration relative to the vehicle-treated control.

Protocol 2: Luciferase-Based Glucose Production Assay

For high-throughput screening, a luciferase-based glucose assay can be employed.

Materials:

• H4IIE rat hepatoma cells or primary hepatocytes

• 96-well or 384-well plates

• Reagents from Protocol 1

• Luminescent glucose assay kit

Procedure:

• Follow steps 1-4 from Protocol 1, adjusting cell numbers and volumes for the multi-well plate format.

• Glucose Measurement: Utilize a luminescent glucose assay kit that couples glucose metabolism to the production of NAD(P)H and light generation.[3] Follow the manufacturer's protocol for the assay.

• Data Analysis: Measure luminescence using a plate reader. Normalize the signal as described in Protocol 1.

Troubleshooting and Considerations

• Cell Health: Ensure high viability of primary hepatocytes. Use freshly isolated cells or properly cryopreserved batches.

• Substrate Concentrations: The concentrations of lactate and pyruvate can be optimized for the specific cell type used.

• Incubation Time: The optimal incubation time for gluconeogenesis induction and inhibitor treatment may vary. A time-course experiment (e.g., 2, 4, 6, 8 hours) is recommended for initial optimization.

• FBPase-IN-2 Solubility: Ensure complete solubilization of FBPase-IN-2 in DMSO and proper dilution in the assay medium to avoid precipitation. The final DMSO concentration should be kept low (typically <0.5%) and consistent across all wells.

• Positive Control: Include a known inhibitor of gluconeogenesis, such as metformin, as a positive control.

• Basal Glucose Production: Include a set of wells with substrates but without cAMP/dexamethasone to measure basal glucose production. Also, include wells without substrates to measure any background glucose.

By following these detailed protocols and considering the provided data and diagrams, researchers can effectively utilize FBPase-IN-2 to investigate its inhibitory effects on gluconeogenesis in a cell-based setting.

References

• 1. researchgate.net [researchgate.net]
• 2. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. Glucose Production Assay in Primary Mouse Hepatocytes [bio-protocol.org]
• 5. Glucose Production Assay in Primary Mouse Hepatocytes [en.bio-protocol.org]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Inhibition of Gluconeogenesis in Primary Hepatocytes by Stromal Cell-derived Factor-1 (SDF-1) through a c-Src/Akt-dependent Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for FBPase-IN-2 in Primary Hepatocyte Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a key rate-limiting enzyme in the gluconeogenesis pathway, responsible for the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate. Its inhibition is a therapeutic strategy for managing type 2 diabetes by reducing excessive hepatic glucose production. FBPase-IN-2 (also known as HS36) is a potent, covalent inhibitor of FBPase. These application notes provide detailed protocols for the utilization of FBPase-IN-2 in primary hepatocyte cultures to study its effects on glucose metabolism and cellular viability.

FBPase-IN-2 acts by covalently modifying the cysteine residue C128 at an allosteric site of the FBPase enzyme, leading to its inhibition. Understanding its application in a physiologically relevant model, such as primary hepatocytes, is crucial for preclinical drug development and metabolic research.

Data Presentation

Quantitative Data Summary

The following table summarizes the known quantitative data for FBPase-IN-2.

Parameter	Value	Cell Type/System	Reference
IC50	0.15 µM	Purified FBPase enzyme	[1][2]

Representative Dose-Response of FBPase-IN-2 on Gluconeogenesis in Primary Hepatocytes

This table presents representative data on the dose-dependent inhibition of gluconeogenesis in primary hepatocytes by FBPase-IN-2. This data is illustrative and may vary based on experimental conditions.

FBPase-IN-2 Concentration (µM)	Inhibition of Glucose Production (%)
0.01	15 ± 3
0.1	45 ± 5
0.15 (IC50)	50 ± 4
0.5	78 ± 6
1.0	92 ± 3
5.0	98 ± 2

Signaling Pathway

Caption: Inhibition of the gluconeogenesis pathway by FBPase-IN-2.

Experimental Protocols

Isolation and Culture of Primary Hepatocytes

This protocol describes a standard method for isolating primary hepatocytes from a mouse model.

Materials:

• Hanks' Balanced Salt Solution (HBSS), Ca2+/Mg2+-free

• EGTA (0.5 M)

• HEPES (1 M)

• Collagenase Type IV

• Williams' Medium E

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Collagen-coated culture plates

Procedure:

• Anesthesia: Anesthetize the mouse according to approved institutional protocols.

• Perfusion:

  • Perfuse the liver via the portal vein first with warm (37°C) HBSS containing 0.5 mM EGTA and 10 mM HEPES at a flow rate of 5 mL/min for 5-10 minutes to clear the blood.

  • Switch to a second perfusion solution of warm HBSS containing 0.05% Collagenase Type IV and 10 mM HEPES. Continue perfusion until the liver becomes soft and digested (approximately 10-15 minutes).

• Hepatocyte Isolation:

  • Excise the digested liver and transfer it to a sterile petri dish containing Williams' Medium E with 10% FBS.

  • Gently mince the liver with sterile forceps to release the hepatocytes.

  • Filter the cell suspension through a 70 µm cell strainer into a 50 mL conical tube.

• Cell Purification and Plating:

  • Centrifuge the cell suspension at 50 x g for 3 minutes at 4°C. Discard the supernatant.

  • Gently resuspend the cell pellet in Williams' Medium E with 10% FBS and 1% Penicillin-Streptomycin.

  • Determine cell viability and count using a hemocytometer and trypan blue exclusion. Viability should be >90%.

  • Seed hepatocytes onto collagen-coated plates at a density of 0.5-1 x 10^6 cells/mL.

  • Incubate at 37°C in a humidified atmosphere of 5% CO2. Allow cells to attach for 4-6 hours before treatment.

Glucose Production Assay in Primary Hepatocytes

This protocol details the measurement of gluconeogenesis in primary hepatocytes treated with FBPase-IN-2.

Materials:

• Primary hepatocytes cultured in collagen-coated plates

• Glucose-free DMEM

• Sodium Lactate (B86563) (200 mM stock)

• Sodium Pyruvate (B1213749) (20 mM stock)

• FBPase-IN-2 (HS36) stock solution in DMSO

• Glucose Assay Kit (e.g., glucose oxidase-based)

• BCA Protein Assay Kit

Procedure:

• Cell Preparation: After overnight culture, wash the primary hepatocytes twice with PBS.

• Starvation: Incubate the cells in glucose-free DMEM for 2-4 hours at 37°C.

• Treatment:

  • Prepare a gluconeogenic substrate solution by adding sodium lactate (final concentration 10 mM) and sodium pyruvate (final concentration 1 mM) to glucose-free DMEM.

  • Prepare serial dilutions of FBPase-IN-2 in the gluconeogenic substrate solution. Include a vehicle control (DMSO).

  • Remove the starvation medium and add the FBPase-IN-2 or vehicle-containing gluconeogenic medium to the cells.

• Incubation: Incubate the plates at 37°C for 3-6 hours.

• Sample Collection: Collect the supernatant from each well for glucose measurement.

• Glucose Measurement: Measure the glucose concentration in the supernatant using a glucose assay kit according to the manufacturer's instructions.

• Protein Quantification: Wash the cells with PBS and lyse them. Determine the total protein concentration in each well using a BCA protein assay.

• Data Analysis: Normalize the glucose production to the total protein content for each well. Calculate the percentage inhibition of glucose production for each FBPase-IN-2 concentration relative to the vehicle control.

Cytotoxicity Assay

This protocol is for assessing the potential cytotoxic effects of FBPase-IN-2 on primary hepatocytes.

Materials:

• Primary hepatocytes cultured in 96-well plates

• FBPase-IN-2 stock solution in DMSO

• CellTiter-Glo® Luminescent Cell Viability Assay or similar ATP-based assay

• Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit

Procedure (ATP-based Assay):

• Treatment: After overnight culture, treat the hepatocytes with various concentrations of FBPase-IN-2 (and a vehicle control) for 24 hours.

• Assay:

  • Equilibrate the plate and its contents to room temperature for 30 minutes.

  • Add CellTiter-Glo® reagent to each well (volume equal to the culture medium volume).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control.

Experimental Workflow

Caption: Workflow for evaluating FBPase-IN-2 in primary hepatocytes.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for FBPase Inhibitor: MB06322 (CS-917)

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo use of the Fructose-1,6-bisphosphatase (FBPase) inhibitor, MB06322 (also known as CS-917). The information is compiled from preclinical studies and is intended to guide researchers in designing and executing experiments to evaluate the efficacy and mechanism of action of FBPase inhibitors.

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a key rate-limiting enzyme in the gluconeogenesis pathway, which is responsible for the production of glucose from non-carbohydrate precursors.[1][2][3][4] In type 2 diabetes, excessive endogenous glucose production (EGP) is a major contributor to hyperglycemia.[1][2][3][5] FBPase inhibitors are being investigated as a therapeutic strategy to reduce EGP and thereby control blood glucose levels.[1][2][3][6] MB06322 is an orally available prodrug that is converted in vivo to its active metabolite, which potently and selectively inhibits FBPase.[7][8] Preclinical studies in rodent models of type 2 diabetes have demonstrated its efficacy in lowering blood glucose.[5][9][10]

Signaling Pathway

The primary mechanism of action of FBPase inhibitors like the active metabolite of MB06322 is the direct inhibition of the FBPase enzyme within the gluconeogenesis pathway in the liver and kidney. This inhibition reduces the conversion of fructose-1,6-bisphosphate to fructose-6-phosphate, a critical step in the synthesis of glucose.

Caption: Inhibition of FBPase by its inhibitor blocks a key step in gluconeogenesis.

Quantitative Data Summary

The following tables summarize the reported in vivo dosage and treatment schedules for MB06322 in Zucker diabetic fatty (ZDF) rats, a common animal model for type 2 diabetes.

Table 1: Acute Single-Dose Studies in Fasting Male ZDF Rats

Parameter	Value	Reference
Animal Model	Male Zucker Diabetic Fatty (ZDF) rats (overtly diabetic)	[5]
Administration Route	Oral	[9][10]
Dosage	30 - 300 mg/kg	[7][10]
Effect on Gluconeogenesis	Up to 70% inhibition	[5]
Effect on Endogenous Glucose Production	46% reduction	[5]
Blood Glucose Reduction	>200 mg/dl	[5]
Time to Maximal Effect	2.5 - 5 hours	[9]

Table 2: Chronic Treatment Studies in Male ZDF Rats

Parameter	6-week-old (Prophylactic)	10-week-old (Intervention)	Reference
Animal Model	Male ZDF rats	Male ZDF rats	[5][8]
Treatment Duration	4 weeks	2 weeks	[5][8]
Dosage	100 or 300 mg/kg/day	Not specified, likely similar high doses	[8]
Outcome	Delayed hyperglycemia, preserved pancreatic function	~44% glucose lowering	[5][8]
Side Effects Noted	~1.5-fold elevation in lactate (B86563)	Similar metabolic ramifications	[5][8]

Table 3: Chronic Treatment in High-Fat Diet-Fed Female ZDF Rats

Parameter	Value	Reference
Animal Model	High-fat diet-fed female ZDF rats	[5]
Treatment Duration	2 weeks	[5]
Outcome	Fully attenuated hyperglycemia	[5]
Side Effects Noted	Modest reduction in glycogen (B147801) stores (~20%)	[5]

Experimental Protocols

Protocol 1: Acute Oral Administration in a Diabetic Rodent Model

This protocol is based on studies evaluating the acute effects of MB06322 on blood glucose and gluconeogenesis.

Objective: To assess the acute dose-dependent effects of an FBPase inhibitor on plasma glucose levels and gluconeogenesis.

Materials:

• MB06322 (or other FBPase inhibitor)

• Vehicle (e.g., appropriate aqueous solution)

• Zucker diabetic fatty (ZDF) rats (or other relevant diabetic animal model)

• Blood glucose monitoring system

• Oral gavage needles

Procedure:

• Fast the animals overnight (e.g., 10-12 hours) with free access to water.

• Record baseline body weight and blood glucose levels.

• Prepare the FBPase inhibitor in the appropriate vehicle at the desired concentrations (e.g., to deliver doses of 30, 100, and 300 mg/kg).

• Administer the inhibitor or vehicle to the animals via oral gavage.

• Monitor blood glucose levels at regular intervals post-administration (e.g., 1, 2, 4, 6, and 8 hours).

• At the end of the study, animals may be euthanized for collection of liver tissue to analyze gluconeogenic pathway intermediates.

Caption: Workflow for acute in vivo administration of an FBPase inhibitor.

Protocol 2: Chronic Oral Administration in a Diabetic Rodent Model

This protocol is designed to evaluate the long-term efficacy and potential side effects of an FBPase inhibitor.

Objective: To determine the effects of chronic FBPase inhibition on glycemic control and metabolic parameters.

Materials:

• MB06322 (or other FBPase inhibitor)

• Vehicle

• ZDF rats (e.g., pre-diabetic 6-week-old males)

• Standard rodent chow

• Blood glucose and lactate monitoring systems

• Equipment for plasma triglyceride analysis

Procedure:

• Acclimate the animals and record baseline body weight, blood glucose, and plasma lactate and triglyceride levels.

• Divide animals into treatment groups (e.g., vehicle, 100 mg/kg/day inhibitor, 300 mg/kg/day inhibitor).

• Administer the inhibitor or vehicle daily via oral gavage at the same time each day for the duration of the study (e.g., 2-4 weeks).

• Monitor body weight and blood glucose weekly.

• At the end of the treatment period, collect blood samples for analysis of plasma glucose, lactate, and triglycerides.

• Pancreatic function can be assessed through methods such as glucose tolerance tests or histological analysis of pancreatic islets.

Caption: Workflow for chronic in vivo administration of an FBPase inhibitor.

Important Considerations

• Vehicle Selection: The vehicle for oral administration should be carefully selected to ensure the solubility and stability of the FBPase inhibitor.

• Animal Model: The choice of animal model is critical. The Zucker diabetic fatty (ZDF) rat is a well-established model of obesity and type 2 diabetes.[5][9] Other models of hyperglycemia and insulin (B600854) resistance may also be appropriate.

• Monitoring for Side Effects: Chronic inhibition of gluconeogenesis may lead to side effects such as lactic acidosis or alterations in lipid metabolism.[8][9] It is crucial to monitor plasma lactate and triglyceride levels, especially during long-term studies.

• Hypoglycemia: While studies with MB06322 in fasted ZDF rats did not report hypoglycemia even at high doses, this remains a potential concern with inhibitors of gluconeogenesis and should be carefully monitored.[10]

• Combination Therapy: FBPase inhibitors may offer enhanced glycemic control when used in combination with other antidiabetic agents, such as insulin sensitizers or secretagogues.[1][3]

These application notes and protocols provide a framework for the in vivo evaluation of FBPase inhibitors. Researchers should adapt these protocols to their specific research questions and institutional guidelines for animal care and use.

References

• 1. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes. | Sigma-Aldrich [b2b.sigmaaldrich.com]
• 4. mdpi.com [mdpi.com]
• 5. Inhibition of fructose 1,6-bisphosphatase reduces excessive endogenous glucose production and attenuates hyperglycemia in Zucker diabetic fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 7. diabetesjournals.org [diabetesjournals.org]
• 8. researchgate.net [researchgate.net]
• 9. Fructose 1,6-bisphosphatase Inhibitor Effective In Type 2 Diabetes - BioSpace [biospace.com]
• 10. pnas.org [pnas.org]

Application Notes and Protocols for FBPase-IN-2 in Cancer Cell Research

For Research Use Only. Not for use in diagnostic procedures.

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a rate-limiting enzyme in gluconeogenesis, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate. In many cancer types, the expression and activity of FBPase are suppressed, which contributes to the metabolic reprogramming known as the Warburg effect. This shift towards aerobic glycolysis is characterized by increased glucose uptake and lactate (B86563) production, even in the presence of oxygen, and is thought to provide cancer cells with a growth advantage. The targeted inhibition of FBPase in cancer cells that rely on gluconeogenic pathways or where FBPase has non-canonical roles could be a valuable research tool to dissect its function in cancer metabolism and progression.

FBPase-IN-2 is a potent, covalent inhibitor of FBPase with an IC50 of 0.15 μM. While its primary application has been in the context of type 2 diabetes research for its ability to reduce glucose production in hepatocytes, its utility as a chemical probe to study the role of FBPase in cancer cell biology is an emerging area of interest. These application notes provide a framework and hypothetical protocols for utilizing FBPase-IN-2 to investigate the multifaceted role of FBPase in cancer cells.

Data Presentation

Table 1: In Vitro Activity of FBPase-IN-2

Parameter	Value	Reference
Target	Fructose-1,6-bisphosphatase (FBPase)	MedchemExpress[1][2]
IC50	0.15 μM	MedchemExpress[1][2]
Mechanism of Action	Covalent Inhibitor	MedchemExpress[1][2]

Table 2: Hypothetical Dose-Response of FBPase-IN-2 on Cancer Cell Line XYZ

FBPase-IN-2 (μM)	Cell Viability (%)	Lactate Production (fold change)	Caspase-3/7 Activity (fold change)
0 (Vehicle)	100 ± 5.2	1.0 ± 0.1	1.0 ± 0.05
0.1	95 ± 4.8	1.2 ± 0.1	1.1 ± 0.06
0.5	82 ± 6.1	1.5 ± 0.2	1.8 ± 0.1
1	65 ± 5.5	2.1 ± 0.3	2.5 ± 0.2
5	40 ± 4.9	3.5 ± 0.4	4.2 ± 0.3
10	25 ± 3.7	4.8 ± 0.5	5.9 ± 0.4
Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results may vary depending on the cancer cell line and experimental conditions.

Mandatory Visualization

Caption: FBPase-IN-2 inhibits FBPase, a key enzyme in gluconeogenesis.

Caption: Workflow for assessing FBPase-IN-2's impact on cancer cells.

Experimental Protocols

Note: The following protocols are generalized and should be optimized for your specific cancer cell line and experimental setup. Due to the lack of published data on FBPase-IN-2 in cancer cell lines, these protocols are provided as a starting point for investigation.

Protocol 1: Determination of FBPase-IN-2 Potency in Cancer Cells (FBPase Activity Assay)

This protocol is designed to confirm the inhibitory activity of FBPase-IN-2 on endogenous FBPase in cancer cells.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• FBPase-IN-2

• DMSO (vehicle control)

• Phosphate-buffered saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• FBPase Activity Assay Kit (colorimetric or fluorometric)

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate at a density that allows for logarithmic growth.

  • Allow cells to adhere overnight.

  • Prepare serial dilutions of FBPase-IN-2 in complete culture medium. A final concentration range of 0.01 µM to 10 µM is recommended as a starting point. Include a vehicle control (DMSO).

  • Replace the medium with the FBPase-IN-2 containing medium and incubate for a predetermined time (e.g., 4-24 hours).

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Add an appropriate volume of ice-cold cell lysis buffer to each well and incubate on ice for 30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the cell lysate.

• Protein Quantification:

  • Determine the protein concentration of each cell lysate using a BCA protein assay kit according to the manufacturer's instructions.

• FBPase Activity Assay:

  • Perform the FBPase activity assay using a commercial kit, following the manufacturer's protocol.

  • Normalize the FBPase activity to the total protein concentration of each sample.

  • Plot the FBPase activity against the concentration of FBPase-IN-2 to determine the IC50 in your cell line.

Protocol 2: Assessment of FBPase-IN-2 on Cancer Cell Proliferation (MTT Assay)

This protocol measures the effect of FBPase inhibition on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• FBPase-IN-2

• DMSO (vehicle control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well.

  • Allow cells to adhere and grow for 24 hours.

• Compound Treatment:

  • Prepare serial dilutions of FBPase-IN-2 in complete culture medium.

  • Treat the cells with various concentrations of FBPase-IN-2 and a vehicle control.

  • Incubate for 24, 48, or 72 hours.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium.

  • Add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells.

Protocol 3: Evaluation of FBPase-IN-2 on Glycolysis (Lactate Production Assay)

This protocol measures the effect of FBPase inhibition on the rate of glycolysis by quantifying the amount of lactate secreted into the culture medium.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• FBPase-IN-2

• DMSO (vehicle control)

• Lactate Assay Kit (colorimetric or fluorometric)

• Microplate reader

Procedure:

• Cell Culture and Treatment:

  • Seed cells in a multi-well plate and allow them to adhere.

  • Treat cells with different concentrations of FBPase-IN-2 and a vehicle control for 24-48 hours.

• Sample Collection:

  • Collect the cell culture medium from each well.

  • Centrifuge the medium to remove any detached cells.

• Lactate Assay:

  • Perform the lactate assay on the collected medium using a commercial kit according to the manufacturer's instructions.

• Data Normalization and Analysis:

  • In a parallel plate, determine the cell number or total protein content for each treatment condition to normalize the lactate production.

  • Calculate the fold change in lactate production relative to the vehicle-treated control.

Protocol 4: Analysis of FBPase-IN-2 Induced Apoptosis (Annexin V/PI Staining)

This protocol uses flow cytometry to differentiate between viable, apoptotic, and necrotic cells following treatment with FBPase-IN-2.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• FBPase-IN-2

• DMSO (vehicle control)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and binding buffer)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Treat cells with FBPase-IN-2 at various concentrations for a predetermined time (e.g., 24-48 hours).

• Cell Harvesting:

  • Harvest both adherent and floating cells.

  • Wash the cells with cold PBS.

• Staining:

  • Resuspend the cells in 1X binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

  • Incubate in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Viable cells will be Annexin V- and PI-negative.

  • Early apoptotic cells will be Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells will be Annexin V- and PI-positive.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induction.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: FBPase Inhibitors as Tools for Metabolic Pathway Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a critical regulatory enzyme in gluconeogenesis, the metabolic pathway responsible for the synthesis of glucose from non-carbohydrate precursors. It catalyzes the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287) and inorganic phosphate (B84403). This reaction is a key rate-limiting step in the gluconeogenic pathway. Due to its central role, FBPase has emerged as a significant target for therapeutic intervention in diseases characterized by excessive glucose production, such as type 2 diabetes. Furthermore, its role in cancer metabolism, particularly in the context of the Warburg effect, has made it a subject of intense research in oncology.

There are two primary isoforms of FBPase in mammals: FBP1 (liver isoform) and FBP2 (muscle isoform), which are encoded by the FBP1 and FBP2 genes, respectively. While FBP1 is predominantly expressed in gluconeogenic tissues like the liver and kidneys, FBP2 is found in a wider range of tissues, including skeletal muscle. The activity of FBPase is allosterically regulated by cellular energy status, primarily through inhibition by adenosine (B11128) monophosphate (AMP) and fructose-2,6-bisphosphate.

The development of small molecule inhibitors of FBPase provides powerful tools for the detailed analysis of metabolic pathways. By selectively blocking FBPase activity, researchers can investigate the consequential shifts in glycolysis, gluconeogenesis, the pentose (B10789219) phosphate pathway, and other interconnected metabolic networks. These inhibitors are invaluable for elucidating the metabolic adaptations of cells in various physiological and pathological states.

These application notes provide an overview of the use of FBPase inhibitors for metabolic pathway analysis, including experimental protocols and data presentation guidelines.

Data Presentation

The following tables summarize the expected quantitative effects of FBPase inhibition on key metabolic parameters. These are generalized effects and the magnitude of change will be dependent on the specific cell type, experimental conditions, and the inhibitor used.

Table 1: Expected Changes in Key Metabolite Levels Following FBPase Inhibition

Metabolite	Expected Change	Rationale
Fructose-1,6-bisphosphate	Increase	Accumulation of the FBPase substrate.
Fructose-6-phosphate	Decrease	Reduced production from fructose-1,6-bisphosphate.
Glucose-6-phosphate	Decrease	Reduced flux towards glucose synthesis.
3-Phosphoglycerate	Increase	Upstream accumulation in the glycolytic pathway.
Lactate (B86563)	Increase	Increased glycolytic flux to regenerate NAD+.
Citrate (B86180)	Decrease	Reduced entry of gluconeogenic precursors into the TCA cycle.
ATP/ADP Ratio	Decrease	Increased ATP consumption through glycolysis.

Table 2: Expected Changes in Metabolic Fluxes Following FBPase Inhibition

Metabolic Pathway	Expected Change in Flux	Rationale
Gluconeogenesis	Decrease	Direct inhibition of a rate-limiting step.
Glycolysis	Increase	Allosteric activation of phosphofructokinase-1 (PFK-1) by accumulated fructose-1,6-bisphosphate and relief of inhibition of glycolysis.
Pentose Phosphate Pathway	Variable	Dependent on the cellular demand for NADPH and ribose-5-phosphate, and the availability of glucose-6-phosphate.
TCA Cycle	Decrease	Reduced supply of oxaloacetate from gluconeogenic precursors.
Fatty Acid Synthesis	Decrease	Reduced availability of citrate as a precursor.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the central role of FBPase in metabolic regulation and a general workflow for its analysis using inhibitors.

Figure 1: FBPase in the context of glycolysis and gluconeogenesis.

Figure 2: General workflow for studying metabolic effects of an FBPase inhibitor.

Experimental Protocols

Protocol 1: Determination of FBPase Activity in Cell Lysates

This protocol describes a spectrophotometric-coupled enzyme assay to measure FBPase activity. The assay couples the production of fructose-6-phosphate to the reduction of NADP⁺ by glucose-6-phosphate dehydrogenase.

Materials:

• Cell lysis buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 1% Triton X-100, protease inhibitors)

• FBPase assay buffer (50 mM HEPES pH 7.5, 100 mM KCl, 5 mM MgCl₂, 1 mM EDTA)

• Fructose-1,6-bisphosphate (FBP) solution (10 mM stock)

• NADP⁺ solution (10 mM stock)

• Phosphoglucose isomerase (PGI) (1000 U/mL)

• Glucose-6-phosphate dehydrogenase (G6PDH) (500 U/mL)

• FBPase inhibitor of choice

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Cell Lysis:

  • Culture cells to the desired confluency.

  • Wash cells with ice-cold PBS and lyse using the cell lysis buffer.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant and determine the protein concentration (e.g., using a BCA assay).

• Assay Preparation:

  • Prepare a master mix containing FBPase assay buffer, NADP⁺ (final concentration 0.2 mM), PGI (final concentration 1 U/mL), and G6PDH (final concentration 0.5 U/mL).

  • Aliquot the master mix into the wells of a 96-well plate.

  • Add the cell lysate (containing a known amount of protein, e.g., 10-50 µg) to each well.

  • To test the inhibitor, pre-incubate the lysate with various concentrations of the FBPase inhibitor for 15-30 minutes at room temperature before adding to the master mix. Include a vehicle control.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding FBP solution to a final concentration of 100 µM.

  • Immediately place the plate in a spectrophotometer pre-warmed to 37°C.

  • Measure the increase in absorbance at 340 nm every minute for 30-60 minutes. The rate of NADP⁺ reduction to NADPH is proportional to FBPase activity.

• Data Analysis:

  • Calculate the rate of reaction (ΔA340/min) from the linear portion of the curve.

  • Use the molar extinction coefficient of NADPH (6220 M⁻¹cm⁻¹) to convert the rate to µmol/min/mg of protein.

  • For inhibitor studies, plot the FBPase activity against the inhibitor concentration to determine the IC₅₀ value.

Protocol 2: Analysis of Glycolytic and Gluconeogenic Flux

This protocol utilizes stable isotope tracing with [U-¹³C₆]-glucose to assess the relative rates of glycolysis and gluconeogenesis.

Materials:

• Cell culture medium lacking glucose and pyruvate.

• [U-¹³C₆]-glucose.

• FBPase inhibitor.

• Methanol, chloroform (B151607), and water for metabolite extraction.

• LC-MS/MS system.

Procedure:

• Cell Culture and Labeling:

  • Plate cells and allow them to adhere overnight.

  • Wash the cells with PBS and switch to the glucose- and pyruvate-free medium.

  • Add [U-¹³C₆]-glucose to the medium at a final concentration of 10 mM.

  • Treat the cells with the FBPase inhibitor or vehicle control.

  • Incubate for a defined period (e.g., 6-24 hours).

• Metabolite Extraction:

  • Aspirate the medium and wash the cells with ice-cold saline.

  • Quench metabolism and extract metabolites by adding a cold (-80°C) 80% methanol/water solution.

  • Scrape the cells and collect the extract.

  • Perform a phase separation by adding chloroform and water. The polar metabolites will be in the upper aqueous phase.

  • Dry the aqueous phase under a stream of nitrogen or using a speed vacuum.

• LC-MS/MS Analysis:

  • Reconstitute the dried metabolites in a suitable solvent for LC-MS/MS analysis.

  • Analyze the samples using a method optimized for the separation and detection of glycolytic and gluconeogenic intermediates.

  • Monitor the mass isotopologue distributions (MIDs) of key metabolites such as fructose-1,6-bisphosphate, fructose-6-phosphate, glucose-6-phosphate, and lactate.

• Data Analysis:

  • Calculate the fractional labeling of each metabolite.

  • A decrease in the fraction of M+6 labeled glucose-6-phosphate and an increase in the fraction of M+3 labeled lactate in inhibitor-treated cells would indicate a shift from gluconeogenesis towards glycolysis.

  • Use metabolic flux analysis software to model the changes in pathway fluxes based on the MID data.

Protocol 3: Seahorse XF Analyzer for Real-time Glycolysis Measurement

This protocol measures the extracellular acidification rate (ECAR) as an indicator of lactate production and thus, glycolytic flux.

Materials:

• Seahorse XF Analyzer.

• Seahorse XF cell culture microplates.

• Seahorse XF Glycolysis Stress Test Kit (containing glucose, oligomycin (B223565), and 2-deoxyglucose).

• FBPase inhibitor.

Procedure:

• Cell Seeding:

  • Seed cells in a Seahorse XF cell culture microplate at a pre-determined optimal density.

  • Allow cells to adhere and form a monolayer.

• Inhibitor Treatment:

  • Treat the cells with the FBPase inhibitor or vehicle control for the desired duration prior to the assay.

• Assay Setup:

  • Wash the cells and replace the culture medium with Seahorse XF assay medium supplemented with L-glutamine.

  • Incubate the plate in a non-CO₂ incubator at 37°C for 1 hour to allow for temperature and pH equilibration.

  • Load the sensor cartridge with the compounds from the Glycolysis Stress Test Kit and the FBPase inhibitor (if acute effects are to be measured).

• Seahorse XF Assay:

  • Calibrate the sensor cartridge and run the Glycolysis Stress Test protocol on the Seahorse XF Analyzer.

  • The instrument will sequentially inject glucose, oligomycin (an ATP synthase inhibitor to force maximal glycolysis), and 2-deoxyglucose (a glucose analog that inhibits glycolysis).

• Data Analysis:

  • The Seahorse software will calculate the ECAR at baseline and in response to each injection.

  • Key parameters to analyze include:

    • Glycolysis: The ECAR rate after glucose injection.

    • Glycolytic Capacity: The maximum ECAR rate after oligomycin injection.

    • Glycolytic Reserve: The difference between glycolytic capacity and glycolysis.

  • Compare these parameters between inhibitor-treated and control cells. An increase in these parameters is indicative of an upregulation of glycolysis upon FBPase inhibition.

Conclusion

FBPase inhibitors are indispensable tools for dissecting the intricate network of central carbon metabolism. By providing a means to acutely and specifically perturb the gluconeogenic pathway, these small molecules enable a detailed understanding of how cells adapt their metabolic fluxes in response to changes in nutrient availability and cellular demand. The protocols outlined above provide a starting point for researchers to investigate the multifaceted roles of FBPase in health and disease, and to explore the potential of FBPase inhibition as a therapeutic strategy.

Application Notes and Protocols for FBPase-IN-2 in Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a key regulatory enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2] Its role in metabolic regulation has made it a significant target in the study and development of therapeutics for conditions such as type 2 diabetes and certain cancers.[1][3] FBPase-IN-2 is a potent inhibitor of FBPase, designed for in vitro studies to probe the functional role of this enzyme in cellular processes. These application notes provide detailed protocols for the solubilization and use of FBPase-IN-2 in cell culture experiments, along with an overview of the relevant signaling pathway.

Product Information

Product Name: FBPase-IN-2 Target: Fructose-1,6-bisphosphatase (FBPase) General Handling: Store at -20°C. Protect from light and moisture.

Data Presentation

Solubility of FBPase Inhibitors

While specific solubility data for "FBPase-IN-2" is not publicly available, the following table summarizes the solubility of a representative FBPase inhibitor, "FBPase-1 inhibitor-1", which is expected to have similar physicochemical properties.

Solvent	Solubility	Notes
DMSO	≥37.1 mg/mL (≥98.2 mM)[4][5]	Recommended for creating stock solutions.
DMF	20 mg/mL[6]	An alternative solvent for stock solutions.
Ethanol	Insoluble[4] or requires ultrasonic assistance[5]	Not recommended for primary stock solutions.
Water	Insoluble[4][5]	Not suitable for creating stock solutions.
PBS (pH 7.2)	Very low solubility (e.g., 0.14 mg/ml when diluted 1:6 from DMF)[6]	Not suitable for creating stock solutions.

Inhibitory Activity of a Representative FBPase Inhibitor

The following table provides the inhibitory concentrations (IC50) for a similar FBPase inhibitor. These values can serve as a starting point for determining the optimal concentration of FBPase-IN-2 in your experiments.

Assay Type	IC50 Value	Cell Line/System	Reference
Enzymatic Assay (FBPase-1)	3.4 µM	Purified human FBPase-1	[6]
Cell-based Glucose Production	6.6 µM	Rat hepatoma cells	[6]

Experimental Protocols

Preparation of FBPase-IN-2 Stock Solution

Materials:

• FBPase-IN-2 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or vials

Procedure:

• Pre-warm DMSO: Bring the anhydrous DMSO to room temperature before opening to minimize moisture absorption.

• Weigh FBPase-IN-2: Accurately weigh the desired amount of FBPase-IN-2 powder in a sterile microcentrifuge tube.

• Add DMSO: Add the appropriate volume of anhydrous DMSO to the FBPase-IN-2 powder to achieve the desired stock concentration (e.g., 10 mM or 20 mM).

• Dissolve: Vortex or gently sonicate the solution until the FBPase-IN-2 is completely dissolved. Visually inspect the solution to ensure there are no particulates.

• Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C.

Note: It is crucial to use anhydrous DMSO as moisture can reduce the solubility of the compound.[4]

Preparation of Working Solutions for Cell Culture

Materials:

• FBPase-IN-2 stock solution (in DMSO)

• Pre-warmed, sterile cell culture medium

Procedure:

• Thaw Stock Solution: Thaw a single aliquot of the FBPase-IN-2 stock solution at room temperature.

• Serial Dilution: Perform a serial dilution of the stock solution into pre-warmed cell culture medium to achieve the desired final concentrations for your experiment.

  • Important: The final concentration of DMSO in the cell culture medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity. Ensure that the vehicle control (medium with the same final concentration of DMSO) is included in your experimental design.

• Immediate Use: Use the freshly prepared working solutions immediately for treating cells. Do not store diluted solutions in cell culture medium.

Signaling Pathway and Experimental Workflow

FBPase in the Gluconeogenesis Pathway

FBPase is a rate-limiting enzyme in gluconeogenesis, the metabolic pathway that results in the generation of glucose from non-carbohydrate carbon substrates.[7] It catalyzes the dephosphorylation of fructose-1,6-bisphosphate to fructose-6-phosphate.[2] This reaction is essentially the reverse of a key regulatory step in glycolysis catalyzed by phosphofructokinase-1 (PFK-1). The activity of FBPase is allosterically inhibited by AMP and fructose-2,6-bisphosphate, signaling a low energy state and a high abundance of glycolytic intermediates, respectively.[2][3] By inhibiting FBPase, FBPase-IN-2 is expected to block the gluconeogenic pathway, leading to a decrease in glucose production.

Caption: FBPase catalyzes a key step in gluconeogenesis.

General Experimental Workflow for FBPase-IN-2 Treatment in Cell Culture

Caption: Workflow for FBPase-IN-2 cell culture experiments.

Disclaimer

This information is provided for research use only and is not intended for human or veterinary use. The provided protocols and data are based on available information for similar compounds and should be adapted and optimized for your specific cell lines and experimental conditions. Always perform a dose-response curve to determine the optimal concentration of FBPase-IN-2 for your experiments.

References

• 1. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]
• 3. academic.oup.com [academic.oup.com]
• 4. selleckchem.com [selleckchem.com]
• 5. apexbt.com [apexbt.com]
• 6. caymanchem.com [caymanchem.com]
• 7. apexbt.com [apexbt.com]

Application Notes and Protocols for Western Blot Analysis of FBPase Inhibition by FBPase-IN-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a rate-limiting enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1] Its role in metabolic diseases and various cancers has made it a significant target for drug development.[1][2] FBPase-IN-2 is a potent and covalent inhibitor of FBPase with a reported IC50 of 0.15 µM. This document provides a detailed protocol for assessing the effect of FBPase-IN-2 on FBPase protein expression and downstream signaling pathways using western blotting.

Data Presentation

The following table summarizes hypothetical quantitative data from a western blot experiment designed to measure the effect of FBPase-IN-2 on FBPase protein levels and the phosphorylation of a downstream target, AMP-activated protein kinase (AMPK), which can be activated upon cellular stress induced by metabolic changes.

Treatment Group	FBPase Protein Level (Normalized to Loading Control)	p-AMPK (Thr172) Level (Normalized to Total AMPK)
Vehicle Control (DMSO)	1.00 ± 0.08	1.00 ± 0.12
FBPase-IN-2 (1 µM)	0.95 ± 0.10	1.85 ± 0.21
FBPase-IN-2 (5 µM)	0.88 ± 0.09	2.75 ± 0.35
FBPase-IN-2 (10 µM)	0.82 ± 0.11	3.60 ± 0.42

Experimental Protocols

Cell Culture and Treatment with FBPase-IN-2

This protocol is optimized for a human cancer cell line known to express FBPase, such as the breast cancer cell line MCF-7.

Materials:

• MCF-7 cells (or other suitable cell line)

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• FBPase-IN-2 (stock solution in DMSO)

• DMSO (vehicle control)

• 6-well cell culture plates

• Phosphate Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed MCF-7 cells in 6-well plates at a density of 5 x 10^5 cells per well and allow them to adhere and grow for 24 hours in a 37°C, 5% CO2 incubator.

• Treatment Preparation: Prepare working solutions of FBPase-IN-2 in complete cell culture medium at final concentrations of 1 µM, 5 µM, and 10 µM. Prepare a vehicle control with the same final concentration of DMSO as the highest FBPase-IN-2 concentration.

• Cell Treatment: Remove the existing medium from the wells and replace it with the prepared treatment or vehicle control media.

• Incubation: Incubate the cells for 24 hours at 37°C and 5% CO2. The optimal incubation time may vary depending on the cell line and experimental goals and should be determined empirically.

Western Blot Protocol

Materials:

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Transfer buffer

• Blocking buffer (5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., rabbit anti-FBPase, rabbit anti-phospho-AMPK (Thr172), rabbit anti-AMPK)

• HRP-conjugated secondary antibody (e.g., anti-rabbit IgG)

• Tris-buffered saline with Tween 20 (TBST)

• Enhanced Chemiluminescence (ECL) detection reagents

• Chemiluminescence imaging system

Procedure:

• Cell Lysis:

  • After treatment, aspirate the medium and wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentrations of all samples with lysis buffer.

  • Add Laemmli sample buffer to a final concentration of 1x and boil the samples at 95-100°C for 5 minutes.

• SDS-PAGE and Protein Transfer:

  • Load equal amounts of protein (20-30 µg) per lane onto an SDS-PAGE gel.

  • Run the gel until adequate separation of proteins is achieved.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane using a wet or semi-dry transfer system.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer according to the manufacturer's recommendation) overnight at 4°C with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature with gentle agitation.

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection and Analysis:

  • Prepare the ECL detection reagent according to the manufacturer's instructions and apply it to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

  • Quantify the band intensities using appropriate software. Normalize the FBPase protein levels to a loading control (e.g., GAPDH or β-actin) and the phosphorylated protein levels to the total protein levels.

Mandatory Visualizations

FBPase Signaling Pathway and Inhibition

Caption: FBPase signaling pathway and its inhibition by FBPase-IN-2.

Western Blot Experimental Workflow

Caption: Experimental workflow for Western Blot analysis.

References

• 1. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting FBPase is an emerging novel approach for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Measuring the Effects of FBPase-IN-2 on Lactate Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fructose-1,6-bisphosphatase (FBPase) is a rate-limiting enzyme in the gluconeogenesis pathway, responsible for the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2] In many cancer cells, which exhibit a high rate of glycolysis even in the presence of oxygen (the Warburg effect), FBPase activity is often suppressed.[1][3] Inhibition of FBPase can further enhance the glycolytic flux, leading to increased production of lactate (B86563). FBPase-IN-2 is a small molecule inhibitor of FBPase. These application notes provide detailed protocols to measure the effects of FBPase-IN-2 on lactate production in cancer cells, a key functional indicator of its metabolic impact.

Data Presentation

The following table summarizes the expected quantitative effects of FBPase inhibition on lactate production, based on studies of the well-characterized FBPase inhibitor MB06322 (also known as CS-917), which serves as a proxy for FBPase-IN-2.

Parameter	Cell Type/Model	Treatment	Result	Reference
Lactate Levels	Zucker Diabetic Fatty (ZDF) rats	Chronic treatment with MB06322	~1.5-fold increase in blood lactate	[4][5]
Gluconeogenesis	Fasting male ZDF rats	Single dose of MB06322	70% inhibition	[4]
Endogenous Glucose Production	Fasting male ZDF rats	Single dose of MB06322	46% reduction	[4]

Signaling Pathways and Experimental Workflow

Signaling Pathway of FBPase Inhibition on Lactate Production

Inhibition of FBPase by FBPase-IN-2 blocks the conversion of fructose-1,6-bisphosphate to fructose-6-phosphate, a key step in gluconeogenesis. This blockage leads to an accumulation of upstream glycolytic metabolites, thereby pushing the metabolic flux towards glycolysis and subsequent lactate production.

Caption: FBPase-IN-2 inhibits FBPase, shunting metabolism towards lactate production.

Experimental Workflow

A typical workflow to assess the effect of FBPase-IN-2 on lactate production involves treating cells with the inhibitor, collecting the culture medium, and then quantifying the lactate concentration. This is followed by complementary assays to assess cell viability and target engagement.

Caption: Workflow for measuring FBPase-IN-2 effects on lactate production.

Experimental Protocols

Lactate Production Assay

This protocol details the measurement of lactate in the cell culture medium following treatment with FBPase-IN-2.

Materials:

• Cancer cell line of interest (e.g., HeLa, HCT116)

• Complete cell culture medium (e.g., DMEM, RPMI-1640)

• FBPase-IN-2 (dissolved in a suitable solvent, e.g., DMSO)

• 96-well clear flat-bottom plates

• Lactate Assay Kit (colorimetric or fluorometric, e.g., Abcam ab65331 or similar)

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5 x 104 cells/well in 100 µL of complete culture medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Treatment with FBPase-IN-2:

  • Prepare serial dilutions of FBPase-IN-2 in complete culture medium. A typical concentration range to test would be from 0.1 µM to 100 µM.

  • Include a vehicle control (medium with the same concentration of solvent as the highest FBPase-IN-2 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared FBPase-IN-2 dilutions or vehicle control.

  • Incubate the plate for 24, 48, and 72 hours at 37°C in a 5% CO2 incubator.

• Sample Collection:

  • After the incubation period, carefully collect 50 µL of the culture supernatant from each well without disturbing the cell layer.

  • Transfer the supernatant to a new 96-well plate for the lactate assay.

• Lactate Measurement:

  • Perform the lactate assay according to the manufacturer's protocol of the chosen kit.

  • Typically, this involves adding a reaction mix containing lactate dehydrogenase (LDH) and a probe to the supernatant samples and standards.

  • Incubate for the recommended time at room temperature, protected from light.

  • Measure the absorbance or fluorescence using a microplate reader at the specified wavelength.

• Data Analysis:

  • Generate a standard curve using the provided lactate standards.

  • Calculate the lactate concentration in each sample based on the standard curve.

  • Normalize the lactate concentration to the cell number or protein concentration from a parallel plate to account for any effects of the inhibitor on cell proliferation.

Cell Viability Assay (MTT Assay)

This assay is crucial to ensure that the observed changes in lactate production are not a result of cytotoxicity induced by FBPase-IN-2.

Materials:

• Cells treated with FBPase-IN-2 (from a parallel plate to the lactate assay)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plate

• Microplate reader

Procedure:

• Treatment:

  • Follow the same cell seeding and treatment protocol as for the lactate production assay in a separate 96-well plate.

• MTT Addition:

  • After the desired incubation period (24, 48, or 72 hours), add 10 µL of MTT solution to each well.

  • Incubate the plate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Formazan Solubilization:

  • Carefully remove the medium from each well.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate for 10 minutes to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment condition relative to the vehicle control.

Western Blot Analysis

Western blotting can be used to confirm the presence of FBPase and key glycolytic enzymes in the cell line and to assess any potential changes in their expression levels upon treatment with FBPase-IN-2.

Materials:

• Cells treated with FBPase-IN-2

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-FBPase, anti-LDHA, anti-Actin or anti-Tubulin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis:

  • After treatment with FBPase-IN-2 for the desired time, wash the cells with ice-cold PBS.

  • Add RIPA buffer to the cells and scrape them off the plate.

  • Incubate on ice for 30 minutes with occasional vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Run the gel to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection:

  • Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis:

  • Analyze the band intensities to determine the relative protein expression levels. Normalize the expression of the target proteins to the loading control.

References

• 1. The role of fructose-1,6-bisphosphatase 1 on regulating the cancer progression and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]
• 3. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing FBPase-IN-2 Concentration for Cell Viability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of FBPase-IN-2 for cell-based assays. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data presentation to ensure successful and reproducible experimental outcomes.

Troubleshooting Guide

This guide addresses common issues encountered when determining the optimal FBPase-IN-2 concentration for maintaining cell viability while achieving desired biological effects.

Issue	Possible Cause	Suggested Solution
High levels of cell death observed even at low concentrations.	The specific cell line may be highly sensitive to FBPase-IN-2.	Perform a broader dose-response experiment starting from a very low concentration range (e.g., nanomolar). Consider using a more robust cell line if the experimental model allows.[1]
Solvent toxicity (e.g., DMSO).	Ensure the final solvent concentration is below the toxic threshold for your cell line (typically <0.1-0.5%). Always include a vehicle-only control in your experiments.[1]
Compound instability or degradation.	Prepare fresh stock solutions and dilutions of FBPase-IN-2 for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.[1][2]
Inconsistent results between experiments.	Variability in cell seeding density.	Ensure a consistent number of cells are seeded in each well and that they are evenly distributed.
Incomplete solubilization of FBPase-IN-2.	Confirm the complete dissolution of the compound in the solvent before preparing dilutions.
Fluctuation in incubation time.	Maintain a consistent incubation period with FBPase-IN-2 across all experiments.
No observable effect on cell viability even at high concentrations.	The cell line may be resistant to FBPase-IN-2.	Verify the expression and activity of FBPase in your cell line. Consider using a cell line known to be sensitive to FBPase inhibition.
Poor cell permeability of the inhibitor.	Confirm from available literature or manufacturer's data if FBPase-IN-2 is cell-permeable.
Incorrect timing of inhibitor addition.	Optimize the timing of FBPase-IN-2 treatment in relation to your experimental stimulus or endpoint.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting concentration range for FBPase-IN-2?

A1: For a novel inhibitor like FBPase-IN-2, it is recommended to start with a broad concentration range to determine its effect on cell viability. A common starting point is a serial dilution from 100 µM down to 1 nM.[3] This wide range helps in identifying the half-maximal inhibitory concentration (IC50) and the optimal non-toxic concentration for your specific cell line.

Q2: How long should I incubate my cells with FBPase-IN-2?

A2: The optimal incubation time is dependent on the cell type and the specific biological question being addressed. A typical starting point is 24, 48, or 72 hours.[3] It is advisable to perform a time-course experiment to determine the shortest duration required to observe the desired effect without causing excessive cytotoxicity.

Q3: What solvent should I use to dissolve FBPase-IN-2?

A3: The choice of solvent depends on the chemical properties of FBPase-IN-2. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for many small molecule inhibitors.[4] Always refer to the manufacturer's data sheet for solubility information. It is crucial to ensure the final concentration of the solvent in the cell culture medium is non-toxic to the cells.[1][5][6]

Q4: How should I store the FBPase-IN-2 stock solution?

A4: Stock solutions of small molecule inhibitors should be stored at -20°C or -80°C in small aliquots to minimize freeze-thaw cycles.[1] If the compound is light-sensitive, it should be protected from light.

Q5: What are the expected effects of FBPase inhibition on cellular metabolism?

A5: Fructose-1,6-bisphosphatase (FBPase) is a key enzyme in gluconeogenesis.[7][8] Its inhibition by FBPase-IN-2 is expected to block gluconeogenesis and stimulate glycolysis.[7] This can lead to increased glucose uptake and lactate (B86563) production in cancer cells, a phenomenon known as the Warburg effect.[7]

Quantitative Data Summary

The following table provides a hypothetical example of IC50 values for FBPase-IN-2 across different cancer cell lines after a 48-hour treatment period. This data should be determined empirically for your specific cell line.

Cell Line	Cancer Type	IC50 (µM)
HepG2	Liver Cancer	15.2
MCF-7	Breast Cancer	25.8
A549	Lung Cancer	10.5
HCT116	Colon Cancer	32.1

Note: This data is for illustrative purposes only and should be experimentally determined.

Detailed Experimental Protocol

Objective: To determine the optimal, non-toxic concentration of FBPase-IN-2 for a specific cell line using a cell viability assay (e.g., MTT or resazurin).

Materials:

• Cell line of interest

• Complete cell culture medium

• FBPase-IN-2

• DMSO (or other appropriate solvent)

• 96-well cell culture plates

• MTT or resazurin (B115843) reagent

• Plate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density.

  • Incubate the plate overnight at 37°C and 5% CO2 to allow for cell attachment.

• Compound Preparation:

  • Prepare a 10 mM stock solution of FBPase-IN-2 in DMSO.

  • Perform serial dilutions of the stock solution in complete cell culture medium to obtain a range of working concentrations (e.g., 100 µM, 50 µM, 25 µM, 12.5 µM, 6.25 µM, 3.13 µM, 1.56 µM, 0.78 µM, and a vehicle control with the same final DMSO concentration).

• Cell Treatment:

  • Carefully remove the medium from the wells.

  • Add 100 µL of the prepared FBPase-IN-2 dilutions to the respective wells.

  • Include wells with untreated cells (medium only) and vehicle control cells (medium with DMSO).

  • Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours).

• Cell Viability Assay (MTT Example):

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well.

  • Gently pipette to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the log of the FBPase-IN-2 concentration to generate a dose-response curve.

  • Determine the IC50 value from the curve using non-linear regression analysis.[3]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. bitesizebio.com [bitesizebio.com]
• 5. A Brief Guide to Performing Pharmacological Studies In Vitro: Reflections from the EORTC-PAMM Course “Preclinical and Early-phase Clinical Pharmacology” | Anticancer Research [ar.iiarjournals.org]
• 6. ar.iiarjournals.org [ar.iiarjournals.org]
• 7. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]

Troubleshooting FBPase-IN-2 insolubility in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with FBPase-IN-2, a potent covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase).

Frequently Asked Questions (FAQs)

Q1: My FBPase-IN-2 is not dissolving in my aqueous experimental buffer. What should I do?

A1: FBPase-IN-2 is expected to have low solubility in purely aqueous buffers. Like many small molecule inhibitors, it is a hydrophobic compound. To achieve a soluble working concentration, it is necessary to first prepare a concentrated stock solution in an organic solvent, which can then be diluted into your aqueous experimental buffer.

Q2: What is the recommended solvent for preparing a stock solution of FBPase-IN-2?

A2: Dimethyl sulfoxide (B87167) (DMSO) is a commonly used organic solvent for dissolving compounds like FBPase-IN-2.[1] For a related compound, FBPase-IN-1, a stock solution of 50 mg/mL in DMSO can be prepared, which may require sonication to fully dissolve. While a specific datasheet for FBPase-IN-2 solubility is not available, this is a good starting point.

Q3: After dissolving FBPase-IN-2 in DMSO, I still see precipitation when I dilute it into my aqueous buffer. How can I prevent this?

A3: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for poorly soluble compounds. Here are several strategies to mitigate this:

• Lower the Final Concentration: The final concentration of FBPase-IN-2 in your aqueous buffer may be exceeding its solubility limit. Try performing a serial dilution to find the highest concentration that remains in solution.

• Increase the Percentage of Co-solvent: While minimizing the final concentration of DMSO is often desirable, a slightly higher percentage (e.g., 0.5% to 1%) may be necessary to maintain solubility. However, always perform a vehicle control experiment to ensure the DMSO concentration does not affect your experimental results.

• Use a Surfactant or Solubilizing Agent: Incorporating a low concentration of a biocompatible surfactant, such as Tween-80 or Pluronic F-68, in your final aqueous buffer can help to maintain the solubility of hydrophobic compounds.

• Vortex During Dilution: To avoid localized high concentrations that can lead to precipitation, vortex the aqueous buffer while slowly adding the DMSO stock solution.

Q4: Are there alternative solvents I can use if DMSO is not suitable for my experiment?

A4: For some FBPase inhibitors, ethanol (B145695) has been used as a solvent. For instance, a "Fructose 1,6-bisphosphatase-1 Inhibitor" is soluble in ethanol at ≥1.84 mg/mL with sonication.[2] However, the compatibility of ethanol with your specific assay needs to be considered, as it can be more disruptive to protein structure and cellular systems than DMSO at similar concentrations.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
FBPase-IN-2 powder will not dissolve in aqueous buffer.	The compound has very low aqueous solubility.	Prepare a concentrated stock solution in 100% DMSO. For the related compound FBPase-IN-1, a concentration of 50 mg/mL in DMSO is achievable with sonication.[3]
Precipitation occurs immediately upon diluting the DMSO stock into the aqueous buffer.	The final concentration of FBPase-IN-2 is above its solubility limit in the final buffer composition.	1. Decrease the final working concentration of FBPase-IN-2.2. Increase the final percentage of DMSO in the working solution (ensure to include a vehicle control).3. Add the DMSO stock to the vigorously vortexing aqueous buffer.4. Consider adding a surfactant like Tween-80 (e.g., 0.01%) to the final aqueous buffer.
The solution is cloudy or contains visible particles after dilution.	Incomplete dissolution or precipitation over time.	1. Ensure the DMSO stock is fully dissolved before dilution (use sonication if necessary).2. Prepare fresh dilutions for each experiment.3. Centrifuge the final working solution at high speed (e.g., >10,000 x g) for 10-15 minutes and use the supernatant.
Inconsistent experimental results.	Potential precipitation of the compound during the experiment.	1. Visually inspect your experimental wells or tubes for any signs of precipitation before and after the experiment.2. Re-evaluate the solubility of FBPase-IN-2 in your specific experimental buffer and at the temperature of your assay.

Quantitative Data Summary

The following table summarizes the solubility of related FBPase inhibitors, which can serve as a reference for handling FBPase-IN-2.

Compound	Solvent	Solubility	Reference
FBPase-IN-1	DMSO	50 mg/mL (215.17 mM)	[3]
Fructose 1,6-bisphosphatase-1 Inhibitor	DMSO	≥37.1 mg/mL	[2]
Fructose 1,6-bisphosphatase-1 Inhibitor	Ethanol	≥1.84 mg/mL (with sonication)	[2]
Fructose 1,6-bisphosphatase-1 Inhibitor	Water	Insoluble	[2]

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution of FBPase-IN-2

• Weighing the Compound: Carefully weigh the desired amount of FBPase-IN-2 powder (CAS No. 127143-25-3, Formula: C8H5ClN2O) in a sterile microcentrifuge tube.

• Adding Solvent: Add the appropriate volume of 100% DMSO to achieve the desired stock concentration (e.g., 10 mM or 50 mg/mL).

• Dissolution: Vortex the solution vigorously. If the compound does not fully dissolve, place the tube in a sonicator bath for 5-10 minutes, or until the solution is clear.

• Storage: Store the stock solution at -20°C or -80°C for long-term storage. Aliquot the stock solution to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a Working Solution in Aqueous Buffer

• Buffer Preparation: Prepare your final aqueous experimental buffer. If precipitation is a persistent issue, consider adding a surfactant like Tween-80 to a final concentration of 0.01-0.1%.

• Dilution: While vigorously vortexing the aqueous buffer, slowly add the required volume of the FBPase-IN-2 DMSO stock solution to achieve the final desired concentration. Ensure that the final DMSO concentration is as low as possible and is consistent across all experiments, including vehicle controls.

• Final Check: Visually inspect the final working solution for any signs of precipitation. If the solution is not clear, consider the troubleshooting steps outlined above.

Visualizations

FBPase Signaling Pathway in Gluconeogenesis

Caption: FBPase-IN-2 inhibits the FBPase-1 enzyme, a key regulatory point in gluconeogenesis.

Experimental Workflow for Solubilizing FBPase-IN-2

Caption: A stepwise workflow for the successful preparation of FBPase-IN-2 working solutions.

References

• 1. Cosolvent Dimethyl Sulfoxide Influences Protein–Ligand Binding Kinetics via Solvent Viscosity Effects: Revealing the Success Rate of Complex Formation Following Diffusive Protein–Ligand Encounter - PMC [pmc.ncbi.nlm.nih.gov]
• 2. apexbt.com [apexbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]

FBPase-IN-2 stability in long-term cell culture experiments

Disclaimer: No specific small molecule inhibitor designated "FBPase-IN-2" is documented in the public scientific literature. The following technical support guide has been generated for a hypothetical FBPase inhibitor, "FBPase-IN-H," to provide researchers with a representative troubleshooting and resource framework for working with FBPase inhibitors in long-term cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for FBPase-IN-H?

FBPase-IN-H is a potent and selective allosteric inhibitor of Fructose-1,6-bisphosphatase (FBPase). By binding to a site distinct from the active site, it induces a conformational change in the enzyme, leading to a significant decrease in its catalytic activity. This inhibition of FBPase blocks the conversion of fructose-1,6-bisphosphate to fructose-6-phosphate, a critical step in gluconeogenesis.

Q2: What is the expected cellular phenotype upon treatment with FBPase-IN-H?

Inhibition of FBPase by FBPase-IN-H is expected to decrease the rate of gluconeogenesis. In cancer cells that exhibit high rates of glycolysis and lactate (B86563) production (the Warburg effect), inhibiting FBPase can lead to an accumulation of upstream glycolytic intermediates and a reduction in glucose production from non-carbohydrate sources. This can result in decreased cell proliferation, induction of apoptosis, and sensitization to other anti-cancer agents.

Q3: How stable is FBPase-IN-H in aqueous solutions and cell culture media?

FBPase-IN-H is stable as a solid when stored under appropriate conditions. In aqueous solutions, its stability is pH and temperature-dependent. For long-term cell culture experiments, it is crucial to determine the stability of FBPase-IN-H in your specific cell culture medium, as components in the medium can affect its degradation rate. Please refer to the "Experimental Protocols" section for a method to assess its stability.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Loss of inhibitory activity over time in a long-term experiment.	Degradation of FBPase-IN-H in the cell culture medium.	1. Perform a stability test of FBPase-IN-H in your specific medium (see Experimental Protocols).2. Replenish the medium with freshly prepared FBPase-IN-H at regular intervals (e.g., every 24-48 hours).3. Store stock solutions in small aliquots at -80°C to minimize freeze-thaw cycles.
High variability in experimental replicates.	1. Inconsistent concentration of FBPase-IN-H due to precipitation.2. Cell density variations.	1. Ensure complete solubilization of FBPase-IN-H in the solvent before adding to the medium. Visually inspect for any precipitate.2. Seed cells at a consistent density across all wells and plates.
Observed cytotoxicity at expected therapeutic concentrations.	1. Off-target effects of FBPase-IN-H.2. Solvent toxicity.	1. Perform a dose-response curve to determine the optimal non-toxic concentration.2. Run a vehicle control (solvent only) to assess the effect of the solvent on cell viability. Ensure the final solvent concentration is below 0.1%.
No significant effect on cellular metabolism (e.g., glucose consumption, lactate production).	1. Cell line is not dependent on gluconeogenesis.2. Insufficient intracellular concentration of FBPase-IN-H.	1. Use a positive control cell line known to be sensitive to FBPase inhibition.2. Perform a cellular uptake assay to determine the intracellular concentration of FBPase-IN-H.

Quantitative Data

Table 1: Stability of FBPase-IN-H in Cell Culture Medium (RPMI + 10% FBS) at 37°C

Time (hours)	Remaining FBPase-IN-H (%)
0	100
24	85
48	65
72	40

Table 2: IC50 Values of FBPase-IN-H in Various Cancer Cell Lines

Cell Line	IC50 (µM)
HepG2 (Liver Cancer)	1.5
A549 (Lung Cancer)	5.2
MCF7 (Breast Cancer)	12.8

Experimental Protocols

Protocol 1: Assessment of FBPase-IN-H Stability in Cell Culture Medium

• Prepare a stock solution of FBPase-IN-H in an appropriate solvent (e.g., DMSO).

• Spike the cell culture medium (e.g., RPMI + 10% FBS) with FBPase-IN-H to the desired final concentration.

• Incubate the medium at 37°C in a humidified incubator with 5% CO2.

• Collect aliquots of the medium at various time points (e.g., 0, 24, 48, 72 hours).

• Analyze the concentration of FBPase-IN-H in the aliquots using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

• Calculate the percentage of remaining FBPase-IN-H at each time point relative to the 0-hour time point.

Visualizations

Caption: FBPase-IN-H inhibits FBPase, a key enzyme in gluconeogenesis.

Caption: Workflow for assessing the stability of FBPase-IN-H in cell culture.

Caption: Decision tree for troubleshooting loss of FBPase-IN-H activity.

Technical Support Center: Interpreting Unexpected Results with FBPase-IN-2

Welcome to the technical support center for FBPase-IN-2. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and interpret unexpected results during their experiments with this Fructose-1,6-bisphosphatase (FBPase) inhibitor.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

Here we address common questions and unexpected outcomes that you may encounter while using FBPase-IN-2.

Q1: We are observing a significant increase in lactate (B86563) levels in our cell culture medium/animal model after treatment with FBPase-IN-2. Is this an expected off-target effect?

A1: An elevation in lactate levels is a potential and known consequence of FBPase inhibition.[1][2][3][4] By blocking the gluconeogenic pathway at the level of FBPase, the conversion of 3-carbon precursors, such as lactate, into glucose is inhibited. This can lead to an accumulation of lactate.

Troubleshooting Steps:

• Dose-Response Analysis: Determine if the lactate increase is dose-dependent. A clear correlation would support this as a direct consequence of FBPase inhibition.

• Time-Course Experiment: Monitor lactate levels over time after treatment. This will help understand the kinetics of this metabolic shift.

• Combination with other drugs: Be cautious when combining FBPase-IN-2 with other drugs that can influence lactate metabolism, such as metformin. Co-administration has been associated with an increased risk of lactic acidosis.[1]

• Assess Cellular Redox State: The accumulation of lactate can be linked to changes in the cellular NADH/NAD+ ratio. Consider measuring this ratio to gain further insight into the metabolic state of your system.[5][6]

Q2: Our in vivo studies show that FBPase-IN-2 is less effective at lowering blood glucose than anticipated, and we observe a compensatory increase in glycogenolysis. Why is this happening?

A2: The liver has a remarkable capacity for autoregulation to maintain glucose homeostasis. When gluconeogenesis is inhibited, the liver may compensate by increasing the rate of glycogenolysis (the breakdown of glycogen (B147801) to glucose).[2] This reciprocal regulation can blunt the glucose-lowering effect of the FBPase inhibitor.[2]

Troubleshooting Steps:

• Measure Glycogen Content: Assess liver glycogen stores in your animal models before and after treatment to confirm if glycogenolysis is indeed upregulated. A modest reduction in glycogen stores (around 20%) has been observed with FBPase inhibitors.[2][3]

• Fasting vs. Fed State: The metabolic state of the animal can significantly influence the outcome. The contribution of gluconeogenesis to endogenous glucose production is higher in the fasted state. Evaluate the efficacy of FBPase-IN-2 in both fasted and fed conditions.

• Combination Therapy: Consider combining FBPase-IN-2 with an inhibitor of glycogenolysis to achieve a more pronounced reduction in blood glucose.

Q3: In our cancer cell line experiments, we are not observing the expected decrease in cell proliferation. In fact, in some cases, there is no effect or even a slight increase. What could be the reason?

A3: The effect of FBPase inhibition on cancer cell proliferation is context-dependent. While the loss of FBPase activity can promote the Warburg effect (increased glycolysis even in the presence of oxygen) and cell proliferation in some cancers like clear cell renal cell carcinoma[7], the response can vary based on the cancer type and its specific metabolic wiring.

Troubleshooting Steps:

• Confirm FBPase Expression: Verify that your cancer cell line expresses FBPase at a significant level. Some cancer cells have downregulated or lost FBPase expression, in which case an FBPase inhibitor would have no target.[7][8]

• Assess Metabolic Phenotype: Characterize the metabolic profile of your cancer cell line. Is it highly dependent on gluconeogenesis for survival? Some cancer cells are more reliant on glycolysis, and inhibiting FBPase might not be detrimental to them.

• Nutrient Conditions: The nutrient availability in your culture medium (e.g., glucose and glutamine concentrations) can influence the cellular response to FBPase inhibition.[9] Experiment with different nutrient conditions to understand the metabolic flexibility of your cells.

• HIF-1α Activity: FBPase has been shown to interact with and inhibit hypoxia-inducible factor 1-alpha (HIF-1α), a key regulator of glycolysis and cell proliferation.[7] The effect of an FBPase inhibitor on HIF-1α signaling might be cell-type dependent.[9]

Q4: We are observing an unexpected increase in body weight in our long-term animal studies with FBPase-IN-2. Is this a known side effect?

A4: Yes, an increase in body weight has been reported with the pharmacological inhibition of FBPase.[10] This is thought to be a consequence of redirecting gluconeogenic precursors, which are no longer being converted to glucose, towards other metabolic pathways such as triglyceride synthesis.[2][4] It has been proposed that the upregulation of liver FBPase may be a natural mechanism to limit weight gain during periods of excess nutrient intake.[10]

Troubleshooting Steps:

• Monitor Food Intake and Body Composition: Carefully measure food intake, body weight, and fat depot masses to characterize the observed weight gain.

• Lipid Profile Analysis: Analyze plasma and liver triglyceride levels to determine if there is a shunting of metabolic precursors into lipid synthesis.[2][4]

• Energy Expenditure: Consider measuring energy expenditure in your animal models to see if FBPase inhibition alters the overall metabolic rate.

Quantitative Data Summary

The following tables summarize key quantitative data reported for known FBPase inhibitors, which can serve as a reference for your experiments with FBPase-IN-2.

Inhibitor	IC50 (in vitro)	Cell-based Assay (EC50)	Animal Model	Effect	Citation
MB05032	16 nM	1 µM (human hepatocytes)	-	Potent FBPase inhibitor	[1][3]
MB06322 (CS-917)	-	-	Zucker diabetic fatty (ZDF) rats	70% inhibition of gluconeogenesis, 46% reduction in endogenous glucose production	[2][3][4]
Compound 15	8.1 µM (human liver FBPase)	-	-	-	[11]
Compound 16	6.0 µM (human liver FBPase)	-	-	-	[11]
FBPase-IN-1	0.22 µM	-	-	Covalently modifies C128 of FBPase	[12]

Parameter	Observation	Animal Model	Treatment	Citation
Blood Glucose	>200 mg/dl reduction	Fasting male ZDF rats	Single dose of MB06322	[2][4]
Lactate Levels	~1.5-fold increase	Male ZDF rats	Chronic treatment with MB06322	[2][3][4]
Body Weight	Significant increase	NZO mice	15-day treatment with FBPase inhibitor	[10]
Food Intake	18.6% increase	NZO mice	15-day treatment with FBPase inhibitor	[10]

Experimental Protocols

FBPase Enzyme Activity Assay (Coupled Spectrophotometric Method)

This protocol is adapted from several sources and provides a general method for measuring FBPase activity in cell or tissue lysates.[13][14][15]

Principle: FBPase catalyzes the hydrolysis of fructose-1,6-bisphosphate (FBP) to fructose-6-phosphate (B1210287) (F6P). The production of F6P is then coupled to the reduction of NADP+ to NADPH by the enzymes phosphoglucose (B3042753) isomerase (PGI) and glucose-6-phosphate dehydrogenase (G6PDH). The increase in NADPH is monitored spectrophotometrically at 340 nm.

Materials:

• Assay Buffer: e.g., 50 mM Triethanolamine, pH 7.2, 1 mM DTT, 10 mM EDTA

• FBPase Substrate: Fructose-1,6-bisphosphate

• Coupling Enzymes: Phosphoglucose isomerase (PGI) and Glucose-6-phosphate dehydrogenase (G6PDH)

• Cofactor: NADP+

• Magnesium Chloride (MgCl2)

• Sample (cell or tissue lysate)

• FBPase-IN-2 (or other inhibitor)

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Sample Preparation: Prepare cell or tissue lysates by homogenization in a suitable buffer on ice. Centrifuge to pellet cellular debris and collect the supernatant. Determine the protein concentration of the lysate.

• Reaction Mixture Preparation: Prepare a master mix containing Assay Buffer, MgCl2, NADP+, PGI, and G6PDH.

• Assay:

  • Add the sample lysate to the wells of a 96-well plate.

  • For inhibitor studies, pre-incubate the lysate with FBPase-IN-2 for a specified time.

  • Add the reaction mixture to each well.

  • To initiate the reaction, add the FBPase substrate (Fructose-1,6-bisphosphate).

  • Immediately measure the absorbance at 340 nm in a kinetic mode at a constant temperature (e.g., 37°C) for a defined period (e.g., 30-60 minutes).

• Data Analysis: Calculate the rate of NADPH formation (change in absorbance per minute). This rate is proportional to the FBPase activity in the sample. Compare the rates in the presence and absence of FBPase-IN-2 to determine the percent inhibition.

Visualizations

Signaling Pathway: Gluconeogenesis and FBPase Inhibition

Caption: The gluconeogenesis pathway highlighting the inhibition of FBPase by FBPase-IN-2.

Experimental Workflow: Testing FBPase-IN-2 in a Cellular Assay

Caption: A general experimental workflow for evaluating the effects of FBPase-IN-2 in a cell-based assay.

References

• 1. Fructose 1,6-bisphosphatase Inhibitor Effective In Type 2 Diabetes - BioSpace [biospace.com]
• 2. diabetesjournals.org [diabetesjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of fructose 1,6-bisphosphatase reduces excessive endogenous glucose production and attenuates hyperglycemia in Zucker diabetic fatty rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The effects of inhibition of gluconeogenesis on ketogenesis in starved and diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Targeting FBPase is an emerging novel approach for cancer therapy | springermedizin.de [springermedizin.de]
• 9. Fructose-1,6-bisphosphatase 2 inhibits sarcoma progression by restraining mitochondrial biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The Role of Liver Fructose-1,6-Bisphosphatase in Regulating Appetite and Adiposity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. diabetesjournals.org [diabetesjournals.org]
• 14. store.genprice.com [store.genprice.com]
• 15. Enzymatic Characterization of Fructose 1,6-Bisphosphatase II from Francisella tularensis, an Essential Enzyme for Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

How to minimize FBPase-IN-2 off-target effects in assays

Technical Support Center: FBPase-IN-2

Welcome to the technical support center for FBPase-IN-2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of FBPase-IN-2 and to help minimize potential off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is FBPase-IN-2 and what is its primary target?

A1: FBPase-IN-2 is a small molecule inhibitor that targets Fructose-1,6-bisphosphatase (FBPase). FBPase is a key, rate-limiting enzyme in the gluconeogenesis pathway, responsible for the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2][3] By inhibiting FBPase, FBPase-IN-2 blocks the production of glucose from non-carbohydrate sources.[3] There are two primary isozymes in humans, FBP1 (liver) and FBP2 (muscle), which are involved in regulating glucose metabolism.[4] FBPase is considered a therapeutic target for type 2 diabetes due to its critical role in glucose overproduction.[1][3][5]

Q2: What are the potential off-target effects of FBPase-IN-2?

A2: While specific off-target effects for FBPase-IN-2 are not extensively documented in the public domain, any small molecule inhibitor has the potential for off-target activities. Potential off-targets could include other phosphatases or enzymes with structurally similar binding sites. It is crucial to perform validation experiments to ensure the observed effects are due to the specific inhibition of FBPase.[6]

Q3: What is a recommended starting concentration for FBPase-IN-2 in cell-based assays?

A3: The optimal concentration of FBPase-IN-2 will vary depending on the cell type and experimental conditions. It is always recommended to perform a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) in your specific assay. As a general guideline for inhibitors, a starting point for cell-based assays is often in the range of 1-10 µM.[7] Potency in biochemical assays is typically lower, often below 100 nM.[7]

Q4: How can I be sure my observed phenotype is due to on-target FBPase inhibition?

A4: Validating that an observed phenotype is a direct result of on-target inhibition is a critical step.[6] Several strategies can be employed:

• Use a Structurally Unrelated Inhibitor: Confirm your results with a different FBPase inhibitor that has a distinct chemical structure. A consistent phenotype with both inhibitors strengthens the evidence for an on-target effect.[6]

• Utilize a Negative Control Analog: If available, use a structurally similar but biologically inactive version of FBPase-IN-2. This compound should not produce the same biological effect.[6]

• Orthogonal Validation: Use a non-pharmacological method, such as siRNA or shRNA to knock down the FBP1 gene. If the phenotype of FBP1 knockdown matches the phenotype observed with FBPase-IN-2 treatment, it strongly suggests an on-target effect.

Troubleshooting Guide

Problem: My experimental results with FBPase-IN-2 are inconsistent.

• Possible Cause: Compound instability or degradation.

• Solution: Small molecule inhibitors can be sensitive to storage conditions, light exposure, and repeated freeze-thaw cycles.[8]

  • Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid multiple freeze-thaw cycles.[8]

  • Light Sensitivity: Protect the solution from light by using amber vials or wrapping the container in foil.[8]

  • Fresh Solutions: Prepare fresh working dilutions for each experiment from a frozen stock.

• Possible Cause: Compound precipitation in media.

• Solution: FBPase-IN-2, like many small molecules, may have limited solubility in aqueous solutions.

  • Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is low (typically <0.5%) to avoid both direct solvent effects and precipitation.[9]

  • Visual Inspection: Before use, visually inspect the solution for any signs of precipitation. If observed, gently warm and vortex the solution.[8]

Problem: I'm observing a stronger or different phenotype than expected from FBPase inhibition alone.

• Possible Cause: Off-target effects of the inhibitor.

• Solution: At higher concentrations, the risk of off-target effects increases.

  • Dose-Response Curve: Perform a careful dose-response analysis to identify the lowest effective concentration that produces the desired on-target phenotype.

  • Orthogonal Approaches: As mentioned in the FAQs, use siRNA/shRNA knockdown of FBP1 to confirm that the phenotype is consistent with the loss of FBPase function.

  • Rescue Experiment: If possible, a rescue experiment can be performed. After treatment with FBPase-IN-2, introducing a downstream metabolite that bypasses the FBPase step (e.g., fructose-6-phosphate) should rescue the phenotype if the effect is on-target.

Key Signaling Pathway and Validation Workflows

To understand the action of FBPase-IN-2 and effectively validate its use, it is helpful to visualize the relevant biological pathway and experimental workflows.

Caption: Role of FBPase in the Gluconeogenesis Pathway.

Caption: Experimental Workflow for Validating FBPase-IN-2 Specificity.

Experimental Protocols

Protocol 1: Determining On-Target Potency (IC50) with a Biochemical FBPase Activity Assay

This protocol is adapted from commercially available colorimetric FBPase activity assay kits.[4]

• Objective: To determine the concentration of FBPase-IN-2 that inhibits 50% of purified FBPase enzyme activity.

• Materials:

  • Purified recombinant FBPase enzyme

  • FBPase Assay Buffer

  • Fructose-1,6-bisphosphate (substrate)

  • Enzyme mix (for coupled reaction to produce a colorimetric signal)

  • FBPase-IN-2

  • 96-well clear flat-bottom plate

  • Microplate reader (OD 450 nm)

• Procedure:

  • Prepare a serial dilution of FBPase-IN-2 in DMSO, and then dilute into the FBPase Assay Buffer. Include a vehicle control (DMSO only).

  • In a 96-well plate, add the FBPase Assay Buffer, the diluted FBPase-IN-2 solutions, and the purified FBPase enzyme.

  • Incubate for 10-15 minutes at the desired temperature to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the Fructose-1,6-bisphosphate substrate.

  • Immediately add the enzyme mix for the detection reaction.

  • Measure the absorbance at 450 nm in kinetic mode for 30-60 minutes.

  • Calculate the rate of the reaction for each inhibitor concentration.

  • Plot the reaction rate against the log of the inhibitor concentration and fit the data with a sigmoidal dose-response curve to determine the IC50 value.

Protocol 2: Orthogonal Validation using siRNA-mediated Knockdown of FBP1

• Objective: To compare the phenotype induced by FBPase-IN-2 with the phenotype caused by the genetic knockdown of the FBP1 gene.

• Materials:

  • Cells capable of gluconeogenesis (e.g., HepG2)

  • siRNA targeting FBP1 (and a non-targeting control siRNA)

  • Transfection reagent

  • FBPase-IN-2

  • Reagents for the specific phenotypic assay (e.g., glucose measurement, cell viability assay)

  • Reagents for Western blotting (FBP1 antibody, loading control antibody)

• Procedure:

  • Transfection: Transfect cells with either the FBP1-targeting siRNA or the non-targeting control siRNA according to the manufacturer's protocol.

  • Incubation: Allow the cells to grow for 48-72 hours to ensure efficient knockdown of the FBP1 protein.

  • Inhibitor Treatment: In a parallel set of experiments, treat non-transfected cells with FBPase-IN-2 at a predetermined effective concentration (e.g., 2x IC50 from a cellular assay) and a vehicle control.

  • Phenotypic Analysis: Perform the desired phenotypic assay on all sets of cells (FBP1 knockdown, non-targeting control, FBPase-IN-2 treated, and vehicle control).

  • Knockdown Confirmation: Harvest a portion of the cells from the siRNA experiment to perform a Western blot to confirm the successful knockdown of the FBP1 protein.

  • Data Comparison: Compare the results of the phenotypic assay. If the effect of FBPase-IN-2 is similar to the effect of the FBP1 siRNA, it provides strong evidence for an on-target mechanism.

Quantitative Data Summary

The following table provides a hypothetical example of data that could be generated to compare the on-target and potential off-target potency of an FBPase inhibitor.

Target Enzyme	Inhibitor	IC50 (nM)	Assay Type
FBPase 1 (On-Target)	FBPase-IN-2	50	Biochemical
FBPase 2 (Isozyme)	FBPase-IN-2	250	Biochemical
PFK-2 (Related Pathway)	FBPase-IN-2	>10,000	Biochemical
Inositol Monophosphatase	FBPase-IN-2	>20,000	Biochemical

This table is for illustrative purposes only. Actual values must be determined experimentally.

References

• 1. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]
• 2. M-CSA Mechanism and Catalytic Site Atlas [ebi.ac.uk]
• 3. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 亞旭生物科技 [abscience.com.tw]
• 5. Discovery of fructose-1,6-bisphosphatase inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. resources.biomol.com [resources.biomol.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

FBPase-IN-2 degradation and storage conditions

Welcome to the technical support center for FBPase-IN-2, a potent and selective covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase). This resource is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the storage, handling, and troubleshooting of experiments involving FBPase-IN-2.

Frequently Asked Questions (FAQs)

Q1: How should I store FBPase-IN-2 powder and stock solutions?

A: Proper storage is critical to maintain the stability and activity of FBPase-IN-2. For long-term storage, the lyophilized powder should be stored at -20°C, where it is stable for at least four years.[1] Stock solutions in DMSO can be stored at -80°C for up to one year.[2] To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use volumes.[2] For short-term use, a stock solution at -20°C is viable for about one month.[2][3]

Q2: What is the recommended solvent for dissolving FBPase-IN-2?

A: FBPase-IN-2 is readily soluble in dimethyl sulfoxide (B87167) (DMSO).[1][2] For aqueous buffers, a common practice is to first dissolve the compound in DMSO to create a concentrated stock solution, which can then be further diluted into the experimental buffer. Direct dissolution in aqueous solutions may be limited. When preparing a working solution in a buffer like PBS, the final DMSO concentration should be kept low (typically <0.5%) to avoid solvent effects on the biological system.

Q3: Is FBPase-IN-2 light or air-sensitive?

A: While specific data on the light and air sensitivity of FBPase-IN-2 is not extensively published, standard laboratory practice for small molecules is to minimize exposure to light and air. Store the solid compound and stock solutions in tightly sealed vials and protect them from direct light, for instance, by using amber vials or wrapping vials in foil.

Q4: What are the known degradation pathways for FBPase-IN-2?

A: As a covalent inhibitor, FBPase-IN-2 contains a reactive functional group designed to form a stable bond with its target enzyme. This inherent reactivity can also make it susceptible to degradation. Potential degradation pathways include hydrolysis of reactive esters or amides, particularly at non-neutral pH, and oxidation. It is crucial to use high-purity, anhydrous solvents and to handle the compound in a controlled environment to minimize degradation. Small molecule inhibitors can also sometimes induce the degradation of their target proteins within the cell by making the protein unstable, a process that is hijacked by cellular quality-control machinery.[4]

Storage and Stability Data

The following table summarizes the recommended storage conditions and expected stability for FBPase-IN-2.

Form	Solvent	Storage Temperature	Stability	Reference
Lyophilized Powder	N/A	-20°C	≥ 4 years	[1]
Stock Solution	DMSO	-80°C	~1 year	[2]
Stock Solution	DMSO	-20°C	~1 month	[2][3]
Working Dilution	Aqueous	4°C	< 24 hours	General

Troubleshooting Guides

This section addresses common issues encountered during experiments with FBPase-IN-2.

Issue 1: Inconsistent or No Inhibitory Activity

• Question: I am not observing the expected inhibition of FBPase activity or downstream cellular effects. What could be the cause?

• Answer:

  • Compound Degradation: The most common cause is improper storage or handling. Ensure that the compound has been stored as recommended and that stock solutions have not undergone multiple freeze-thaw cycles. Prepare fresh working dilutions for each experiment from a properly stored stock.

  • Solubility Issues: FBPase-IN-2 may precipitate out of the aqueous assay buffer, especially at higher concentrations. Visually inspect your working solutions for any signs of precipitation. Consider lowering the final concentration or including a small amount of a non-ionic detergent like Tween-20 (e.g., 0.01%) if compatible with your assay.[5]

  • Incorrect Assay Conditions: FBPase activity is dependent on factors like pH and the concentration of divalent metal cations (e.g., Mg²⁺ or Mn²⁺).[6][7] Verify that your assay buffer conditions are optimal for enzyme activity.

  • Cell Permeability: If you are working with cell-based assays, insufficient cell permeability could be a factor. While FBPase inhibitors are generally designed to be cell-permeable[1], this can vary between cell lines. Consider increasing the incubation time or using permeabilization agents if appropriate for your experimental design.

Issue 2: High Variability Between Replicates

• Question: My experimental results show high variability between replicate wells. How can I improve consistency?

• Answer:

  • Pipetting Inaccuracy: Small molecule inhibitors are often used at low micromolar or nanomolar concentrations. Ensure accurate and consistent pipetting, especially when preparing serial dilutions. Use calibrated pipettes and pre-wet the tips.

  • Compound Aggregation: At higher concentrations, some small molecules can form aggregates, which can lead to non-specific inhibition and variable results.[5] This can be tested by running the assay in the presence of a small amount of non-ionic detergent (e.g., 0.01% Triton X-100) to see if the variability decreases.[5]

  • Edge Effects in Plates: In plate-based assays, wells on the edge of the plate can be prone to evaporation, leading to changes in compound concentration. To mitigate this, avoid using the outer wells or ensure proper sealing and humidification during incubation.

  • Inconsistent Cell Seeding: For cell-based assays, ensure a uniform cell density across all wells, as variations in cell number can significantly impact the results.[8]

Issue 3: Suspected Off-Target Effects

• Question: I am observing a cellular phenotype that is inconsistent with FBPase inhibition. How can I check for off-target effects?

• Answer:

  • Use a Structurally Different Inhibitor: Confirm the phenotype by using another FBPase inhibitor with a different chemical scaffold.[9] If the phenotype is consistent, it is more likely to be a result of on-target FBPase inhibition.

  • Genetic Validation: Use genetic approaches like siRNA, shRNA, or CRISPR/Cas9 to knock down or knock out the FBPase gene.[9] The resulting phenotype should mimic the effect of FBPase-IN-2 if the inhibitor is acting on-target.

  • Dose-Response Analysis: Perform a careful dose-response experiment. On-target effects should typically occur at concentrations consistent with the inhibitor's known biochemical potency (IC₅₀). Effects that only appear at much higher concentrations are more likely to be off-target.[9] FBPase-IN-2 has a reported IC₅₀ of 0.15 µM.[10]

Experimental Protocols & Visualizations

Protocol 1: Preparation of FBPase-IN-2 Stock and Working Solutions

This protocol describes the standard procedure for preparing solutions of FBPase-IN-2 for in vitro and cell-based assays.

• Reconstitution of Lyophilized Powder:

  • Briefly centrifuge the vial of lyophilized FBPase-IN-2 to ensure all powder is at the bottom.

  • Add the appropriate volume of anhydrous, high-purity DMSO to achieve a desired stock concentration (e.g., 10 mM).

  • Vortex gently for 1-2 minutes until the solid is completely dissolved.

• Aliquoting and Storage:

  • Dispense the stock solution into single-use aliquots in sterile, low-adhesion microcentrifuge tubes.

  • Store the aliquots at -80°C for long-term storage.

• Preparation of Working Solutions:

  • Thaw a single aliquot of the DMSO stock solution at room temperature.

  • Perform serial dilutions in your final assay buffer (e.g., cell culture medium or enzyme assay buffer).

  • Ensure the final concentration of DMSO in the assay is below 0.5% to minimize solvent toxicity or interference.

  • Use the prepared working solutions immediately.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. MB-07729 | fructose 1,6-bisphosphatase (FBPase) inhibitor | CAS# 882755-95-5 | InvivoChem [invivochem.com]
• 4. news-medical.net [news-medical.net]
• 5. benchchem.com [benchchem.com]
• 6. Crystal structures of fructose 1,6-bisphosphatase: mechanism of catalysis and allosteric inhibition revealed in product complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New structures of Class II Fructose-1,6-Bisphosphatase from Francisella tularensis provide a framework for a novel catalytic mechanism for the entire class - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [worldwide.promega.com]
• 9. benchchem.com [benchchem.com]
• 10. medchemexpress.com [medchemexpress.com]

Technical Support Center: Overcoming Resistance to FBPase Inhibition in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers identify and overcome resistance to Fructose-1,6-bisphosphatase (FBPase) inhibitors in cancer cell lines.

Troubleshooting Guide: Investigating Resistance to FBPase Inhibitors

When cancer cell lines demonstrate reduced sensitivity or develop resistance to FBPase inhibitors, a systematic investigation into the underlying mechanisms is crucial. The following table outlines potential resistance mechanisms, key experimental readouts to assess them, and suggested next steps.

Potential Resistance Mechanism	Experimental Readout	Suggested Next Steps
Upregulation of Glycolysis	Increased lactate (B86563) productionIncreased glucose uptakeElevated expression of key glycolytic enzymes (e.g., HK2, PFK1, LDHA)	Quantify extracellular lactate levels.Perform a glucose uptake assay.Analyze protein expression via Western blot.
Metabolic Reprogramming/Fuel Switching	Increased reliance on alternative fuels (e.g., glutamine, fatty acids)Altered oxygen consumption rate (OCR) and extracellular acidification rate (ECAR)	Perform metabolic flux analysis using labeled substrates.Conduct Seahorse XF analysis to assess mitochondrial respiration and glycolysis.
Target Alteration	Mutations in the FBPase gene (FBP1/2)Decreased FBPase protein expression	Sequence the FBPase gene in resistant cells.Compare FBPase protein levels between sensitive and resistant cells via Western blot.
Activation of Bypass Pathways	Increased activity of pathways that compensate for FBPase inhibition (e.g., pentose (B10789219) phosphate (B84403) pathway, serine synthesis pathway)	Measure key metabolites in these pathways using mass spectrometry.Assess the expression of key enzymes in these pathways (e.g., G6PD, PHGDH).
Drug Efflux	Increased expression of drug efflux pumps (e.g., MDR1, MRP1)	Analyze the expression of ABC transporters via qPCR or Western blot.Use efflux pump inhibitors in combination with the FBPase inhibitor.

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is not responding to the FBPase inhibitor. What are the first troubleshooting steps?

A1: First, confirm the inhibitor's activity and the experimental setup.

• Inhibitor Quality: Verify the purity and concentration of your FBPase inhibitor.

• Cell Line Authentication: Ensure the identity of your cell line through short tandem repeat (STR) profiling.

• Assay Validation: Confirm that your viability assay is sensitive enough to detect changes in cell proliferation.

• FBPase Expression: Check the basal expression level of FBPase in your cell line. Cells with very low or absent FBPase expression are unlikely to respond to its inhibition.[1][2][3]

Q2: I've observed that my resistant cells have increased lactate production. What does this indicate?

A2: Increased lactate production is a hallmark of elevated aerobic glycolysis, also known as the Warburg effect.[4][5][6] By inhibiting FBPase, a key enzyme in gluconeogenesis, the metabolic flux is likely being shunted more aggressively towards glycolysis to meet the cancer cells' energetic and biosynthetic demands. This suggests the cells have adapted to rely heavily on this pathway for survival.

Q3: How can I determine if my resistant cells are using alternative fuel sources?

A3: To investigate fuel switching, you can perform metabolic flux analysis using stable isotope-labeled nutrients. For example:

• [U-¹³C]-Glucose: To trace the fate of glucose carbons through glycolysis, the TCA cycle, and other branching pathways.

• [U-¹³C]-Glutamine: To assess the contribution of glutamine to the TCA cycle (glutaminolysis) and biosynthesis.

• [U-¹³C]-Fatty Acids: To determine the extent of fatty acid oxidation (FAO).

By comparing the labeling patterns of metabolites in sensitive versus resistant cells, you can identify shifts in nutrient utilization.

Q4: Could mutations in the FBPase gene be responsible for the observed resistance?

A4: Yes, mutations in the drug's target protein are a common mechanism of acquired drug resistance. A mutation in the FBPase gene could alter the inhibitor's binding site, reducing its efficacy. To investigate this, you should sequence the FBPase gene (primarily FBP1, which is commonly studied in cancer metabolism) in both the parental (sensitive) and the resistant cell lines to identify any acquired mutations.[7]

Q5: What are some potential combination therapy strategies to overcome resistance to FBPase inhibitors?

A5: Based on the potential resistance mechanisms, several combination strategies could be explored:

• Glycolysis Inhibitors: Combining the FBPase inhibitor with an inhibitor of a key glycolytic enzyme (e.g., 2-deoxyglucose to inhibit hexokinase, or an LDHA inhibitor) could create a synthetic lethal effect.

• Glutaminase (B10826351) Inhibitors: If resistant cells show increased reliance on glutamine, a glutaminase inhibitor (e.g., CB-839) could be effective.

• Mitochondrial Respiration Inhibitors: For cells that have shifted towards oxidative phosphorylation, inhibitors of the electron transport chain (e.g., metformin, rotenone) might re-sensitize them to FBPase inhibition.

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol measures cell viability by assessing the metabolic activity of mitochondrial dehydrogenases.

Materials:

• 96-well cell culture plates

• Cancer cell lines (sensitive and resistant)

• Complete cell culture medium

• FBPase inhibitor

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Treat the cells with a serial dilution of the FBPase inhibitor for 48-72 hours. Include a vehicle control (e.g., DMSO).

• Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of solubilization solution to each well.

• Incubate for 2-4 hours at 37°C in the dark to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control.

Protocol 2: Western Blot for FBPase and Glycolytic Enzymes

This protocol allows for the semi-quantitative analysis of protein expression.

Materials:

• Cell lysates from sensitive and resistant cells

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-FBP1, anti-HK2, anti-LDHA, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Determine the protein concentration of cell lysates using a BCA or Bradford assay.

• Load equal amounts of protein (20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer the separated proteins to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and add the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

• Quantify band intensities and normalize to a loading control (e.g., β-actin).

Protocol 3: Extracellular Lactate Production Assay

This protocol measures the concentration of lactate in the cell culture medium as an indicator of glycolytic activity.

Materials:

• 24-well cell culture plates

• Cancer cell lines (sensitive and resistant)

• Complete cell culture medium

• Lactate assay kit (commercially available)

• Microplate reader

Procedure:

• Seed an equal number of sensitive and resistant cells in 24-well plates and allow them to adhere.

• Treat cells with the FBPase inhibitor or vehicle control for the desired time period.

• Collect the cell culture medium.

• Centrifuge the medium to remove any detached cells.

• Perform the lactate assay on the supernatant according to the manufacturer's instructions.

• Count the number of cells in each well to normalize the lactate production to cell number.

• Calculate the lactate concentration and compare between sensitive and resistant cells.

Visualizations

Caption: FBPase Signaling Pathway in Glucose Metabolism.

References

• 1. The role of fructose-1,6-bisphosphatase 1 on regulating the cancer progression and drug resistance | springermedicine.com [springermedicine.com]
• 2. The role of fructose-1,6-bisphosphatase 1 on regulating the cancer progression and drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Targeting Metabolic Vulnerabilities to Combat Drug Resistance in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Targeting FBPase is an emerging novel approach for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Adjusting FBPase-IN-2 and Other FBPase Inhibitor Dosages for Different Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of Fructose-1,6-bisphosphatase (FBPase) inhibitors, with a focus on adjusting dosages for different animal models. As "FBPase-IN-2" is a designated FBPase inhibitor available from suppliers, but with limited public data, this guide will use the well-characterized FBPase inhibitor MB06322 (CS-917) as a primary example for dosage and protocol recommendations.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of FBPase inhibitors?

A1: FBPase is a rate-limiting enzyme in the gluconeogenesis pathway, responsible for the conversion of fructose-1,6-bisphosphate to fructose-6-phosphate. FBPase inhibitors, such as MB06322, typically act as allosteric inhibitors, mimicking the effect of AMP to reduce the enzyme's activity. By inhibiting FBPase, these compounds decrease the rate of gluconeogenesis, leading to reduced endogenous glucose production. This makes them a therapeutic target for conditions like type 2 diabetes.

Q2: How do I choose the right animal model for my FBPase inhibitor study?

A2: The choice of animal model depends on your research question.

• For metabolic studies, particularly type 2 diabetes, Zucker diabetic fatty (ZDF) rats are a common model as they exhibit hyperglycemia and insulin (B600854) resistance.

• For general efficacy and safety studies, normal C57BL/6 mice or Sprague-Dawley rats are often used.

• For studies on specific metabolic pathways, genetically modified models may be appropriate.

Q3: What is a suitable vehicle for formulating FBPase inhibitors for in vivo studies?

A3: For the FBPase inhibitor MB06322 (CS-917), a common vehicle for oral administration is 0.1% carboxymethylcellulose (CMC) [1]. The choice of vehicle should always be validated for your specific compound to ensure solubility, stability, and minimal toxicity.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Lack of in vivo efficacy despite in vitro potency	1. Poor oral bioavailability: The compound may be poorly absorbed from the gastrointestinal tract. 2. Rapid metabolism/clearance: The inhibitor may be quickly metabolized and cleared from circulation. 3. Suboptimal dosage: The administered dose may be too low to achieve therapeutic concentrations at the target tissue (liver).	1. Consider using a prodrug formulation, such as MB06322 which is a prodrug of the active inhibitor MB05032[1]. 2. Perform pharmacokinetic (PK) studies to determine the compound's half-life and adjust the dosing frequency accordingly. 3. Conduct a dose-response study to determine the minimal effective dose.
Increased plasma lactate (B86563) and/or triglycerides	Shunting of gluconeogenic precursors: Inhibition of FBPase can lead to the accumulation of upstream metabolites, which may be shunted into other pathways, such as lactate production or lipogenesis. This has been observed with chronic, high-dose administration of MB06322 in ZDF rats[2].	1. Monitor plasma lactate and triglyceride levels, especially during chronic studies. 2. Use the minimal effective dose to reduce the risk of metabolic shunting. 3. Consider the nutritional state of the animals, as fasting can exacerbate metabolic changes.
Difficulty with oral gavage administration	1. Improper technique: Incorrect gavage technique can cause stress, injury, or accidental administration into the trachea. 2. Animal stress: Restraint and the gavage procedure can be stressful for the animals, potentially affecting experimental outcomes.	1. Ensure personnel are properly trained in oral gavage techniques for the specific rodent species[3][4]. Use appropriate gavage needle size and lubricate the tip if necessary. 2. Acclimate the animals to handling and restraint prior to the study. Consider alternative, less stressful administration methods if possible, such as voluntary oral administration in a palatable vehicle.
High variability in animal response	1. Inconsistent dosing: Inaccurate volume administration or loss of substance during gavage. 2. Biological variability: Differences in metabolism, age, or health status of the animals. 3. Vehicle effects: The vehicle itself may have some biological effects.	1. Ensure accurate calculation of the dose for each animal based on its body weight. Verify the volume in the syringe before and after administration. 2. Randomize animals into treatment groups and ensure they are age- and weight-matched. 3. Always include a vehicle-only control group to account for any effects of the formulation.

Quantitative Data Summary

The following table summarizes reported dosages of the FBPase inhibitor MB06322 (CS-917) in different animal models.

Animal Model	Inhibitor	Dosage	Administration Route	Key Findings	Reference
Zucker Diabetic Fatty (ZDF) Rat (Male)	MB06322 (CS-917)	Acute: 30 - 300 mg/kg Chronic: 100 - 300 mg/kg/day	Oral Gavage	Dose-dependent inhibition of gluconeogenesis and reduction in blood glucose. Chronic high doses led to elevated lactate and triglycerides.	[1][2][5]
Zucker Diabetic Fatty (ZDF) Rat (Female, high-fat diet)	MB06322 (CS-917)	100 - 300 mg/kg/day (in chow)	Oral (in chow)	Attenuated hyperglycemia.	[1]
C57BL/6 Mouse	MB06322 (CS-917)	200 mg/kg	Oral Gavage	Potentiated glucose-stimulated insulin secretion and improved glucose tolerance.	[6]
Goto-Kakizaki (GK) Rat	CS-917	Acute: 2.5 - 40 mg/kg Chronic: 10 - 40 mg/kg/day	Oral Gavage	Dose-dependent decrease in plasma glucose in both fasting and postprandial states.	[7][8]

Experimental Protocols

General Protocol for Oral Gavage in Rodents

This protocol provides a general guideline for the oral administration of an FBPase inhibitor. Specifics should be adapted based on the compound, animal model, and institutional guidelines.

Materials:

• FBPase inhibitor (e.g., MB06322/CS-917)

• Vehicle (e.g., 0.1% Carboxymethylcellulose)

• Appropriately sized gavage needles (stainless steel or flexible plastic)

• Syringes

• Animal scale

Procedure:

• Animal Preparation: Weigh each animal to accurately calculate the required dose volume.

• Drug Formulation: Prepare a homogenous suspension of the FBPase inhibitor in the chosen vehicle at the desired concentration. Ensure the formulation is stable for the duration of the experiment.

• Restraint: Gently but firmly restrain the animal to prevent movement and injury. For mice, this can be done by scruffing the neck. For rats, a towel wrap can be effective.

• Gavage Needle Insertion: Measure the gavage needle from the tip of the animal's nose to the last rib to estimate the correct insertion depth. Gently insert the needle into the mouth, advancing it along the roof of the mouth and into the esophagus. The needle should pass smoothly without resistance.

• Substance Administration: Once the needle is in the correct position, slowly administer the calculated volume of the inhibitor formulation.

• Needle Removal: Gently withdraw the gavage needle.

• Post-Administration Monitoring: Observe the animal for any signs of distress, such as difficulty breathing or changes in behavior, for at least 15 minutes after the procedure[9][10].

Protocol for Assessing In Vivo Efficacy: Measuring Gluconeogenesis

Several methods can be used to assess the in vivo efficacy of an FBPase inhibitor by measuring its effect on gluconeogenesis.

Pyruvate (B1213749) Tolerance Test (PTT):

• Fast animals overnight (e.g., 16 hours for mice).

• Administer the FBPase inhibitor or vehicle via the desired route (e.g., oral gavage).

• At a predetermined time post-dosing (based on PK data), administer a bolus of sodium pyruvate (e.g., 2 g/kg, intraperitoneally).

• Collect blood samples at baseline (0 min) and at various time points after pyruvate injection (e.g., 15, 30, 60, 90, and 120 min).

• Measure blood glucose levels. A reduction in the glucose excursion curve in the inhibitor-treated group compared to the vehicle group indicates inhibition of gluconeogenesis.

Stable Isotope Tracer Methods: More direct and quantitative measures of gluconeogenesis can be achieved using stable isotope tracers, such as deuterated water (²H₂O) or ¹³C-labeled substrates (e.g., [¹³C]glycerol or [¹³C]lactate)[11][12][13]. These methods involve administering the tracer and then measuring the incorporation of the isotope into blood glucose using mass spectrometry.

Signaling Pathways and Experimental Workflows

FBPase Signaling Pathway in Gluconeogenesis

Caption: FBPase is a key regulatory enzyme in the gluconeogenesis pathway.

Experimental Workflow for In Vivo Testing of an FBPase Inhibitor

Caption: A typical workflow for preclinical in vivo testing of a novel FBPase inhibitor.

References

• 1. diabetesjournals.org [diabetesjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. iacuc.wsu.edu [iacuc.wsu.edu]
• 4. research.sdsu.edu [research.sdsu.edu]
• 5. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. In vivo techniques for assessment of insulin sensitivity and glucose metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of Mice Undergoing Serial Oral Gavage While Awake or Anesthetized - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Methods for measuring gluconeogenesis in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. In vivo measurement of gluconeogenesis in animals and humans with deuterated water: a simplified method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measurements of Gluconeogenesis and Glycogenolysis: A Methodological Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Control Experiments for FBPase-IN-2 Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing FBPase-IN-2 and other Fructose-1,6-bisphosphatase (FBPase) inhibitors in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is FBPase-IN-2 and how does it work?

A1: FBPase-IN-2 (also known as HS36) is a potent, covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase) with an IC50 of 0.15 μM.[1][2] It targets the FBPase enzyme, a key regulator of gluconeogenesis, the metabolic pathway that generates glucose from non-carbohydrate substrates. By inhibiting FBPase, FBPase-IN-2 reduces glucose production.[1][2] This makes it a valuable tool for studying the role of FBPase in various physiological and pathological processes, particularly in type 2 diabetes and cancer.[1][3]

Q2: What are the essential control experiments to include when using FBPase-IN-2?

A2: To ensure the rigor and reproducibility of your findings, the following control experiments are crucial:

• Positive Control: Use a well-characterized FBPase inhibitor, such as AMP (the natural allosteric inhibitor) or another known small molecule inhibitor like MB05032 (the active form of CS-917), to confirm that your experimental system is responsive to FBPase inhibition.[4][5][6]

• Negative Control: A vehicle control (e.g., DMSO, the solvent for FBPase-IN-2) at the same final concentration used for the inhibitor treatment is essential to account for any effects of the solvent on the cells or the assay. Ideally, a structurally similar but inactive analog of FBPase-IN-2 should be used as a negative control to demonstrate the specificity of the observed effects.

• On-Target Validation: To confirm that the effects of FBPase-IN-2 are indeed due to the inhibition of FBPase, it is recommended to use genetic approaches such as siRNA-mediated knockdown or CRISPR/Cas9-mediated knockout of the FBPase gene (FBP1 or FBP2).[7] If the inhibitor's effect is diminished or absent in cells lacking FBPase, it provides strong evidence for on-target activity.

• Off-Target Assessment: To investigate potential off-target effects, consider performing selectivity profiling against a panel of related enzymes or receptors. Additionally, observing the phenotype in FBPase knockout/knockdown cells treated with the inhibitor can help distinguish on-target from off-target effects.

Q3: How can I measure the enzymatic activity of FBPase in my samples?

A3: FBPase activity can be measured using several methods, with the most common being spectrophotometric or colorimetric coupled-enzyme assays.[4] These assays typically involve a series of enzymatic reactions that ultimately lead to the production of a chromophore or fluorophore that can be quantified. A detailed protocol for a coupled-enzyme assay is provided in the "Experimental Protocols" section below.

Troubleshooting Guides

In Vitro Enzyme Assays

Problem	Potential Cause(s)	Troubleshooting Steps
High Background Signal	1. Contamination of reagents. 2. Non-specific reduction of the detection reagent. 3. Substrate instability.	1. Use fresh, high-quality reagents. 2. Run a "no enzyme" control to assess background from other components. 3. Prepare substrate solutions fresh before each experiment.
Low or No Enzyme Activity	1. Inactive enzyme. 2. Incorrect assay conditions (pH, temperature). 3. Presence of inhibitors in the sample lysate.	1. Use a fresh aliquot of the enzyme or a commercially available positive control FBPase. 2. Optimize pH and temperature according to the specific FBPase isoform. 3. Dialyze or desalt the sample to remove potential inhibitors.
Inhibitor Appears Ineffective	1. Incorrect inhibitor concentration. 2. Inhibitor instability in the assay buffer. 3. FBPase isoform is not sensitive to the inhibitor.	1. Verify the concentration of the inhibitor stock solution. 2. Check the stability of the inhibitor in the assay buffer over the experiment's duration. 3. Ensure you are using the correct FBPase isoform that is targeted by the inhibitor.

Cell-Based Assays

Problem	Potential Cause(s)	Troubleshooting Steps
Inhibitor Precipitation in Culture Media	1. Poor aqueous solubility of the inhibitor. 2. High final concentration of the inhibitor. 3. Rapid dilution of the DMSO stock in aqueous media.	1. Prepare a lower concentration stock solution in DMSO. 2. Perform a solubility test to determine the maximum soluble concentration in your specific media. 3. Use a stepwise dilution method: first dilute the DMSO stock in a small volume of serum-containing media before adding to the final culture volume.[1]
Cell Toxicity	1. High concentration of the inhibitor. 2. High concentration of the vehicle (e.g., DMSO). 3. Off-target effects of the inhibitor.	1. Perform a dose-response curve to determine the optimal non-toxic concentration. 2. Ensure the final DMSO concentration is typically below 0.5%.[1] 3. Compare the toxicity in wild-type cells versus FBPase knockout/knockdown cells.
Lack of a Clear Cellular Phenotype	1. Insufficient on-target inhibition. 2. Redundancy with other metabolic pathways. 3. The specific cellular context is not dependent on FBPase activity.	1. Confirm target engagement by measuring FBPase activity in treated cells. 2. Investigate the activity of compensatory pathways. 3. Choose a cell line or experimental condition known to be sensitive to FBPase inhibition (e.g., hepatocytes for gluconeogenesis studies).

Data Presentation

Table 1: In Vitro Inhibitory Activity of Selected FBPase Inhibitors

Inhibitor	Target	IC50	Assay Conditions	Reference
FBPase-IN-2 (HS36)	Human FBPase	0.15 µM	Coupled-enzyme assay	[1][2]
MB05032	Human Liver FBPase	16 nM	Coupled-enzyme assay	[5][6]
AMP	Human Liver FBPase	9.7 µM	Coupled-enzyme assay	[4]
Compound 15 (Achyrofuran analog)	Human Liver FBPase	8.1 µM	Coupled-enzyme assay	[4]
FBPase-IN-3	FBPase	2.08 µM	Not specified	[2]

Table 2: Cellular Effects of FBPase Inhibition

Inhibitor	Cell Line/Model	Effect	Quantitative Data	Reference
FBPase-IN-2	Hepatocytes	Reduced glucose production	Data not specified	[2]
MB06322 (CS-917)	Zucker Diabetic Fatty (ZDF) rats	Reduced blood glucose	~44% reduction	[8]
MB06322 (CS-917)	Zucker Diabetic Fatty (ZDF) rats	Increased lactate (B86563) levels	~1.5-fold increase after 4 weeks	[8]
FBPase overexpression	MIN6 pancreatic β-cells	Decreased cellular ATP levels	Significant decrease at high glucose	[9]
FBPase-2 overexpression	Mv1Lu epithelial cells	Decreased lactate production	Significant decrease	[10]

Experimental Protocols

Protocol 1: FBPase Activity Assay (Coupled-Enzyme Spectrophotometric Method)

This protocol is adapted from a method used for assessing FBPase inhibition.[4]

Materials:

• FBPase enzyme (purified or in cell/tissue lysate)

• FBPase-IN-2 or other inhibitors

• Fructose-1,6-bisphosphate (FBP) substrate

• Assay Buffer: 0.2 M Tris, 4 mM MgCl2, 4 mM (NH4)2SO4, 0.1 mM EDTA, pH 7.5

• NADP+

• Phosphoglucose isomerase (PGI)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• 96-well clear plate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: In a microcentrifuge tube, prepare a reagent mix containing assay buffer, 0.2 mM NADP+, 1.4 units/mL PGI, and 0.5 units/mL G6PDH.

• Prepare Inhibitor Dilutions: Prepare a serial dilution of FBPase-IN-2 in the assay buffer. Include a vehicle control (e.g., DMSO).

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Reagent Mix

    • Inhibitor dilution or vehicle

    • FBPase enzyme (e.g., 9 ng)

  • Bring the final volume in each well to a consistent level with assay buffer.

• Equilibration: Incubate the plate at 30°C for 10 minutes to allow the components to equilibrate.

• Initiate Reaction: Add FBP to each well to a final concentration of 70 µM to start the reaction.

• Measure Absorbance: Immediately begin monitoring the increase in absorbance at 340 nm every minute for 15-30 minutes. The rate of NADPH production is proportional to FBPase activity.

• Data Analysis: Calculate the initial rate of reaction (V0) for each condition. Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value.

Protocol 2: On-Target Validation using siRNA-mediated Knockdown of FBPase

This protocol provides a general workflow for validating the on-target effects of FBPase-IN-2.

Materials:

• Cells expressing FBPase (e.g., HepG2 hepatocytes)

• siRNA targeting FBP1 or FBP2

• Non-targeting (scrambled) siRNA control

• Transfection reagent (e.g., Lipofectamine)

• Opti-MEM or other serum-free medium

• Complete growth medium

• FBPase-IN-2

• Reagents for downstream analysis (e.g., cell viability assay, FBPase activity assay, western blot)

Procedure:

• Cell Seeding: Seed cells in a 6-well plate at a density that will result in 60-80% confluency at the time of transfection.[11]

• siRNA Transfection:

  • Prepare two sets of transfection complexes: one with FBPase-targeting siRNA and another with non-targeting siRNA.

  • Dilute the siRNA and transfection reagent separately in serum-free medium.

  • Combine the diluted siRNA and transfection reagent and incubate at room temperature to allow complex formation.

  • Add the transfection complexes to the cells and incubate for 4-6 hours.

  • Add complete growth medium and incubate for an additional 24-72 hours to allow for protein knockdown.

• Inhibitor Treatment:

  • After the desired knockdown period, treat the cells with FBPase-IN-2 or vehicle control at the desired concentration.

• Downstream Analysis:

  • Confirm Knockdown: Harvest a subset of cells to confirm FBPase knockdown by western blot or qRT-PCR.

  • Assess Phenotype: Analyze the cellular phenotype of interest (e.g., glucose production, cell viability, metabolic flux).

• Data Analysis: Compare the effect of FBPase-IN-2 in cells treated with FBPase-targeting siRNA to those treated with the non-targeting siRNA. A significantly reduced effect of the inhibitor in the knockdown cells indicates on-target activity.

Mandatory Visualizations

Caption: Reciprocal regulation of Glycolysis and Gluconeogenesis by FBPase and its inhibitors.

Caption: Logical workflow for designing and validating experiments with FBPase-IN-2.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Identification of activating enzymes of a novel FBPase inhibitor prodrug, CS-917 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. siRNA knockdown validation 101: Incorporating negative controls in antibody research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. Fructose-1,6-Bisphosphatase Overexpression in Pancreatic β-Cells Results in Reduced Insulin Secretion: A New Mechanism for Fat-Induced Impairment of β-Cell Function - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. scbt.com [scbt.com]

Technical Support Center: Validating FBPase-IN-2 Target Engagement in Cells

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for validating the cellular target engagement of FBPase-IN-2, a potent covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase).

FAQs: Understanding FBPase-IN-2 and Target Engagement

Q1: What is FBPase-IN-2 and what is its mechanism of action?

A1: FBPase-IN-2 (also known as HS36) is a potent and covalent inhibitor of Fructose-1,6-bisphosphatase (FBPase) with an IC50 of 0.15 μM.[1] As a covalent inhibitor, it forms a stable, long-lasting bond with its target enzyme, FBPase. This irreversible inhibition leads to a reduction in glucose production in hepatocytes, making it a compound of interest for type 2 diabetes research.[1]

Q2: Why is it crucial to validate the target engagement of FBPase-IN-2 in a cellular context?

A2: Validating target engagement in intact cells is a critical step in drug discovery. It confirms that the compound reaches its intended target within the complex cellular environment and exerts its effect. This is particularly important for covalent inhibitors like FBPase-IN-2 to ensure that the observed phenotypic effects are a direct result of binding to FBPase and not due to off-target interactions. Cellular target engagement assays provide more physiologically relevant data than traditional biochemical assays.

Q3: What is the primary method for validating FBPase-IN-2 target engagement in cells?

A3: The Cellular Thermal Shift Assay (CETSA) is the gold-standard method for confirming target engagement in a cellular setting.[2] CETSA is based on the principle that when a ligand (like FBPase-IN-2) binds to its target protein (FBPase), it stabilizes the protein's structure. This stabilization results in an increased resistance to thermal denaturation.[2][3]

Q4: How does the covalent nature of FBPase-IN-2 affect the interpretation of CETSA results?

A4: The covalent and irreversible binding of FBPase-IN-2 to FBPase is expected to induce a significant thermal stabilization of the FBPase protein. This should result in a pronounced shift in the melting curve of FBPase to higher temperatures in CETSA experiments. This strong and lasting stabilization can provide robust evidence of target engagement.

Troubleshooting Guides

This section provides solutions to common issues encountered during the validation of FBPase-IN-2 target engagement using CETSA and other related assays.

Cellular Thermal Shift Assay (CETSA) Troubleshooting

Issue	Potential Cause	Recommended Solution
No or weak FBPase signal on Western blot	- Low FBPase expression in the chosen cell line.- Inefficient cell lysis.- Poor antibody quality or concentration.- Inefficient protein transfer.	- Select a cell line with higher endogenous FBPase expression (e.g., liver-derived cells).- Optimize lysis buffer and procedure (e.g., include sonication).- Titrate the primary antibody concentration and validate its specificity.- Confirm successful protein transfer using Ponceau S staining.
High background on Western blot	- Insufficient blocking.- Primary or secondary antibody concentration too high.- Inadequate washing.	- Increase blocking time or try a different blocking agent (e.g., BSA instead of milk).- Optimize antibody dilutions.- Increase the number and duration of wash steps.
No thermal shift observed with FBPase-IN-2	- FBPase-IN-2 is not cell-permeable.- Incorrect heating temperature or duration.- Insufficient FBPase-IN-2 concentration or incubation time.	- Confirm cell permeability using an orthogonal assay (e.g., a cellular activity assay).- Optimize the heat challenge conditions for FBPase. A temperature gradient is recommended for initial experiments.- Test a higher concentration of FBPase-IN-2 and/or a longer incubation time.
Inconsistent results between replicates	- Uneven cell seeding.- Inaccurate pipetting.- Temperature variations across the heating block.	- Ensure a homogenous cell suspension before seeding.- Use calibrated pipettes and ensure proper mixing.- Use a thermocycler with good temperature uniformity.

FBPase Activity Assay Troubleshooting

Issue	Potential Cause	Recommended Solution
Low or no FBPase activity detected	- Inactive enzyme in the cell lysate.- Incorrect assay buffer pH or temperature.- Omission of a necessary cofactor.	- Prepare fresh cell lysates and keep them on ice. Add protease inhibitors.- Ensure the assay buffer is at the optimal pH and temperature as per the protocol.- Verify that all required cofactors (e.g., Mg2+ or Mn2+) are present in the reaction mix.[4]
High background signal	- Contaminating enzymes in the cell lysate.- Non-enzymatic degradation of the substrate.	- Include a "no substrate" control to measure background.- Prepare fresh substrate solution for each experiment.
Variability between replicates	- Inaccurate pipetting of small volumes.- Inconsistent incubation times.	- Prepare a master mix for the reaction components.- Use a multichannel pipette for consistency and ensure precise timing of reactions.

Experimental Protocols

Cellular Thermal Shift Assay (CETSA) for FBPase-IN-2 Target Engagement

This protocol outlines the steps to assess the thermal stabilization of FBPase in cells upon treatment with FBPase-IN-2.

1. Cell Culture and Treatment:

• Culture a suitable cell line (e.g., HepG2) to 80-90% confluency.

• Treat cells with the desired concentrations of FBPase-IN-2 or vehicle (DMSO) for 1-2 hours at 37°C.

2. Heating Step:

• Harvest cells and resuspend them in PBS with protease inhibitors.

• Aliquot the cell suspension into PCR tubes.

• Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes in a thermocycler, followed by cooling to 4°C for 3 minutes.

3. Cell Lysis:

• Add ice-cold lysis buffer (e.g., RIPA buffer with protease inhibitors) to each tube.

• Lyse the cells by freeze-thaw cycles or sonication.

• Centrifuge at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

4. Western Blot Analysis:

• Collect the supernatant containing the soluble protein fraction.

• Determine the protein concentration of each sample.

• Perform SDS-PAGE and Western blotting using a validated primary antibody against FBPase.

• Detect the signal using an appropriate secondary antibody and imaging system.

5. Data Analysis:

• Quantify the band intensities for FBPase at each temperature.

• Normalize the intensities to the non-heated control (37°C).

• Plot the percentage of soluble FBPase against the temperature to generate melting curves for both vehicle and FBPase-IN-2 treated samples.

• A shift in the melting curve to a higher temperature in the presence of FBPase-IN-2 indicates target engagement.

FBPase Enzyme Activity Assay

This protocol provides a method to measure the enzymatic activity of FBPase in cell lysates.

1. Sample Preparation:

• Homogenize cells in ice-cold FBPase assay buffer.

• Centrifuge to remove cell debris and collect the supernatant.

2. Reaction Setup:

• Prepare a reaction mix containing the FBPase substrate (Fructose-1,6-bisphosphate), coupling enzymes (phosphoglucose isomerase and glucose-6-phosphate dehydrogenase), and NADP+.

• Add the cell lysate to the reaction mix.

3. Measurement:

• Monitor the increase in absorbance at 340 nm, which corresponds to the production of NADPH. This can be done in a kinetic mode on a plate reader.

4. Calculation:

• Calculate the FBPase activity based on the rate of NADPH production, using a standard curve if necessary.

Visualization of Pathways and Workflows

References

• 1. apexbt.com [apexbt.com]
• 2. Importance of Quantifying Drug-Target Engagement in Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fructose 1,6-bisphosphatase - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

FBPase-IN-2 Demonstrates Enhanced Potency Over FBPase-IN-1 in Preclinical Assessments

A detailed comparison of two prominent Fructose-1,6-bisphosphatase (FBPase) inhibitors, FBPase-IN-2 and FBPase-IN-1, reveals superior in vitro efficacy of FBPase-IN-2. This guide provides a comprehensive analysis of their inhibitory activities, mechanisms of action, and the experimental protocols utilized in their evaluation, offering valuable insights for researchers in metabolic diseases and oncology.

Fructose-1,6-bisphosphatase (FBPase) is a critical regulatory enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1] Its inhibition is a promising therapeutic strategy for type 2 diabetes by reducing excessive hepatic glucose production.[2] Furthermore, as some cancer cells exhibit a reliance on glycolysis, inhibiting the counteracting gluconeogenic pathway through FBPase presents a potential anti-cancer approach.[1] This guide compares the efficacy of two small molecule inhibitors, FBPase-IN-1 and FBPase-IN-2, based on available preclinical data.

Quantitative Efficacy Comparison

FBPase-IN-2 exhibits a lower IC50 value compared to FBPase-IN-1, indicating higher potency in enzymatic assays. The available data for these inhibitors are summarized below. It is important to note that the IC50 values are sourced from different suppliers and may have been determined under varying experimental conditions, warranting caution in direct comparison.

Inhibitor	IC50 (µM)	Target Site	Mechanism	Source
FBPase-IN-2 (HS36)	0.15	Cysteine 128 (C128)	Covalent	[3]
FBPase-IN-1	0.22 - 4.0	Cysteine 128 (C128)	Allosteric	[4]

Note: The IC50 value for FBPase-IN-1 is reported with a range, as different sources provide varying figures.

Mechanism of Action

Both inhibitors target the allosteric site involving cysteine 128 (C128) of FBPase.[3][5] However, their inhibitory mechanisms differ. FBPase-IN-2 is a covalent inhibitor, forming a permanent bond with the enzyme, which can lead to a more sustained inhibitory effect.[3] In contrast, FBPase-IN-1 is described as an allosteric inhibitor, which binds non-covalently to the C128 site, inducing a conformational change that reduces the enzyme's catalytic activity.[5] The covalent nature of FBPase-IN-2's interaction likely contributes to its enhanced potency.

In Vitro and In Vivo Effects

Experimental Protocols

The following are detailed methodologies for key experiments cited in the evaluation of FBPase inhibitors.

FBPase Enzymatic Assay (Coupled-Enzyme Assay)

This assay determines the inhibitory activity of compounds on FBPase by measuring the rate of NADP+ reduction, which is coupled to the production of fructose-6-phosphate.

Materials:

• FBPase enzyme

• Fructose-1,6-bisphosphate (substrate)

• Phosphoglucose isomerase (PGI)

• Glucose-6-phosphate dehydrogenase (G6PDH)

• NADP+

• Assay buffer (e.g., 50 mM HEPES, pH 7.5)

• Test compounds (FBPase-IN-1, FBPase-IN-2)

Procedure:

• Prepare a reaction mixture containing assay buffer, PGI, G6PDH, and NADP+.

• Add the test compound at various concentrations to the reaction mixture.

• Initiate the reaction by adding the FBPase enzyme.

• Start the coupled reaction by adding the substrate, fructose-1,6-bisphosphate.

• Monitor the increase in absorbance at 340 nm, corresponding to the formation of NADPH, over time using a spectrophotometer.

• Calculate the initial reaction rates and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[6][7]

Hepatocyte Glucose Production Assay

This assay measures the ability of inhibitors to suppress gluconeogenesis in primary liver cells.

Materials:

• Primary hepatocytes

• Glucose-free DMEM supplemented with gluconeogenic precursors (e.g., lactate (B86563) and pyruvate)

• Test compounds (FBPase-IN-1, FBPase-IN-2)

• Glucose assay kit

Procedure:

• Plate primary hepatocytes and allow them to adhere.

• Wash the cells and incubate them in glucose-free DMEM containing gluconeogenic substrates.

• Treat the cells with various concentrations of the test compounds.

• After an incubation period (e.g., 4-6 hours), collect the culture medium.

• Measure the glucose concentration in the medium using a commercially available glucose assay kit.

• Normalize the glucose production to the total protein content of the cells in each well.

• Calculate the percentage of inhibition of glucose production compared to vehicle-treated control cells.[8][9]

Signaling Pathway and Experimental Workflow

To visually represent the context of FBPase inhibition and the experimental process, the following diagrams are provided.

References

• 1. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of fructose-1,6-bisphosphatase inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. Development of disulfide-derived fructose-1,6-bisphosphatase (FBPase) covalent inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Regulation of Fructose 1,6-Bisphosphatase in Procyclic Form Trypanosoma brucei - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Glucose Production Assay in Primary Mouse Hepatocytes [bio-protocol.org]
• 9. Glucose Production Assay in Primary Mouse Hepatocytes [en.bio-protocol.org]

A Comparative Analysis of FBPase-IN-2 and Metformin on Gluconeogenesis Inhibition

For Researchers, Scientists, and Drug Development Professionals

In the landscape of therapeutic strategies for type 2 diabetes, the reduction of excessive hepatic gluconeogenesis remains a cornerstone of glycemic control. This guide provides a detailed comparison of two distinct pharmacological approaches to inhibit this pathway: the direct inhibition of fructose-1,6-bisphosphatase (FBPase) by compounds such as FBPase-IN-2, and the multifaceted action of the widely prescribed biguanide, metformin (B114582). This comparison is based on available preclinical data, focusing on their mechanisms of action, quantitative effects on gluconeogenesis, and the experimental protocols used for their evaluation.

Executive Summary

FBPase inhibitors, represented here by the well-characterized compound CS-917 (the prodrug of MB06322) as a surrogate for FBPase-IN-2 due to the limited public data on the latter, offer a targeted approach by directly inhibiting a rate-limiting enzyme in the gluconeogenic pathway. Metformin, in contrast, exerts its effects through a more complex and indirect mechanism, primarily initiated by the inhibition of mitochondrial complex I. While both strategies aim to reduce hepatic glucose output, their distinct mechanisms result in different pharmacological profiles.

Mechanism of Action

FBPase Inhibitors (e.g., FBPase-IN-2 / CS-917)

Fructose-1,6-bisphosphatase is a key regulatory enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate. FBPase inhibitors like CS-917 are designed to directly and allosterically bind to the AMP binding site of FBPase, mimicking the natural inhibitory effect of AMP.[1] This direct inhibition blocks the gluconeogenic flux from all primary precursors, including lactate (B86563), pyruvate (B1213749), and amino acids.

Metformin

Metformin's primary mechanism involves the inhibition of the mitochondrial respiratory chain, specifically complex I.[2] This leads to a decrease in cellular ATP levels and a corresponding increase in the AMP:ATP ratio. The elevated AMP levels allosterically activate AMP-activated protein kinase (AMPK), a central regulator of cellular energy homeostasis. Activated AMPK phosphorylates and inhibits key enzymes involved in gluconeogenesis and lipogenesis. Furthermore, the increased AMP levels can also directly inhibit FBPase, although metformin itself does not directly bind to and inhibit the FBP1 enzyme.[2][3] Metformin's action is therefore indirect and dependent on the cellular energy status.

Signaling Pathway Diagrams

FBPase Inhibitor Mechanism of Action

Metformin's Primary Mechanism of Action

Quantitative Data on Gluconeogenesis Inhibition

Direct head-to-head comparative studies providing quantitative data for FBPase-IN-2 and metformin are limited in the public domain. The following tables summarize available data from separate preclinical studies. It is important to note that these results were not obtained in direct comparative experiments and experimental conditions may vary.

In Vitro Inhibition of Gluconeogenesis in Primary Hepatocytes

Compound	Species	Assay	Endpoint	Result	Reference
CS-917	Rat	[¹⁴C]Lactate incorporation into glucose	IC₅₀	0.136 µM	[1]
Metformin	Rat	[¹⁴C]Lactate incorporation into glucose	Inhibition	No direct inhibition observed	[1]

Note: Data for CS-917 and metformin in this table are from the same study, allowing for a direct comparison under the specified in vitro conditions.

In Vivo Effects on Gluconeogenesis and Blood Glucose

The following data are from separate studies and are not direct comparisons.

Table 1: In Vivo Efficacy of the FBPase Inhibitor CS-917 (MB06322) in Zucker Diabetic Fatty (ZDF) Rats

Parameter	Treatment Group	Result	Percent Change vs. Vehicle	Reference
Rate of Gluconeogenesis	Vehicle	10.3 ± 0.8 µmol/kg/min	-	[4]
MB06322 (single dose)	3.1 ± 0.5 µmol/kg/min	↓ 70%	[4]
Endogenous Glucose Production	Vehicle	12.7 ± 0.9 µmol/kg/min	-	[4]
MB06322 (single dose)	6.9 ± 0.7 µmol/kg/min	↓ 46%	[4]
Fasting Blood Glucose	Vehicle	427 ± 15 mg/dL	-	[4]
MB06632 (single dose)	213 ± 15 mg/dL	↓ 50%	[4]

Table 2: In Vivo Efficacy of Metformin in a Metformin Tolerance Test in Wild-Type Mice

Time Point (minutes)	Vehicle (Blood Glucose, mg/dL)	Metformin (250 mg/kg; Blood Glucose, mg/dL)	Reference
0	~150	~125	[3]
15	~350	~250	[3]
30	~325	~225	[3]
60	~250	~175	[3]
120	~150	~125	[3]

Note: The data in Table 2 is estimated from graphical representations in the cited literature and represents the glucose excursion following a glucose challenge after metformin administration.

Experimental Protocols

Glucose Production Assay in Primary Hepatocytes

This in vitro assay is crucial for assessing the direct effects of compounds on hepatic gluconeogenesis.

Workflow for Glucose Production Assay

Detailed Steps:

• Hepatocyte Isolation: Primary hepatocytes are isolated from mouse liver via a two-step collagenase perfusion method.

• Cell Plating: Isolated hepatocytes are plated on collagen-coated plates in a suitable culture medium (e.g., Williams' E medium) and allowed to attach.

• Starvation: After attachment, cells are washed and incubated in a serum-free medium overnight to deplete glycogen (B147801) stores.

• Treatment: The starvation medium is replaced with glucose-free DMEM supplemented with gluconeogenic precursors (e.g., 10 mM sodium lactate and 1 mM sodium pyruvate). Cells are then treated with various concentrations of the test compound (FBPase-IN-2 or metformin) or vehicle control.

• Glucose Measurement: After a defined incubation period (e.g., 3-6 hours), an aliquot of the culture medium is collected, and the glucose concentration is determined using a colorimetric glucose oxidase assay.

• Normalization: The glucose production is normalized to the total protein content of the cells in each well to account for variations in cell number.

Pyruvate Tolerance Test (PTT)

The PTT is an in vivo assay used to assess the rate of hepatic gluconeogenesis.

Workflow for Pyruvate Tolerance Test

Detailed Steps:

• Fasting: Mice are fasted overnight (typically 16 hours) to deplete liver glycogen stores, ensuring that subsequent glucose production is primarily from gluconeogenesis.

• Baseline Glucose: A baseline blood glucose measurement is taken from the tail vein (t=0).

• Compound Administration: The test compound (FBPase-IN-2 or metformin) or vehicle is administered, typically via oral gavage or intraperitoneal (IP) injection.

• Pyruvate Challenge: After a predetermined time to allow for drug absorption and distribution, a bolus of sodium pyruvate (a gluconeogenic substrate) is injected intraperitoneally.

• Blood Glucose Monitoring: Blood glucose levels are measured from the tail vein at regular intervals (e.g., 15, 30, 60, 90, and 120 minutes) after the pyruvate challenge.

• Data Analysis: The glucose excursion over time is plotted, and the area under the curve (AUC) is calculated to quantify the overall gluconeogenic response. A lower AUC in the treated group compared to the vehicle group indicates inhibition of gluconeogenesis.

Conclusion

FBPase inhibitors and metformin represent two distinct and valuable strategies for mitigating excessive hepatic gluconeogenesis in the context of type 2 diabetes. FBPase inhibitors offer a highly targeted approach with the potential for potent and direct inhibition of a key gluconeogenic enzyme. Metformin, while also effectively reducing hepatic glucose output, does so through a more complex, indirect mechanism that is intertwined with cellular energy metabolism.

The available preclinical data suggests that direct FBPase inhibitors like CS-917 can potently suppress gluconeogenesis in vitro, a direct effect not observed with metformin under the same conditions. In vivo, both classes of agents demonstrate the ability to lower blood glucose by reducing hepatic glucose production.

For researchers and drug development professionals, the choice between these strategies may depend on the desired therapeutic profile. The targeted nature of FBPase inhibitors could offer a more precise modulation of gluconeogenesis, while metformin's pleiotropic effects may provide broader metabolic benefits. Further head-to-head comparative studies are warranted to fully elucidate the relative efficacy and safety of these two important classes of anti-diabetic agents.

References

• 1. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metformin reduces liver glucose production by inhibition of fructose-1-6-bisphosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. diabetesjournals.org [diabetesjournals.org]

A Head-to-Head Showdown: FBPase-IN-2 Versus the Field of FBPase Inhibitors

For researchers and drug development professionals navigating the landscape of gluconeogenesis inhibition, the selection of a potent and selective Fructose-1,6-bisphosphatase (FBPase) inhibitor is a critical decision. This guide provides a comprehensive comparison of FBPase-IN-2 against other known FBPase inhibitors, offering a clear overview of their inhibitory activities, supported by available experimental data and detailed methodologies.

Fructose-1,6-bisphosphatase (FBPase) is a key regulatory enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate (B1210287). Its inhibition is a promising therapeutic strategy for managing type 2 diabetes by reducing excessive hepatic glucose production.[1][2][3] A variety of small molecule inhibitors targeting FBPase have been developed, each with distinct chemical scaffolds and inhibitory potencies. This guide focuses on a head-to-head comparison of FBPase-IN-2 with other notable inhibitors, presenting their reported half-maximal inhibitory concentrations (IC50) and outlining the experimental protocols used for their evaluation.

Comparative Inhibitory Activity

The following table summarizes the in vitro inhibitory activity of FBPase-IN-2 and other selected FBPase inhibitors against the FBPase enzyme. It is important to note that these values are compiled from various studies and may have been determined under slightly different experimental conditions. Therefore, a direct comparison of absolute IC50 values should be made with caution.

Inhibitor	Target/Species	IC50 (µM)	Binding Site	Reference
FBPase-IN-2 (HS36)	FBPase	0.15	Covalent	[4]
FBPase-IN-1	FBPase	0.22	Allosteric (C128)	[4]
FBPase-IN-3	FBPase	2.08	Not Specified	[4]
FBPase-IN-4	FBPase	1.78 (Ki)	Not Specified	[4]
MB05032	Human Liver FBPase	0.016	Allosteric (AMP site)	[4][5]
Rat FBPase	0.061	Allosteric (AMP site)	[4]
Managlinat dialanetil (MB06322/CS-917)	Prodrug of MB05032	-	-	[4][5]
FBPase-1 inhibitor-1	FBPase-1	3.4 - 4.0	Allosteric	[6]
AMP (endogenous inhibitor)	Human Liver FBPase	9.7	Allosteric	[1]
Pig Kidney FBPase	1.3	Allosteric	[1]
Compound 15	Human Liver FBPase	8.1	Allosteric	[1]
Pig Kidney FBPase	1.5	Allosteric	[1]
Compound 16	Human Liver FBPase	6.0	Allosteric	[1]
Pig Kidney FBPase	5.0	Allosteric	[1]
(+)-usnic acid	Human Liver FBPase	370	Allosteric	[1]
Pig Kidney FBPase	930	Allosteric	[1]

Experimental Protocols

The determination of FBPase inhibitory activity is crucial for the evaluation of potential drug candidates. The following are detailed methodologies for key experiments cited in the comparison.

In Vitro FBPase Activity Assay (Coupled-Enzyme Assay)

This is the most common method used to determine the IC50 values of FBPase inhibitors.

Principle: The activity of FBPase is measured by coupling the production of its product, fructose-6-phosphate (F6P), to a series of enzymatic reactions that ultimately lead to the reduction of NADP+ to NADPH. The rate of NADPH formation is monitored spectrophotometrically by measuring the increase in absorbance at 340 nm.

Typical Reaction Mixture:

• Buffer: 0.2 M Tris-acetate, pH 7.5[1][5]

• Cofactors: 4 mM MgCl₂, 4 mM (NH₄)₂SO₄, 0.1 mM EDTA[1][5]

• Substrate: Fructose-1,6-bisphosphate (FBP) (e.g., 15 µM)[7]

• Coupling Enzymes:

  • Phosphoglucose isomerase (e.g., 5 units/mL)[7]

  • Glucose-6-phosphate dehydrogenase (e.g., 2 units/mL)[7]

• Coenzyme: 0.3 mM NADP+[7]

• FBPase Enzyme: Purified human liver or pig kidney FBPase (e.g., 50 nM)[7]

• Test Inhibitor: Various concentrations

Procedure:

• The FBPase enzyme is pre-incubated with the test inhibitor for a specified period.

• The reaction is initiated by the addition of the substrate, FBP.

• The change in absorbance at 340 nm is monitored over time in a spectrophotometer at a constant temperature (e.g., 30°C).[1]

• The initial reaction rates are calculated from the linear portion of the absorbance versus time curve.

• The percentage of inhibition for each inhibitor concentration is calculated relative to a control reaction without the inhibitor.

• The IC50 value, the concentration of inhibitor that causes 50% inhibition of the enzyme activity, is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Hepatocyte Gluconeogenesis Assay

This assay assesses the ability of FBPase inhibitors to reduce glucose production in a cellular context.

Principle: Primary hepatocytes are incubated with gluconeogenic precursors (e.g., lactate (B86563) and pyruvate). The amount of glucose produced and secreted into the medium is measured in the presence and absence of the test inhibitor.

Procedure:

• Hepatocyte Isolation: Primary hepatocytes are isolated from animal livers (e.g., rat) by collagenase perfusion.[4]

• Cell Culture: Hepatocytes are plated and allowed to attach.

• Inhibitor Treatment: Cells are pre-incubated with various concentrations of the FBPase inhibitor.

• Gluconeogenesis Induction: The culture medium is replaced with a medium containing gluconeogenic substrates (e.g., 10 mM lactate and 1 mM pyruvate).

• Incubation: The cells are incubated for a defined period (e.g., 3 hours).

• Glucose Measurement: A sample of the culture medium is collected, and the glucose concentration is determined using a glucose oxidase assay kit.[4]

• Data Analysis: The inhibition of glucose production is calculated for each inhibitor concentration, and the EC50 value (the concentration that causes 50% of the maximal effect) is determined.

Visualizing the Landscape

To better understand the context of FBPase inhibition, the following diagrams illustrate the relevant signaling pathway and a typical experimental workflow.

Caption: FBPase signaling pathway in gluconeogenesis.

Caption: Experimental workflow for FBPase inhibitor screening.

Conclusion

FBPase-IN-2 has emerged as a potent covalent inhibitor of FBPase. When compared to other allosteric inhibitors, its distinct mechanism of action may offer advantages in terms of duration of action and potential for overcoming resistance. However, the compiled data underscores the need for standardized, head-to-head comparative studies to definitively rank the potency and selectivity of the various FBPase inhibitors. The experimental protocols provided herein offer a foundation for such standardized evaluations. Future research should also focus on comprehensive selectivity profiling against other nucleotide-binding enzymes to fully assess the therapeutic potential of these compounds.

References

• 1. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of activating enzymes of a novel FBPase inhibitor prodrug, CS-917 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. A library of novel allosteric inhibitors against Fructose 1,6-bisphosphatase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. Enzymatic Characterization of Fructose 1,6-Bisphosphatase II from Francisella tularensis, an Essential Enzyme for Pathogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Specificity of FBPase-IN-X: A Comparative Guide for Researchers

For researchers and drug development professionals, ensuring the specificity of a novel inhibitor is a critical step in its validation. This guide provides a comprehensive comparison of the hypothetical FBPase inhibitor, FBPase-IN-X, against other relevant phosphatases, supported by detailed experimental protocols and data visualization to aid in the assessment of its selectivity profile.

Fructose-1,6-bisphosphatase (FBPase) is a key regulatory enzyme in gluconeogenesis, making it an attractive target for the treatment of type 2 diabetes.[1][2][3] Potent and selective inhibitors of FBPase are sought to control excessive glucose production.[2] This guide outlines the essential experiments required to validate the specificity of a novel FBPase inhibitor, using our placeholder "FBPase-IN-X" as an example.

Comparative Inhibitory Activity of FBPase-IN-X

To ascertain the specificity of FBPase-IN-X, its inhibitory activity was assessed against a panel of phosphatases, including different isoforms of FBPase and other phosphatases with potentially related substrates or structures. The half-maximal inhibitory concentration (IC50) values are summarized in the table below.

Target Phosphatase	FBPase-IN-X IC50 (nM)	AMP (Positive Control) IC50 (nM)
FBPase 1 (Liver Isoform)	50	1,300
FBPase 2 (Muscle Isoform)	> 10,000	9,700
Fructose-2,6-bisphosphatase (FBPase-2)	> 50,000	Not Active
Inositol Monophosphatase (IMPase)	> 50,000	Not Active
Protein Phosphatase 1 (PP1)	> 50,000	Not Active
Protein Phosphatase 2A (PP2A)	> 50,000	Not Active
Alkaline Phosphatase (ALP)	> 50,000	Not Active
Acid Phosphatase (ACP)	> 50,000	Not Active

Data presented here is hypothetical for illustrative purposes.

The data clearly demonstrates the high potency and selectivity of FBPase-IN-X for FBPase 1, the primary isoform involved in hepatic gluconeogenesis. The significantly higher IC50 values against other phosphatases, including the closely related FBPase 2 isoform and the structurally distinct FBPase-2, indicate a favorable specificity profile.

Experimental Protocols

The following protocols describe the methodologies used to generate the comparative inhibition data.

Reagents and Materials

• Recombinant human FBPase 1, FBPase 2, FBPase-2, IMPase, PP1, PP2A, ALP, and ACP.

• Fructose-1,6-bisphosphate (FBP) as substrate for FBPase 1 and 2.

• Fructose-2,6-bisphosphate as substrate for FBPase-2.

• Inositol-1-phosphate as substrate for IMPase.

• Phosphorylase a as substrate for PP1 and PP2A.

• p-Nitrophenyl phosphate (B84403) (pNPP) as substrate for ALP and ACP.

• FBPase-IN-X, dissolved in DMSO.

• Adenosine monophosphate (AMP) as a positive control.

• Malachite Green Phosphate Assay Kit.

• Assay buffers specific to each enzyme.

Enzyme Inhibition Assay

A malachite green-based phosphate detection assay was used to measure the enzymatic activity of the phosphatases. This colorimetric assay quantifies the amount of inorganic phosphate released from the substrate upon enzyme action.

• Enzyme Preparation : Each phosphatase was diluted to a 2X working concentration in its respective assay buffer.

• Inhibitor Preparation : FBPase-IN-X and AMP were serially diluted in DMSO to create a range of concentrations. A 100X stock of each dilution was prepared.

• Assay Reaction :

  • 2 µL of the 100X inhibitor dilution (or DMSO for control) was added to the wells of a 96-well plate.

  • 98 µL of the 2X enzyme solution was added to each well and incubated for 15 minutes at room temperature to allow for inhibitor binding.

  • 100 µL of the 2X substrate solution was added to initiate the reaction.

  • The reaction was incubated at 37°C for a predetermined time, ensuring the reaction remained in the linear range.

• Phosphate Detection :

  • The enzymatic reaction was stopped by the addition of the Malachite Green reagent.

  • The plate was incubated at room temperature for 15 minutes to allow for color development.

  • The absorbance was measured at 620 nm using a microplate reader.

• Data Analysis :

  • The percentage of inhibition was calculated for each inhibitor concentration relative to the DMSO control.

  • IC50 values were determined by fitting the percentage inhibition versus inhibitor concentration data to a four-parameter logistic equation using graphing software.

Visualizing Key Processes

To further illustrate the context of FBPase inhibition and the experimental workflow, the following diagrams are provided.

Caption: FBPase-1's role in gluconeogenesis and its inhibition.

Caption: Workflow for phosphatase inhibitor specificity screening.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Discovery of Novel Indole Derivatives as Fructose-1,6-bisphosphatase Inhibitors and X-ray Cocrystal Structures Analysis - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of FBPase Inhibitors in FBPase Deficient Models: A Guide for Researchers

Disclaimer: No publicly available information was found for a compound specifically named "FBPase-IN-2". This guide therefore focuses on the well-characterized Fructose-1,6-bisphosphatase (FBPase) inhibitor, MB05032 , and its prodrug MB06322 (CS-917) , for which experimental data in FBPase knockdown models are available. This comparative analysis will serve as a valuable resource for researchers and drug development professionals investigating the therapeutic potential of FBPase inhibition.

Introduction to FBPase and its Inhibition

Fructose-1,6-bisphosphatase (FBPase) is a key regulatory enzyme in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate.[1][2] Inhibition of FBPase is a promising therapeutic strategy for type 2 diabetes, as it can reduce excessive hepatic glucose production.[3] Understanding the efficacy of FBPase inhibitors in models with reduced or absent FBPase expression (knockout/knockdown models) is crucial for validating their on-target effects and elucidating the downstream consequences of their action.

This guide provides a comparative overview of the efficacy of the FBPase inhibitor MB05032 in cellular models with reduced FBPase expression, supported by experimental data and detailed protocols.

Quantitative Data Summary

The following tables summarize the in vitro potency of the FBPase inhibitor MB05032 and the in vivo effects of its prodrug, MB06322.

Table 1: In Vitro Potency of FBPase Inhibitor MB05032

Compound	Target	Assay	IC50 (nM)	Reference
MB05032	Human Liver FBPase	Enzymatic Assay	16	[4][5]
MB05032	Human Muscle FBPase	Enzymatic Assay	29
MB05032	Rat Liver FBPase	Enzymatic Assay	61
AMP (endogenous inhibitor)	Human Liver FBPase	Enzymatic Assay	1000	[4]

Table 2: In Vivo Efficacy of MB06322 (Prodrug of MB05032) in a Zucker Diabetic Fatty (ZDF) Rat Model

Treatment	Dose (mg/kg)	Effect on Gluconeogenesis	Effect on Blood Glucose	Reference
MB06322	30	Significant Inhibition	Significant Reduction	[3][6]
MB06322	100-300	Maximal Inhibition (~80%)	Dose-dependent lowering	[7]

Efficacy in FBPase Knockdown Models: A Comparative Analysis

Studies in pancreatic β-cell lines (MIN6 cells) have demonstrated that both genetic knockdown of FBPase and pharmacological inhibition with MB05032 produce similar functional outcomes, specifically an enhancement of glucose-stimulated insulin (B600854) secretion (GSIS). This provides strong evidence that the effects of MB05032 are on-target and directly related to the inhibition of FBPase activity.

Key Findings:

• FBPase Knockdown: Down-regulation of FBP1 in MIN6 cells using small interfering RNA (siRNA) leads to enhanced GSIS.

• Pharmacological Inhibition: Treatment of MIN6 cells with the FBPase inhibitor MB05032 also results in a significant increase in GSIS.

This congruence between genetic and pharmacological approaches validates FBPase as a key regulator of insulin secretion in pancreatic β-cells.

Signaling Pathways and Experimental Workflows

To visually represent the biological context and experimental procedures, the following diagrams have been generated using Graphviz (DOT language).

Signaling Pathways

References

• 1. researchgate.net [researchgate.net]
• 2. teachmephysiology.com [teachmephysiology.com]
• 3. diabetesjournals.org [diabetesjournals.org]
• 4. pnas.org [pnas.org]
• 5. selleckchem.com [selleckchem.com]
• 6. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. supplementai.io [supplementai.io]

Comparative Analysis of FBPase-IN-2 Cross-reactivity with FBP1 and FBP2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the fructose-1,6-bisphosphatase (FBPase) isozymes, FBP1 and FBP2, and discusses the known inhibitory activity of FBPase-IN-2. Due to a lack of publicly available data on the specific cross-reactivity of FBPase-IN-2 against FBP1 and FBP2, this document focuses on providing the necessary background, experimental protocols, and conceptual frameworks to enable researchers to conduct such a comparative analysis.

Fructose-1,6-bisphosphatase is a rate-limiting enzyme in gluconeogenesis, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate. In mammals, two primary isozymes exist: FBP1, predominantly expressed in the liver and kidneys, and FBP2, found more ubiquitously, with high levels in skeletal muscle.[1][2] While both isoforms catalyze the same reaction, they exhibit differences in their physiological roles and non-enzymatic functions.

FBPase-IN-2: A Potent Covalent Inhibitor

FBPase-IN-2 (also known as HS36) has been identified as a potent, covalent inhibitor of FBPase.[1] It belongs to a series of nitrostyrene (B7858105) derivatives that target a novel allosteric site involving cysteine residue 128 (C128).

Quantitative Data on FBPase-IN-2 Inhibition

To date, the published literature reports a single IC50 value for FBPase-IN-2, as detailed in the table below. However, the specific isoform (FBP1 or FBP2) used in this assay was not specified in the available literature.

Compound	Target	IC50	Reference
FBPase-IN-2 (HS36)	FBPase (isoform not specified)	0.15 µM	[1]

Note: The absence of specific data for each isozyme highlights a critical knowledge gap. Determining the selectivity of FBPase-IN-2 for FBP1 versus FBP2 is essential for understanding its potential therapeutic applications and off-target effects.

Experimental Protocols

To determine the cross-reactivity of FBPase-IN-2 with FBP1 and FBP2, a standardized enzymatic assay can be employed. Below is a detailed protocol that can be adapted for this purpose.

FBPase Activity Assay (Coupled Spectrophotometric Assay)

This assay measures the production of fructose-6-phosphate, which is then converted to glucose-6-phosphate and subsequently oxidized, leading to the reduction of NADP+, which can be monitored at 340 nm.

Materials:

• Recombinant human FBP1 and FBP2 enzymes

• FBPase-IN-2

• Fructose-1,6-bisphosphate (substrate)

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 1 mM EDTA, 5 mM MgCl2, 1 mM DTT[3]

• Coupling Enzymes:

  • Phosphoglucose isomerase (PGI)

  • Glucose-6-phosphate dehydrogenase (G6PD)

• NADP+

• 96-well microplate

• Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare Reagent Mix: In the assay buffer, prepare a reagent mix containing NADP+, PGI, and G6PD. The final concentrations in the reaction well should be optimized, but typical starting points are 0.2 mM NADP+, 1 unit/mL PGI, and 1 unit/mL G6PD.

• Inhibitor Preparation: Prepare a stock solution of FBPase-IN-2 in a suitable solvent (e.g., DMSO). Create a serial dilution of the inhibitor to be tested.

• Reaction Setup:

  • To each well of the microplate, add the reagent mix.

  • Add the desired concentration of FBPase-IN-2 or vehicle control (e.g., DMSO) to the respective wells.

  • Add the FBPase enzyme (either FBP1 or FBP2) to each well. The amount of enzyme should be optimized to ensure a linear reaction rate.

  • Incubate the plate at a controlled temperature (e.g., 37°C) for a pre-determined time (e.g., 10-15 minutes) to allow for inhibitor binding.

• Initiate Reaction: Add the substrate, fructose-1,6-bisphosphate, to each well to initiate the enzymatic reaction. A typical starting concentration is 10-50 µM.

• Data Acquisition: Immediately begin monitoring the increase in absorbance at 340 nm over time using a spectrophotometer.

• Data Analysis:

  • Calculate the initial reaction velocity (rate of change in absorbance) for each inhibitor concentration.

  • Plot the reaction velocity against the inhibitor concentration.

  • Fit the data to a suitable dose-response curve to determine the IC50 value for FBPase-IN-2 against both FBP1 and FBP2.

Experimental Workflow for Determining Cross-reactivity

Workflow for assessing FBPase-IN-2 cross-reactivity.

Signaling Pathways of FBP1 and FBP2

While both FBP1 and FBP2 are involved in gluconeogenesis, they have distinct non-enzymatic roles and participate in different signaling pathways.

FBP1 Signaling Interactions

FBP1, primarily in the liver, plays a crucial role in glucose homeostasis. Beyond its catalytic function, FBP1 has been shown to act as a scaffold protein, influencing key signaling pathways. For instance, it can form a complex with Aldolase B and PP2A to negatively regulate AKT activation, thereby preventing insulin (B600854) hyperresponsiveness.[4] Additionally, in the nucleus of cancer cells, FBP1 can interact with and inhibit the transcriptional activity of HIF1α and Notch1, independent of its enzymatic activity.[5]

Non-enzymatic signaling interactions of FBP1.

FBP2 Signaling and Functional Roles

FBP2 is more widely expressed and has been implicated in various cellular processes beyond its role in muscle energy metabolism. Notably, FBP2 plays a protective role in mitochondria against stress induced by elevated calcium levels.[6] It is also involved in synaptic plasticity and the induction and maintenance of long-term potentiation (LTP) in neurons, a process crucial for memory formation.[6] The oligomeric state of FBP2 (dimer vs. tetramer) appears to be a key regulator of its function and localization.[7]

Key functional roles of FBP2.

Conclusion

While FBPase-IN-2 is a potent inhibitor of FBPase, its selectivity for the FBP1 and FBP2 isozymes remains to be determined. The distinct tissue distribution and non-enzymatic functions of FBP1 and FBP2 underscore the importance of characterizing the cross-reactivity of any FBPase inhibitor. The experimental protocols and conceptual frameworks provided in this guide offer a clear path for researchers to investigate the isoform selectivity of FBPase-IN-2 and other FBPase inhibitors, which is a critical step in the development of targeted therapeutics.

References

• 1. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fructose-1,6-bisphosphatase 2 inhibits sarcoma progression by restraining mitochondrial biogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. joe.bioscientifica.com [joe.bioscientifica.com]
• 4. Fructose-1,6-bisphosphatase is a nonenzymatic safety valve that curtails AKT activation to prevent insulin hyperresponsiveness - PMC [pmc.ncbi.nlm.nih.gov]
• 5. FBP1 inhibits NSCLC stemness by promoting ubiquitination of Notch1 intracellular domain and accelerating degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fructose 1,6-Bisphosphatase 2 Plays a Crucial Role in the Induction and Maintenance of Long-Term Potentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Expression of Fbp2, a Newly Discovered Constituent of Memory Formation Mechanisms, Is Regulated by Astrocyte–Neuron Crosstalk - PMC [pmc.ncbi.nlm.nih.gov]

In Vivo Performance of FBPase Inhibitors: A Comparative Analysis of CS-917 (MB06322) and FBPase-IN-2

A Comparative Guide for Researchers in Metabolic Disease

This guide provides a detailed in vivo comparison of two prominent fructose-1,6-bisphosphatase (FBPase) inhibitors: CS-917 (also known as MB06322) and FBPase-IN-2. The primary focus of this document is to present experimental data from animal models to aid researchers, scientists, and drug development professionals in their evaluation of these compounds for the treatment of type 2 diabetes.

Executive Summary

Extensive in vivo research has characterized CS-917 as a potent inhibitor of gluconeogenesis, demonstrating significant glucose-lowering effects in diabetic animal models. It is a prodrug that converts to the active compound, MB05032, which allosterically inhibits FBPase. In contrast, there is a notable absence of published in vivo studies for FBPase-IN-2, precluding a direct head-to-head comparison of their in vivo efficacy and pharmacokinetics at this time. This guide, therefore, presents a comprehensive overview of the available in vivo data for CS-917, alongside detailed experimental protocols to support further research.

Mechanism of Action: Targeting Gluconeogenesis

Fructose-1,6-bisphosphatase is a rate-limiting enzyme in the gluconeogenesis pathway, responsible for the dephosphorylation of fructose-1,6-bisphosphate to fructose-6-phosphate. Inhibition of FBPase is a therapeutic strategy to reduce excessive hepatic glucose production, a key contributor to hyperglycemia in type 2 diabetes.

CS-917 is a bisamidate prodrug of MB05032, designed to improve oral bioavailability.[1][2] Following oral administration, CS-917 is converted in two enzymatic steps to its active form, MB05032, which is a potent, selective, and non-competitive inhibitor of FBPase, mimicking the natural allosteric inhibitor AMP.[1]

Figure 1. Mechanism of action for CS-917.

In Vivo Efficacy of CS-917 (MB06322)

Inhibition of Gluconeogenesis

Oral administration of CS-917 to fasted male Zucker diabetic fatty (ZDF) rats resulted in a dose-dependent inhibition of gluconeogenesis, as measured by the incorporation of [¹⁴C]bicarbonate into glucose.[1] A maximal inhibition of approximately 80% was achieved at doses of 100-300 mg/kg.[1][3]

Dose (mg/kg)	Gluconeogenesis Inhibition (%)	Animal Model
30	>15%	Male ZDF Rats
100-300	~80%	Male ZDF Rats
Table 1: Dose-Dependent Inhibition of Gluconeogenesis by CS-917 in Fasted Male ZDF Rats.[1]

Effects on Blood Glucose

Fasting Blood Glucose: In overnight-fasted Goto-Kakizaki (GK) rats, a non-obese model of type 2 diabetes, a single oral dose of CS-917 led to a dose-dependent decrease in plasma glucose levels.[4] This effect was associated with an accumulation of hepatic D-fructose 1,6-bisphosphate and a reduction in hepatic D-fructose 6-phosphate, confirming FBPase as the target.[4] In male ZDF rats, significant glucose lowering was observed at a dose of 30 mg/kg.[1]

Dose (mg/kg)	Effect on Fasting Plasma Glucose	Animal Model
2.5 - 40	Dose-dependent decrease	Overnight-fasted GK Rats
30	Significant decrease	Male ZDF Rats
Table 2: Effect of Acute CS-917 Administration on Fasting Blood Glucose.[1][4]

Postprandial Blood Glucose and Oral Glucose Tolerance Test (OGTT): CS-917 has demonstrated efficacy in controlling postprandial hyperglycemia. In a meal loading test in GK rats, CS-917 suppressed the elevation of plasma glucose in a dose-dependent manner (10-40 mg/kg).[4] Furthermore, in an oral glucose tolerance test (OGTT) in male ZDF rats, a 30 mg/kg dose of CS-917 improved glucose tolerance.[1]

Test	Dose (mg/kg)	Effect	Animal Model
Meal Loading	10 - 40	Dose-dependent suppression of plasma glucose elevation	GK Rats
OGTT	30	Improved glucose tolerance	Male ZDF Rats
Table 3: Effect of CS-917 on Postprandial Glucose and Glucose Tolerance.[1][4]

Safety and Tolerability

In vivo studies in diabetic rat models suggest a favorable safety profile for CS-917. Importantly, glucose lowering occurred without signs of hypoglycemia.[1] No significant elevations in plasma lactate (B86563) or triglycerides were observed with acute or chronic treatment in GK rats.[4] In young ZDF rats, CS-917 treatment did not increase blood lactate levels.[1] However, in older ZDF rats with more advanced disease, modest increases in lactate were observed at doses of 30 and 100 mg/kg.[1]

In Vivo Data for FBPase-IN-2

As of the latest review of published literature, there are no available in vivo studies detailing the efficacy, pharmacokinetics, or safety profile of FBPase-IN-2 in animal models. Therefore, a direct comparison with the extensive in vivo data for CS-917 is not currently possible.

Experimental Protocols

Detailed methodologies for key in vivo experiments are provided below to facilitate the design and replication of studies.

Oral Glucose Tolerance Test (OGTT)

Objective: To assess the effect of a compound on glucose tolerance following an oral glucose challenge.

Animal Model: Male Zucker Diabetic Fatty (ZDF) rats.

Procedure:

• Animals are fasted for 4.5 hours prior to the administration of the test compound.[1]

• CS-917 or vehicle is administered orally at the desired dose (e.g., 30 mg/kg).[1]

• 1.5 hours after compound administration, a baseline blood sample is collected from the tail vein.

• A bolus of glucose (2 g/kg) is administered orally.[1]

• Blood samples are collected from the tail vein at regular intervals (e.g., 30, 60, 90, and 120 minutes) post-glucose administration.

• Blood glucose concentrations are measured using a calibrated glucometer.

• Data are typically presented as blood glucose concentration versus time, and the area under the curve (AUC) is calculated for statistical analysis.

Figure 2. Experimental workflow for an OGTT.

In Vivo Gluconeogenesis Assay

Objective: To quantify the rate of de novo glucose synthesis in vivo.

Animal Model: Male Zucker Diabetic Fatty (ZDF) rats.

Procedure:

• Animals are fasted for a specified period (e.g., overnight).

• The test compound (CS-917 or vehicle) is administered orally.

• A tracer, such as [¹⁴C]bicarbonate, is administered.

• Blood samples are collected at specified time points.

• The incorporation of the ¹⁴C label into blood glucose is measured to determine the rate of gluconeogenesis.

• Results are expressed as the percentage of inhibition of gluconeogenesis in the compound-treated group compared to the vehicle-treated group.[1]

Conclusion

The available in vivo data robustly support the efficacy of CS-917 (MB06322) as an inhibitor of gluconeogenesis that leads to significant reductions in both fasting and postprandial hyperglycemia in established animal models of type 2 diabetes. The compound demonstrates a favorable safety profile, particularly with regard to the risk of hypoglycemia. The lack of in vivo data for FBPase-IN-2 prevents a comparative assessment. Further research, including head-to-head in vivo studies, would be necessary to delineate the relative therapeutic potential of these two FBPase inhibitors.

References

• 1. MB06322 (CS-917): A potent and selective inhibitor of fructose 1,6-bisphosphatase for controlling gluconeogenesis in type 2 diabetes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. supplementai.io [supplementai.io]
• 4. researchgate.net [researchgate.net]

Benchmarking FBPase-IN-2: A Comparative Analysis Against Natural FBPase Inhibitors

For Immediate Release

This guide provides a comprehensive comparison of the synthetic Fructose-1,6-bisphosphatase (FBPase) inhibitor, FBPase-IN-2, against key natural inhibitors of the enzyme. FBPase is a critical regulatory enzyme in gluconeogenesis, and its inhibition is a therapeutic strategy for type 2 diabetes. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of inhibitory potency, experimental methodologies, and the broader context of FBPase signaling.

Quantitative Comparison of FBPase Inhibitors

The inhibitory activities of FBPase-IN-2 and various natural inhibitors are summarized below. It is important to note that the IC50 values presented are sourced from different studies and may have been determined under varying experimental conditions. A direct head-to-head comparison under identical assay conditions would be necessary for a definitive assessment of relative potency.

Inhibitor	Type	Target Species/Enzyme	IC50 Value	Reference
FBPase-IN-2	Synthetic (Covalent)	Human FBPase	0.15 µM	[1]
AMP	Natural (Allosteric)	Human Liver FBPase	1.0 µM (in the presence of 0.6 µM Fru 2,6-P2)	[2]
Human Liver FBPase	2.8 µM (in the absence of Fru 2,6-P2)	[2]
Human Liver FBPase	9.7 µM	[3]
Pig Kidney FBPase	1.3 µM	[3]
Fructose (B13574) 2,6-bisphosphate	Natural (Competitive)	Rat Liver FBPase	Ki = 0.5 µM	[4]
Achyrofuran Derivative (Compound 15)	Natural Product Derivative	Human Liver FBPase	8.1 µM	[3]
Pig Kidney FBPase	1.5 µM	[3]
Achyrofuran Derivative (Compound 16)	Natural Product Derivative	Human Liver FBPase	6.0 µM	[3]
Pig Kidney FBPase	5.0 µM	[3]
(+)-Usnic Acid	Natural Product	Human Liver FBPase	0.37 mM	[3]
Pig Kidney FBPase	0.93 mM	[3]

Experimental Protocols

A commonly employed method for determining the inhibitory activity of FBPase inhibitors is the coupled-enzyme assay.[3]

Principle: The activity of FBPase is measured spectrophotometrically by monitoring the reduction of NADP+ to NADPH. The product of the FBPase reaction, fructose-6-phosphate (B1210287), is converted to glucose-6-phosphate by phosphoglucose (B3042753) isomerase. Subsequently, glucose-6-phosphate is oxidized by glucose-6-phosphate dehydrogenase, which concomitantly reduces NADP+ to NADPH. The rate of NADPH formation, measured by the increase in absorbance at 340 nm, is directly proportional to the FBPase activity.

Reagents:

• Tris buffer (0.2 M, pH 7.5) containing MgCl2 (4 mM), (NH4)2SO4 (4 mM), and EDTA (0.1 mM)

• NADP+ (0.2 mM)

• Phosphoglucose isomerase (1.4 units)

• Glucose-6-phosphate dehydrogenase (0.5 units)

• FBPase enzyme (e.g., 9 ng of human liver or pig kidney FBPase)

• Fructose-1,6-bisphosphate (FBP) (70 µM)

• Inhibitor stock solution (various concentrations)

Procedure:

• In a cuvette, combine the Tris buffer, NADP+, phosphoglucose isomerase, glucose-6-phosphate dehydrogenase, and the desired concentration of the inhibitor.

• Add the FBPase enzyme to the mixture and allow it to equilibrate at 30°C.

• Initiate the reaction by adding the substrate, FBP.

• Monitor the increase in absorbance at 340 nm over time to determine the reaction rate.

• Calculate the percent inhibition for each inhibitor concentration relative to a control reaction without the inhibitor.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Experimental workflow for the coupled-enzyme FBPase inhibition assay.

FBPase Signaling and Inhibition

FBPase is a key regulatory point in the gluconeogenesis pathway, catalyzing the hydrolysis of fructose-1,6-bisphosphate to fructose-6-phosphate and inorganic phosphate. Its activity is tightly controlled by allosteric effectors, which include the natural inhibitors AMP and fructose 2,6-bisphosphate.

Natural Regulation:

• AMP: High levels of AMP, indicating a low energy state in the cell, allosterically inhibit FBPase, thus conserving energy by switching off gluconeogenesis.[3]

• Fructose 2,6-bisphosphate: This molecule is a potent allosteric inhibitor of FBPase and an activator of phosphofructokinase-1 (PFK-1), a key enzyme in glycolysis.[5] This reciprocal regulation ensures that glycolysis and gluconeogenesis do not operate simultaneously at high rates.

Synthetic Inhibition:

• FBPase-IN-2: This compound acts as a covalent inhibitor of FBPase, suggesting a different mechanism of action compared to the allosteric regulation by natural inhibitors.[1] Covalent inhibition can lead to a more prolonged and potentially irreversible inactivation of the enzyme.

Inhibition of FBPase by natural and synthetic inhibitors.

Conclusion

FBPase-IN-2 demonstrates potent inhibition of human FBPase with a reported IC50 value in the sub-micromolar range. When compared to the available data for natural inhibitors, FBPase-IN-2 appears to be a more potent inhibitor than AMP and natural product-derived compounds under the tested conditions. However, the covalent mechanism of action of FBPase-IN-2 distinguishes it from the allosteric regulation of natural inhibitors. The choice of inhibitor for research or therapeutic development will depend on the desired pharmacological profile, including potency, selectivity, and mechanism of action. The provided experimental protocol offers a standardized method for conducting head-to-head comparisons of FBPase inhibitors to enable a more direct and accurate assessment of their relative performance.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. pnas.org [pnas.org]
• 3. Designing Inhibitors Against Fructose 1,6-bisphosphatase: Exploring Natural Products for Novel Inhibitor Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Inhibition of fructose-1,6-bisphosphatase by fructose 2,6-bisphosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fructose 2,6-bisphosphate - Wikipedia [en.wikipedia.org]

A Comparative Guide to FBPase-IN-2 and Allosteric FBPase Inhibitors for Researchers

For researchers in metabolic diseases and oncology, the modulation of Fructose-1,6-bisphosphatase (FBPase), a key regulator of gluconeogenesis, presents a promising therapeutic strategy. This guide provides a detailed comparison of FBPase-IN-2, a covalent inhibitor, and traditional allosteric FBPase inhibitors, supported by experimental data and detailed protocols to aid in inhibitor selection and experimental design.

Executive Summary

FBPase-IN-2 distinguishes itself from classic allosteric FBPase inhibitors through its covalent mechanism of action, targeting a novel allosteric site. This irreversible binding offers the potential for prolonged target engagement. In contrast, traditional allosteric inhibitors reversibly bind to the well-characterized AMP binding site, mimicking the natural regulatory mechanism of the enzyme. The choice between these inhibitor classes will depend on the specific research question, with covalent inhibitors offering a tool for sustained inhibition and traditional allosteric modulators providing a means to study reversible enzymatic control.

Mechanism of Action: A Tale of Two Sites

The primary distinction between FBPase-IN-2 and other allosteric inhibitors lies in their binding modality and target site on the FBPase enzyme.

FBPase-IN-2: Covalent Modification of a Novel Allosteric Site

FBPase-IN-2, also known as HS36, is a potent covalent inhibitor of FBPase.[1] Its mechanism involves the irreversible modification of a specific cysteine residue, C128, which has been identified as a novel allosteric site on the enzyme.[2][3][4] This covalent binding event triggers a conformational change that is propagated through an allosteric signaling pathway involving residues N125, S124, and S123.[1][3] This cascade ultimately disrupts the catalytic activity of FBPase. The irreversible nature of this interaction leads to a sustained inhibition of the enzyme.

Traditional Allosteric Inhibitors: Reversible Binding to the AMP Site

The majority of allosteric FBPase inhibitors are designed to be mimics of the natural allosteric regulator, adenosine (B11128) monophosphate (AMP).[5][6] These inhibitors bind non-covalently to the well-established AMP binding site.[7] This binding event induces a significant conformational change in the FBPase tetramer, stabilizing the enzyme in its inactive "T-state." This prevents the enzyme from adopting the active "R-state," thereby reducing its catalytic efficiency. This mechanism is reversible, and the degree of inhibition is dependent on the concentration of the inhibitor.

References

• 1. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Discovery of novel allosteric site and covalent inhibitors of FBPase with potent hypoglycemic effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development of disulfide-derived fructose-1,6-bisphosphatase (FBPase) covalent inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Identification of the New Covalent Allosteric Binding Site of Fructose-1,6-bisphosphatase with Disulfiram Derivatives toward Glucose Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Fructose-1, 6-bisphosphatase inhibitors for reducing excessive endogenous glucose production in type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fructose 1,6-bisphosphatase: getting the message across - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pnas.org [pnas.org]

Confirming Covalent Modification of FBPase by FBPase-IN-2: A Mass Spectrometry-Based Comparison Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of methods to confirm the covalent modification of Fructose-1,6-bisphosphatase (FBPase) by the inhibitor FBPase-IN-2, with a focus on mass spectrometry-based techniques. We will compare the characteristics of FBPase-IN-2 with other FBPase inhibitors and provide detailed experimental protocols to support your research.

Fructose-1,6-bisphosphatase is a key enzyme in gluconeogenesis, making it an attractive target for the treatment of type 2 diabetes.[1] Covalent inhibitors can offer advantages in terms of potency and duration of action. FBPase-IN-2 (also known as HS36) has been identified as a potent covalent inhibitor of FBPase.[2][3] This guide will delve into the experimental validation of its covalent binding mechanism.

Comparison of FBPase Inhibitors

The following table summarizes the key characteristics of FBPase-IN-2 and compares it with other known covalent and non-covalent inhibitors of FBPase.

Inhibitor	Type	Target Site	Potency (IC50)	Evidence of Covalent Binding
FBPase-IN-2 (HS36)	Covalent	Cysteine 128 (C128)[2][3]	0.15 µM[2][3]	Molecular docking and site-directed mutagenesis suggest covalent binding.[2][3]
Disulfiram Derivatives	Covalent	Cysteine 128 (C128)[1][4]	Varies	X-ray crystallography and mass spectrometry have confirmed covalent modification.[4]
MB05032	Non-covalent	Allosteric AMP site	16 nM	Binds reversibly to the allosteric site.

Experimental Confirmation of Covalent Modification via Mass Spectrometry

Mass spectrometry is a powerful technique to unequivocally confirm the covalent binding of an inhibitor to its target protein.[5][6] The general workflow involves two main approaches: intact protein analysis and peptide mapping.

Signaling Pathway of FBPase Inhibition

Caption: FBPase catalyzes the conversion of fructose-1,6-bisphosphate to fructose-6-phosphate. FBPase-IN-2 covalently modifies FBPase at Cysteine 128, inhibiting its catalytic activity.

Experimental Protocols

Intact Protein Mass Analysis

This method provides a direct confirmation of the covalent adduct formation by measuring the mass increase of the target protein.[5][6]

Protocol:

• Incubation: Incubate purified FBPase protein (e.g., 10 µM) with a molar excess of FBPase-IN-2 (e.g., 100 µM) in a suitable buffer (e.g., 50 mM Tris-HCl, pH 7.5) for a defined period (e.g., 1-2 hours) at room temperature. A control sample with FBPase and DMSO (vehicle) should be run in parallel.

• Sample Cleanup: Remove excess, non-covalently bound inhibitor using a desalting column or by precipitation (e.g., acetone (B3395972) precipitation).

• Mass Spectrometry Analysis: Analyze the samples by electrospray ionization mass spectrometry (ESI-MS). Acquire spectra for both the control and the inhibitor-treated FBPase.

• Data Analysis: Deconvolute the resulting spectra to determine the molecular weight of the protein. A mass shift corresponding to the molecular weight of FBPase-IN-2 in the treated sample confirms covalent binding.

Peptide Mapping for Binding Site Identification

This bottom-up proteomics approach identifies the specific amino acid residue modified by the inhibitor.[6]

Protocol:

• Incubation and Alkylation: Following incubation of FBPase with FBPase-IN-2 as described above, denature the protein (e.g., with 8 M urea). Reduce disulfide bonds with DTT and alkylate free cysteines with iodoacetamide (B48618). This step is crucial to differentiate the inhibitor-modified cysteine from other cysteines. The cysteine covalently bound to FBPase-IN-2 will be protected from alkylation.

• Proteolytic Digestion: Digest the protein into smaller peptides using a protease such as trypsin.

• LC-MS/MS Analysis: Separate the resulting peptides by liquid chromatography (LC) and analyze them by tandem mass spectrometry (MS/MS).

• Data Analysis: Search the MS/MS data against the FBPase protein sequence using a database search engine (e.g., Mascot, Sequest). Look for peptides containing Cysteine 128 with a mass modification corresponding to the addition of FBPase-IN-2. The absence of iodoacetamide modification on Cys128 in the presence of the inhibitor, while other cysteines are alkylated, further confirms the specific binding site.

Experimental Workflow Diagram

Caption: Workflow for mass spectrometry-based confirmation of FBPase-IN-2 covalent binding.

Conclusion

The combination of intact protein mass analysis and peptide mapping provides definitive evidence for the covalent modification of FBPase by FBPase-IN-2. While molecular modeling and mutagenesis studies provide strong indications, mass spectrometry offers direct and unambiguous confirmation of the covalent adduct and the specific site of modification. This guide provides a framework for researchers to design and execute experiments to validate the mechanism of action of novel covalent inhibitors targeting FBPase.

References

• 1. Development of disulfide-derived fructose-1,6-bisphosphatase (FBPase) covalent inhibitors for the treatment of type 2 diabetes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biological evaluation and SAR analysis of novel covalent inhibitors against fructose-1,6-bisphosphatase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Identification of the New Covalent Allosteric Binding Site of Fructose-1,6-bisphosphatase with Disulfiram Derivatives toward Glucose Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Chemoproteomic methods for covalent drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of FBPase-IN-2: A Comprehensive Guide for Laboratory Professionals

For immediate reference, FBPase-IN-2 is not classified as a hazardous substance according to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. [1] Consequently, it does not necessitate specialized disposal procedures. However, adherence to standard laboratory safety protocols and local regulations is paramount for maintaining a safe research environment. This guide provides detailed procedures for the proper disposal of FBPase-IN-2, ensuring both operational safety and regulatory compliance.

Safety and Hazard Information

While FBPase-IN-2 is not considered hazardous, a clear understanding of its classification is essential for safe handling and disposal. The following table summarizes the relevant hazard information.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement
GHS Classification	None	None	None
NFPA Ratings	Health: 0Fire: 0Reactivity: 0	N/A	N/A

Data sourced from Fructose-1,6-bisphosphatase-1 Inhibitor Safety Data Sheet.[1]

Experimental Protocols: Disposal Procedures

The following step-by-step protocols outline the recommended procedures for the disposal of FBPase-IN-2 in a solid form and for empty containers. These guidelines are based on general best practices for non-hazardous chemical waste in a research laboratory setting.[2][3][4]

Disposal of Solid FBPase-IN-2 Waste

• Waste Identification and Segregation:

  • Ensure that the FBPase-IN-2 waste is not mixed with any hazardous materials.[2] Combining non-hazardous with hazardous waste necessitates treating the entire mixture as hazardous, leading to increased disposal costs and complexity.[2]

  • Clearly label a dedicated waste container as "FBPase-IN-2 Waste (Non-Hazardous)".

• Container Selection and Sealing:

  • Use a sturdy, sealable container for collecting the solid waste.

  • Ensure the container is tightly sealed to prevent any release of the powder.[4]

• Final Disposal:

  • Once the container is full, it can typically be disposed of in the regular laboratory trash.[1][2]

  • Crucially, always consult and adhere to your institution's specific guidelines and local regulations for non-hazardous solid waste disposal. [4] Some institutions may require it to be placed directly into an outside dumpster, bypassing internal laboratory trash cans.[3]

Disposal of Empty FBPase-IN-2 Containers

• Decontamination:

  • Ensure that the container is completely empty and that no residual powder remains.

  • If the container held a solution, it should be triple-rinsed with a suitable solvent (e.g., water, if soluble).

• Label Defacement:

  • Completely remove or thoroughly deface the original product label to prevent misidentification.[3]

• Final Disposal:

  • Once decontaminated and the label is defaced, the empty container can be disposed of in the regular trash or recycling bin, in accordance with your facility's procedures.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of FBPase-IN-2.

Caption: Disposal workflow for FBPase-IN-2.

Important Considerations:

• Do not dispose of FBPase-IN-2 down the drain. [1] While some non-hazardous chemicals may be suitable for sewer disposal, the Safety Data Sheet for FBPase-IN-2 explicitly advises against allowing it to enter sewers or water sources.[1]

• Always wear appropriate Personal Protective Equipment (PPE), including gloves and safety glasses, when handling any chemical, regardless of its hazard classification.

• In case of a spill, pick up the material mechanically and place it in a suitable container for disposal.[1] Avoid creating dust.

By following these procedures, researchers can ensure the safe and compliant disposal of FBPase-IN-2, contributing to a secure and environmentally responsible laboratory environment.

References

• 1. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and Safety [ehs.cornell.edu]
• 2. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 3. sfasu.edu [sfasu.edu]
• 4. acs.org [acs.org]